[Lys3]-Bombesin

Core Science & Biosynthesis

An In-depth Technical Guide to the Discovery and Synthesis of [Lys3]-Bombesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombesin, a 14-amino acid peptide originally isolated from the skin of the frog Bombina bombina, and its mammalian counterpart, gastrin-releasing peptide (GRP), have garnered significant attention in the scientific community. These peptides exert a wide range of biological effects by binding to bombesin receptors, which are overexpressed in various cancers, including prostate, breast, and lung cancer. This overexpression makes bombesin and its analogues promising candidates for targeted cancer imaging and therapy. [Lys3]-Bombesin is a synthetic analogue of bombesin where the arginine at position 3 is replaced by lysine. This modification has been explored to enhance the molecule's properties for clinical applications, particularly in the development of radiolabeled imaging and therapeutic agents. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of [Lys3]-Bombesin and its derivatives.

Core Data Summary

The following tables summarize key quantitative data for [Lys3]-Bombesin and related analogues, providing a comparative overview of their biological activity.

Table 1: Binding Affinity of Bombesin Analogues for Gastrin-Releasing Peptide Receptor (GRPR)

Compound	Cell Line	Radioligand	IC50 (nM)	Ki (nM)	Reference
[Lys3]-Bombesin derivative (99mTc-EDDA/HYNIC-[Lys3]-bombesin)	PC-3	[1]
[Lys3]-Bombesin derivative (99mTc-AuNP-Lys3-bombesin)	PC-3	Specific Recognition	[2]
Lu-AMBA	PC-3	2.50 ± 0.50
Ga-LW02060	PC-3	[125I-Tyr4]Bombesin	5.57 ± 2.47	[3]
Ga-LW02080	PC-3	[125I-Tyr4]Bombesin	21.7 ± 6.69	[3]
Lu-LW02060	PC-3	[125I-Tyr4]Bombesin	8.00 ± 2.61	[3]
Lu-LW02080	PC-3	[125I-Tyr4]Bombesin	32.1 ± 8.14	[3]
Lu-TacsBOMB5	PC-3	12.6 ± 1.02	[4]
Lu-LW01110	PC-3	3.07 ± 0.15	[4]
Lu-LW01142	PC-3	2.37 ± 0.28	[4]
Lu-AMBA	PC-3	0.33 ± 0.16	[4]

Table 2: Cellular Uptake of Radiolabeled Bombesin Analogues

Compound	Cell Line	Time Point	% of Total Activity	Reference
99mTc-Tat-BN	PC-3	4 h	28.10 ± 3.86	[5]
99mTc-EDDA/HYNIC-[Lys3]-BN	PC-3	4 h	17.62 ± 1.86	[5]
99mTc-Tat-BN	MCF7	2 h	18.27 ± 2.14	[5]
99mTc-EDDA/HYNIC-[Lys3]-BN	MCF7	2 h	8.97 ± 0.92	[5]
99mTc-Tat-BN	MDA-MB231	5 min	24.33 ± 2.82	[5]
99mTc-EDDA/HYNIC-[Lys3]-BN	MDA-MB231	5 min	5.91 ± 0.26	[5]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of [Lys3]-Bombesin

The synthesis of [Lys3]-Bombesin and its analogues is typically achieved through Fmoc-based solid-phase peptide synthesis.[6] A generalized protocol is outlined below.

Materials:

• Rink Amide MBHA resin

• Fmoc-protected amino acids (Fmoc-Met-OH, Fmoc-Leu-OH, Fmoc-His(Trt)-OH, Fmoc-Gly-OH, Fmoc-Val-OH, Fmoc-Ala-OH, Fmoc-Trp(Boc)-OH, Fmoc-Gln(Trt)-OH, Fmoc-Asn(Trt)-OH, Fmoc-Lys(Boc)-OH, pGlu-OH)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: Trifluoroacetic acid (TFA), triisopropylsilane (TIS), water

Procedure:

• Resin Swelling: The Rink Amide resin is swelled in DMF.

• Fmoc Deprotection: The Fmoc protecting group on the resin is removed by treatment with 20% piperidine in DMF.

• Amino Acid Coupling: The first Fmoc-protected amino acid (Fmoc-Met-OH) is activated with HBTU/HOBt and coupled to the resin in the presence of DIPEA. The completion of the coupling reaction is monitored by a Kaiser test.

• Chain Elongation: Steps 2 and 3 are repeated for each subsequent amino acid in the [Lys3]-Bombesin sequence (Leu, His, Gly, Val, Ala, Trp, Gln, Asn, Gly, Leu, Lys, Gln, pGlu).

• Final Deprotection: The N-terminal Fmoc group is removed.

• Cleavage and Side-Chain Deprotection: The peptide is cleaved from the resin and the side-chain protecting groups are simultaneously removed by treatment with a cleavage cocktail (e.g., TFA/TIS/water).

• Peptide Precipitation and Purification: The crude peptide is precipitated with cold diethyl ether, centrifuged, and the pellet is washed. The crude peptide is then purified by reversed-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified peptide is characterized by mass spectrometry and analytical RP-HPLC to confirm its identity and purity.[6]

In Vitro Competition Binding Assay

This assay is used to determine the binding affinity (IC50 or Ki) of [Lys3]-Bombesin analogues for the GRPR.[3]

Materials:

• GRPR-expressing cells (e.g., PC-3 human prostate cancer cells)

• Radioligand (e.g., [125I-Tyr4]Bombesin)

• Unlabeled [Lys3]-Bombesin analogue (competitor)

• Binding buffer (e.g., RPMI 1640 containing 2 mg/mL BSA and 20 mM HEPES)

• Wash buffer (e.g., ice-cold PBS)

• Gamma counter

Procedure:

• Cell Seeding: PC-3 cells are seeded in 24-well plates and grown to near confluence.

• Assay Setup: The growth medium is removed, and the cells are washed with binding buffer.

• Competition: Cells are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled [Lys3]-Bombesin analogue.

• Incubation: The plates are incubated to allow binding to reach equilibrium.

• Washing: The cells are washed with ice-cold PBS to remove unbound radioligand.

• Cell Lysis and Counting: The cells are lysed, and the radioactivity is measured using a gamma counter.

• Data Analysis: The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is calculated by non-linear regression analysis. The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation.

Cellular Uptake and Internalization Assay

This assay measures the ability of radiolabeled [Lys3]-Bombesin analogues to be taken up and internalized by GRPR-expressing cells.[5]

Materials:

• GRPR-expressing cells (e.g., PC-3 cells)

• Radiolabeled [Lys3]-Bombesin analogue

• Unlabeled bombesin (for blocking)

• Culture medium

• Acid wash buffer (to differentiate between membrane-bound and internalized radioactivity)

• Gamma counter

Procedure:

• Cell Seeding: Cells are seeded in multi-well plates.

• Incubation: Cells are incubated with the radiolabeled [Lys3]-Bombesin analogue at 37°C for various time points. For blocking experiments, a separate set of cells is pre-incubated with an excess of unlabeled bombesin before adding the radiolabeled analogue.

• Washing: At each time point, the medium is removed, and the cells are washed with ice-cold buffer.

• Internalization Measurement: To determine the internalized fraction, cells are incubated with an acid wash buffer which removes the surface-bound radioligand. The radioactivity in the acid wash (surface-bound) and the remaining cell-associated radioactivity (internalized) are measured separately.

• Total Uptake Measurement: For total cellular uptake, the cells are lysed without the acid wash step.

• Counting: The radioactivity in the cell lysates and washes is measured using a gamma counter.

• Data Analysis: The percentage of cellular uptake and internalization is calculated relative to the total radioactivity added.

Visualizations

Signaling Pathway of Bombesin Receptors

Caption: Simplified signaling pathway of the Gastrin-Releasing Peptide Receptor (GRPR) upon binding of [Lys3]-Bombesin.

Experimental Workflow for [Lys3]-Bombesin Synthesis and Evaluation

Caption: General workflow for the synthesis and preclinical evaluation of radiolabeled [Lys3]-Bombesin analogues.

Conclusion

[Lys3]-Bombesin and its derivatives represent a significant area of research in the development of targeted diagnostics and therapeutics for cancers that overexpress the gastrin-releasing peptide receptor. The well-established methods of solid-phase peptide synthesis allow for the efficient production and modification of these peptides. The biological evaluation, through in vitro and in vivo assays, is crucial for determining the efficacy of these compounds. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals working in this exciting field. Further research into novel analogues with improved pharmacokinetic and pharmacodynamic properties will continue to advance the clinical potential of bombesin-based agents.

References

• 1. Preparation and evaluation of 99mTc-EDDA/HYNIC-[Lys 3]-bombesin for imaging gastrin-releasing peptide receptor-positive tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Total solid-phase synthesis of bombesin analogs with different functional groups at the C-terminus - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the [Lys3]-Bombesin Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the signaling pathway activated by [Lys3]-Bombesin, a synthetic analog of the amphibian peptide bombesin. [Lys3]-Bombesin and its related peptides are valuable tools in cancer research and diagnostics due to their high affinity for the gastrin-releasing peptide receptor (GRPR), which is overexpressed in various cancers, including prostate and breast cancer.[1][2][3] This document details the molecular cascade initiated by [Lys3]-Bombesin binding to its receptor, presents quantitative data from relevant studies, and offers detailed protocols for key experimental assays.

The [Lys3]-Bombesin Signaling Cascade

[Lys3]-Bombesin exerts its effects by binding to and activating the Gastrin-Releasing Peptide Receptor (GRPR), also known as the bombesin receptor subtype 2 (BB2).[2][4] The GRPR is a member of the G-protein coupled receptor (GPCR) superfamily.[5][6] Specifically, it couples to the Gq alpha subunit of heterotrimeric G-proteins.

Upon agonist binding, the GRPR undergoes a conformational change, leading to the activation of the Gq protein. The activated Gαq subunit then stimulates phospholipase C (PLC), a membrane-bound enzyme.[7] PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7]

IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[7][8][9] The resulting increase in cytosolic Ca2+ concentration, along with DAG, activates protein kinase C (PKC). The signaling cascade can further propagate through the mitogen-activated protein kinase (MAPK) pathway, leading to the phosphorylation and activation of extracellular signal-regulated kinases (ERK1/2).[10][11][12] This pathway is crucial in regulating cellular processes such as proliferation, differentiation, and survival.[9][13]

Below is a diagram illustrating the core signaling pathway.

Caption: The [Lys3]-Bombesin signaling pathway upon binding to GRPR.

Quantitative Data

The following tables summarize key quantitative parameters related to the interaction of bombesin-like peptides with the GRPR and the subsequent cellular responses. While specific data for [Lys3]-Bombesin is limited in the public domain, the provided values for structurally similar agonists offer a valuable reference.

Table 1: Receptor Binding Affinities

Ligand/Analog	Receptor/Cell Line	Assay Type	Parameter	Value	Reference(s)
Gastrin-Releasing Peptide (GRP)	Swiss 3T3 cells	Saturation Binding	Kd	0.5 x 10-9 M	[11]
natGa-NOTA-P2-RM26	PC-3 cells	Competitive Binding	IC50	0.91 ± 0.19 nM	[7]
natIn-NOTA-P2-RM26	PC-3 cells	Competitive Binding	IC50	1.24 ± 0.29 nM	[7]
N4-GRP(14–27)	PC-3 cells	Competitive Binding	IC50	0.32 ± 0.03 nM	[14]
N4-GRP(18–27)	PC-3 cells	Competitive Binding	IC50	0.63 ± 0.06 nM	[14]

Table 2: Functional Responses

Agonist	Cell Line	Response Measured	Parameter	Value	Reference(s)
Gastrin-Releasing Peptide (GRP)	BB2 Receptor Cell Line	Calcium Flux	EC50	3.2 x 10-10 M	[15]
Bombesin	Swiss 3T3 cells	FAK Phosphorylation at Ser-910	Fold Increase	~13-fold	[15]
MK-5046 (BRS-3 Agonist)	BRS-3-H1299 cells	ERK Phosphorylation	Fold Increase	3-fold	[16]
Bombesin	Swiss 3T3 cells	Receptor Phosphorylation	Time to Max	15 min	[17]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the [Lys3]-Bombesin signaling pathway.

Radioligand Binding Assay (Competitive)

This protocol is designed to determine the binding affinity (Ki) of [Lys3]-Bombesin for the GRPR by measuring its ability to compete with a radiolabeled ligand.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Cell Membrane Preparation:

  • Culture GRPR-expressing cells (e.g., PC-3) to confluency.

  • Harvest cells and wash with ice-cold PBS.

  • Homogenize cells in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA with protease inhibitors).[18]

  • Centrifuge the homogenate to pellet the membranes (e.g., 20,000 x g for 10 minutes at 4°C).[18]

  • Wash the membrane pellet and resuspend in binding buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).[18]

  • Determine protein concentration using a suitable method (e.g., BCA assay).

• Binding Assay:

  • In a 96-well plate, add the following to each well in a final volume of 250 µL:[18]

    • 150 µL of cell membrane preparation (adjust protein concentration for optimal signal).

    • 50 µL of radiolabeled ligand (e.g., 125I-Tyr4-Bombesin) at a concentration near its Kd.

    • 50 µL of either binding buffer (for total binding), a saturating concentration of a non-radiolabeled ligand (for non-specific binding), or varying concentrations of [Lys3]-Bombesin.

  • Incubate the plate with gentle agitation (e.g., 60 minutes at 30°C).[18]

• Filtration and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter (pre-soaked in a solution like 0.3% polyethyleneimine) using a cell harvester.[18]

  • Wash the filters multiple times with ice-cold wash buffer.

  • Dry the filters and measure the trapped radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the [Lys3]-Bombesin concentration.

  • Determine the IC50 value (the concentration of [Lys3]-Bombesin that inhibits 50% of specific radioligand binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18]

Inositol Monophosphate (IP1) Accumulation Assay (HTRF)

This assay measures the accumulation of IP1, a stable downstream metabolite of IP3, as an indicator of Gq pathway activation.[7]

Caption: Workflow for an HTRF-based IP1 accumulation assay.

Detailed Methodology:

• Cell Preparation:

  • Seed GRPR-expressing cells (e.g., HEK-293 transfected with GRPR) into a 384-well plate at a suitable density (e.g., 15,000 cells/well) and incubate overnight.[19]

  • On the day of the assay, discard the culture medium.

• Cell Stimulation:

  • Add stimulation buffer containing lithium chloride (LiCl) to inhibit IP1 degradation.[5]

  • Add varying concentrations of [Lys3]-Bombesin to the wells.

  • Incubate the plate for a defined period (e.g., 30-60 minutes) at 37°C.[19]

• Detection:

  • Lyse the cells by adding a lysis buffer that contains the HTRF detection reagents: IP1 labeled with d2 (acceptor) and an anti-IP1 antibody labeled with Europium cryptate (donor).[20]

  • Incubate the plate for 60 minutes at room temperature.[20]

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible microplate reader, measuring fluorescence emission at 665 nm (FRET signal) and 620 nm (cryptate signal).[19]

  • Calculate the HTRF ratio (665 nm / 620 nm) for each well.

  • Plot the HTRF ratio against the logarithm of the [Lys3]-Bombesin concentration.

  • Determine the EC50 value (the concentration of [Lys3]-Bombesin that produces 50% of the maximal response) using a sigmoidal dose-response curve fit.

ERK1/2 Phosphorylation Assay (Western Blot)

This protocol details the detection and quantification of phosphorylated ERK1/2 (p-ERK) in response to [Lys3]-Bombesin stimulation.

Caption: Workflow for Western blot analysis of ERK phosphorylation.

Detailed Methodology:

• Cell Culture and Stimulation:

  • Plate GRPR-expressing cells (e.g., Swiss 3T3) in 6-well plates.

  • Once cells reach desired confluency, serum-starve them (e.g., in DMEM for 4-12 hours) to reduce basal ERK phosphorylation.[21]

  • Stimulate cells with the desired concentration of [Lys3]-Bombesin for various time points (e.g., 0, 2, 5, 10, 30 minutes).

• Lysate Preparation:

  • Place plates on ice, aspirate the medium, and wash with ice-cold PBS.

  • Add ice-cold cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[22]

  • Scrape the cells and collect the lysate.

  • Clarify the lysate by centrifugation (e.g., 14,000 x g for 10 minutes at 4°C).[22]

  • Determine the protein concentration of the supernatant.

• SDS-PAGE and Western Blotting:

  • Denature an equal amount of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a blocking solution (e.g., 5% BSA or non-fat milk in TBST) for 1 hour at room temperature.[21]

  • Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK) overnight at 4°C.[21]

  • Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.[21]

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • To normalize for protein loading, the membrane can be stripped and re-probed with an antibody that detects total ERK1/2.[21]

  • Quantify the band intensities for both p-ERK and total ERK using densitometry software.

  • Calculate the ratio of p-ERK to total ERK for each sample to determine the relative level of ERK activation.

References

• 1. researchgate.net [researchgate.net]
• 2. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resources.revvity.com [resources.revvity.com]
• 6. resources.revvity.com [resources.revvity.com]
• 7. Synthesis and characterization of a high-affinity NOTA-conjugated bombesin antagonist for GRPR-targeted tumor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Early phosphorylation events following the treatment of Swiss 3T3 cells with bombesin and the mammalian bombesin-related peptide, gastrin-releasing peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Vitro and In Vivo Evaluation of a 18F-Labeled High Affinity NOTA Conjugated Bombesin Antagonist as a PET Ligand for GRPR-Targeted Tumor Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-affinity receptors for peptides of the bombesin family in Swiss 3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protein kinase D2 potentiates MEK/ERK/RSK signaling, c-Fos accumulation and DNA synthesis induced by bombesin in Swiss 3T3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Localization of 99mTc-GRP Analogs in GRPR-Expressing Tumors: Effects of Peptide Length and Neprilysin Inhibition on Biological Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Agonist binding and protein kinase C activation stimulate phosphorylation of the gastrin-releasing peptide receptor at distinct sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. giffordbioscience.com [giffordbioscience.com]
• 19. bmglabtech.com [bmglabtech.com]
• 20. resources.revvity.com [resources.revvity.com]
• 21. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. tools.thermofisher.com [tools.thermofisher.com]

[Lys3]-Bombesin Induced cAMP Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Lys3]-Bombesin is a synthetic analogue of the amphibian tetradecapeptide, bombesin. It is a high-affinity agonist for the gastrin-releasing peptide receptor (GRPR), also known as the BB2 receptor, which is a member of the G protein-coupled receptor (GPCR) superfamily. While the canonical signaling pathway for GRPR involves the activation of Gq/11 and G12/13 proteins, leading to downstream effects through phospholipase C, calcium mobilization, and protein kinase C (PKC), there is compelling evidence for a secondary, indirect role in the modulation of cyclic adenosine monophosphate (cAMP) levels. This technical guide provides an in-depth overview of the mechanisms, experimental protocols, and quantitative data related to [Lys3]-Bombesin-induced cAMP formation.

Mechanism of Action: An Indirect Potentiation

Contrary to a direct stimulation of adenylyl cyclase, bombesin and its analogues, including [Lys3]-Bombesin, have been shown to enhance cAMP accumulation in certain cell types, such as Swiss 3T3 fibroblasts, but only in the presence of a primary adenylyl cyclase activator like forskolin or cholera toxin.[1] This potentiation is not a result of direct coupling of the GRPR to a stimulatory G protein (Gs). Instead, it is mediated by a dual mechanism involving two distinct pathways that converge to amplify the cAMP signal.

The primary signaling cascade initiated by [Lys3]-Bombesin binding to GRPR is the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). DAG, in turn, activates Protein Kinase C (PKC). Evidence suggests that this activation of PKC is a key component in the potentiation of cAMP accumulation.[1]

The second arm of this dual mechanism involves the release of E-type prostaglandins.[1] Bombesin stimulation leads to the production and release of these prostaglandins, which can then act in an autocrine or paracrine manner on their own GPCRs, which are often coupled to Gs, thereby stimulating adenylyl cyclase and contributing to the overall increase in intracellular cAMP.

Signaling Pathway Overview

The following diagram illustrates the proposed dual signaling pathway for [Lys3]-Bombesin-induced potentiation of cAMP formation.

Figure 1. [Lys3]-Bombesin Signaling Pathway for cAMP Potentiation.

Quantitative Data

Parameter	Agonist	Cell Line	Condition	Result	Reference
cAMP Accumulation	Bombesin	Swiss 3T3	In the presence of forskolin or cholera toxin	4-6 fold enhancement	[1]
Maximal Gastrin Release	Bombesin	Isolated Rat G-cells	-	191.0 +/- 16.8% of basal at 10-9 M	[2]
Maximal Gastrin Release	Neuromedin C	Isolated Rat G-cells	-	205.9 +/- 17.6% of basal at 10-8 M	[2]
Maximal Gastrin Release	Neuromedin B	Isolated Rat G-cells	-	162.2 +/- 10.4% of basal at 10-7 M	[2]

Experimental Protocols

The following sections detail the methodologies for key experiments related to the investigation of [Lys3]-Bombesin-induced cAMP formation.

Cell Culture and Preparation

A common model for studying bombesin receptor signaling is the Swiss 3T3 fibroblast cell line, which expresses a high number of GRPRs.

• Cell Line: Swiss 3T3 cells

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Subculturing: Cells are passaged upon reaching 80-90% confluency using standard trypsinization procedures.

• Assay Preparation: For cAMP assays, cells are typically seeded in 24- or 96-well plates and grown to near confluency. Prior to the assay, cells are often serum-starved for a period (e.g., 18-24 hours) to reduce basal signaling activity.

cAMP Accumulation Assay (Potentiation Protocol)

This protocol is designed to measure the potentiation of forskolin-stimulated cAMP accumulation by [Lys3]-Bombesin.

Materials:

• Confluent Swiss 3T3 cells in 24-well plates

• DMEM or other suitable assay buffer

• 3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor

• Forskolin

• [Lys3]-Bombesin

• cAMP assay kit (e.g., LANCE cAMP kit, HTRF cAMP kit, or a luciferase-based reporter assay)

• Lysis buffer (provided with the cAMP assay kit)

• Plate reader compatible with the chosen assay technology

Workflow Diagram:

Figure 2. Workflow for cAMP Potentiation Assay.

Procedure:

• Cell Seeding: Seed Swiss 3T3 cells in a 24-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Serum Starvation (Optional): Once confluent, replace the growth medium with serum-free DMEM and incubate for 18-24 hours.

• Pre-incubation: Wash the cells once with pre-warmed DMEM. Add DMEM containing a phosphodiesterase inhibitor, such as 0.5 mM IBMX, to each well and pre-incubate for 10-20 minutes at 37°C. This step is crucial to prevent the degradation of newly synthesized cAMP.

• Stimulation: Prepare a dilution series of [Lys3]-Bombesin in DMEM containing a fixed, sub-maximal concentration of forskolin (e.g., 1 µM) and 0.5 mM IBMX. Add the stimulation solutions to the respective wells. Include control wells with:

  • IBMX alone (basal)

  • IBMX + Forskolin (stimulated control)

  • IBMX + highest concentration of [Lys3]-Bombesin alone (to confirm no direct stimulation)

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 10-30 minutes). The optimal incubation time should be determined empirically.

• Cell Lysis: Terminate the stimulation by aspirating the medium and adding the lysis buffer provided with the cAMP assay kit. Incubate as per the manufacturer's instructions to ensure complete cell lysis.

• cAMP Measurement: Transfer the cell lysates to the appropriate assay plate (e.g., a 384-well white plate for luminescence-based assays). Follow the specific instructions of the chosen cAMP assay kit for the addition of detection reagents.

• Data Acquisition: Read the plate using a plate reader capable of detecting the signal generated by the assay (e.g., luminescence, fluorescence, or time-resolved fluorescence).

• Data Analysis: Generate a standard curve using the cAMP standards provided in the kit. Use the standard curve to convert the raw assay signals from the experimental wells into cAMP concentrations (e.g., in nM). Plot the cAMP concentration against the log of the [Lys3]-Bombesin concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and maximal potentiation.

Prostaglandin E2 Release Assay

To investigate the role of prostaglandin release in the observed cAMP potentiation, a separate experiment to measure prostaglandin E2 (PGE2) in the cell culture supernatant can be performed.

Materials:

• Confluent Swiss 3T3 cells in 24-well plates

• DMEM or other suitable assay buffer

• [Lys3]-Bombesin

• Indomethacin (a cyclooxygenase inhibitor)

• PGE2 ELISA kit

• Microplate reader for ELISA

Procedure:

• Cell Preparation: Prepare and serum-starve Swiss 3T3 cells as described for the cAMP assay.

• Inhibitor Pre-treatment (for control wells): Pre-incubate a subset of wells with indomethacin (e.g., 10 µM) for 30 minutes to block prostaglandin synthesis.

• Stimulation: Replace the medium with fresh DMEM containing different concentrations of [Lys3]-Bombesin (and indomethacin for the inhibitor-treated wells).

• Incubation: Incubate at 37°C for a specified time (e.g., 30 minutes).

• Supernatant Collection: Carefully collect the cell culture supernatant from each well.

• PGE2 Measurement: Measure the concentration of PGE2 in the collected supernatants using a commercially available PGE2 ELISA kit, following the manufacturer's protocol.

• Data Analysis: Plot the PGE2 concentration against the log of the [Lys3]-Bombesin concentration to determine the dose-dependent release of PGE2. Compare the results from wells with and without indomethacin to confirm that the measured substance is a product of cyclooxygenase activity.

Conclusion

The formation of cAMP induced by [Lys3]-Bombesin is not a primary signaling event but rather a significant potentiation of adenylyl cyclase activity that is already stimulated by other means. This effect is mediated through a sophisticated dual pathway involving the activation of Protein Kinase C and the release of E-type prostaglandins. For researchers in drug development, understanding this nuanced signaling profile is critical for accurately interpreting cellular responses to GRPR agonists and for designing compounds with desired signaling properties. The experimental protocols outlined in this guide provide a framework for the detailed investigation of this important aspect of bombesin receptor pharmacology. Further research is warranted to elucidate the specific isoforms of PKC and adenylyl cyclase involved and to determine precise quantitative parameters, such as EC50 values, for [Lys3]-Bombesin in this context.

References

• 1. Bombesin enhancement of cAMP accumulation in Swiss 3T3 cells: evidence of a dual mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bombesin-like peptides stimulate gastrin release from isolated rat G-cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Mitogenic Properties of [Lys3]-Bombesin on Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombesin (BBN) and its mammalian counterparts, gastrin-releasing peptide (GRP) and neuromedin B (NMB), are neuropeptides that have been implicated as potent mitogens in a variety of human cancers. These peptides exert their effects through a family of G-protein coupled receptors (GPCRs), namely the GRP receptor (GRP-R or BB2), the NMB receptor (NMB-R or BB1), and the bombesin receptor subtype 3 (BRS-3 or BB3).[1][2] These receptors are frequently overexpressed in several malignancies, including prostate, breast, lung, and gastrointestinal tumors, making them attractive targets for cancer diagnostics and therapeutics.[2][3][4]

[Lys3]-Bombesin is a synthetic analogue of bombesin that has been widely utilized in research due to its high affinity for the GRP receptor.[5] This technical guide provides an in-depth overview of the mitogenic properties of [Lys3]-Bombesin on cancer cells, summarizing key quantitative data, detailing experimental protocols, and illustrating the underlying signaling pathways.

Quantitative Data on Mitogenic Effects

The mitogenic activity of bombesin-like peptides has been demonstrated in numerous cancer cell lines. While specific quantitative data for [Lys3]-Bombesin is limited in publicly available literature, the data for bombesin, a closely related agonist, provides valuable insights into its proliferative potential.

Cell Line	Cancer Type	Peptide	Concentration Range	Mitogenic Effect	Reference
PC-3	Prostate Carcinoma	Bombesin	0.1 nM - 10.0 nM	Dose-dependent enhancement of cell proliferation.	[6]
PMU 23	Prostate Carcinoma	Bombesin	0.1 nM - 10.0 nM	Dose-dependent enhancement of cell proliferation.	[6]
MDA-MB-231	Breast Cancer	Bombesin	Not specified	Stimulation of cell growth.	[7]
MCF-7 MIII	Breast Cancer	Bombesin	Not specified	Stimulation of cell growth.	[7]

Signaling Pathways of [Lys3]-Bombesin-Induced Mitogenesis

The binding of [Lys3]-Bombesin to its cognate GRP receptor on cancer cells initiates a cascade of intracellular signaling events that culminate in cell proliferation. The primary pathway involves the activation of a Gq-type G-protein.[8][9]

Canonical Gq Pathway Activation

Upon ligand binding, the GRP receptor undergoes a conformational change, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses into the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). DAG, in conjunction with the elevated Ca2+ levels, activates protein kinase C (PKC).[1]

Downstream Mitogenic Signaling

Activated PKC plays a central role in mediating the mitogenic effects of bombesin-like peptides. It can phosphorylate a variety of downstream targets, leading to the activation of key proliferative pathways, most notably the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-regulated kinase (ERK) pathway.[1] The activation of the ERK pathway is a critical step in promoting cell cycle progression and proliferation.[10]

Furthermore, studies have shown that GRP-R activation can lead to the transactivation of the epidermal growth factor receptor (EGFR), which can further amplify mitogenic signaling through both the MAPK/ERK and the phosphoinositide 3-kinase (PI3K)/Akt pathways.[11] The PI3K/Akt pathway is a crucial regulator of cell survival and proliferation.[12][13]

Signaling Pathway Diagram

Caption: [Lys3]-Bombesin binds to the GRP receptor, activating downstream signaling pathways to promote cell proliferation.

Experimental Protocols

The following are detailed methodologies for key experiments used to investigate the mitogenic properties of [Lys3]-Bombesin.

Cell Proliferation Assay ([3H]-Thymidine Incorporation)

This assay measures the rate of DNA synthesis as an indicator of cell proliferation.[14][15][16][17]

Materials:

• Cancer cell line of interest (e.g., PC-3, MDA-MB-231)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Serum-free culture medium

• [Lys3]-Bombesin stock solution

• [3H]-Thymidine (1 mCi/ml)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Trichloroacetic acid (TCA), 10% (w/v)

• Sodium hydroxide (NaOH), 0.1 N

• Scintillation cocktail

• 96-well cell culture plates

• Scintillation counter

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in complete culture medium and incubate for 24 hours.

• Wash the cells with PBS and replace the medium with serum-free medium for 24 hours to synchronize the cells in the G0/G1 phase.

• Treat the cells with various concentrations of [Lys3]-Bombesin (e.g., 0.1 nM to 100 nM) in serum-free medium for 24-48 hours. Include a negative control (serum-free medium alone) and a positive control (complete medium).

• Add 1 µCi of [3H]-Thymidine to each well and incubate for 4-6 hours.

• Aspirate the medium and wash the cells twice with ice-cold PBS.

• Add 100 µl of ice-cold 10% TCA to each well and incubate at 4°C for 30 minutes to precipitate the DNA.

• Aspirate the TCA and wash the wells twice with ice-cold PBS.

• Add 100 µl of 0.1 N NaOH to each well to solubilize the DNA.

• Transfer the contents of each well to a scintillation vial containing scintillation cocktail.

• Measure the radioactivity in a scintillation counter. The counts per minute (CPM) are proportional to the amount of [3H]-Thymidine incorporated into the DNA and thus reflect the rate of cell proliferation.

Experimental Workflow Diagram

Caption: Workflow for assessing cell proliferation using the [3H]-Thymidine incorporation method.

Western Blot Analysis of Signaling Pathway Activation

This technique is used to detect and quantify the phosphorylation (activation) of key proteins in the mitogenic signaling cascade, such as ERK and Akt.[10]

Materials:

• Cancer cell line of interest

• Serum-free culture medium

• [Lys3]-Bombesin stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-phospho-Akt, anti-total-Akt)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Culture and serum-starve cells as described in the proliferation assay protocol (steps 1-2).

• Stimulate cells with [Lys3]-Bombesin (e.g., 100 nM) for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Lyse the cells with ice-cold RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK) overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against the total form of the protein (e.g., anti-total-ERK) or a housekeeping protein (e.g., β-actin).

Conclusion

[Lys3]-Bombesin, acting through the GRP receptor, is a potent mitogen for a range of cancer cells. Its ability to stimulate proliferation is mediated by a complex network of signaling pathways, primarily involving the activation of PLC, PKC, and the subsequent stimulation of the MAPK/ERK and PI3K/Akt cascades. The overexpression of GRP receptors on various tumors underscores the potential of targeting this system for the development of novel anti-cancer therapies. The experimental protocols detailed in this guide provide a framework for researchers to further investigate the mitogenic effects of [Lys3]-Bombesin and to evaluate the efficacy of potential therapeutic interventions targeting this pathway.

References

• 1. Bombesin stimulation of mitogenesis. Specific receptors, signal transduction, and early events - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemistry, Bombesin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Bombesin stimulates growth of human prostatic cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stimulation by bombesin and inhibition by bombesin/gastrin-releasing peptide antagonist RC-3095 of growth of human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mitogenic signalling through the bombesin receptor: role of a guanine nucleotide regulatory protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.biologists.com [journals.biologists.com]
• 10. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 11. Insights into Bombesin receptors and ligands: highlighting recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 13. Characterization of bombesin/gastrin-releasing peptide receptors in human breast cancer and their relationship to steroid receptor expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thymidine Incorporation Assay | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. revvity.com [revvity.com]
• 17. Proliferation assay - 3H thymidine incorporation [sanquin.org]

Beyond Oncology: A Technical Guide to the Diverse Biological Functions of [Lys3]-Bombesin

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Lys3]-Bombesin, a synthetic analogue of the amphibian tetradecapeptide bombesin, is a potent ligand for bombesin receptors, which are widely expressed throughout mammalian tissues. While the role of bombesin receptors in cancer progression is well-documented, a growing body of evidence illuminates the multifaceted biological functions of [Lys3]-Bombesin and other bombesin-like peptides in non-cancerous physiological processes. This technical guide provides an in-depth exploration of these functions, focusing on the central nervous system, gastrointestinal system, and its involvement in inflammation and pain perception. This document is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the therapeutic potential of targeting bombesin receptor pathways beyond oncology.

Quantitative Data: Receptor Binding Affinities

[Lys3]-Bombesin, like other bombesin-related peptides, exerts its effects by binding to three main G-protein coupled receptor subtypes: the neuromedin B receptor (NMBR or BB1), the gastrin-releasing peptide receptor (GRPR or BB2), and the orphan bombesin receptor subtype 3 (BRS-3 or BB3). The affinity of [Lys3]-Bombesin for these receptors is a critical determinant of its biological activity. The following table summarizes the binding affinities (Ki, IC50) of [Lys3]-Bombesin and related peptides for the different bombesin receptor subtypes.

Ligand	Receptor Subtype	Cell Line/Tissue	Binding Affinity (nM)	Reference
[Lys3]-Bombesin	GRPR (BB2)	PC-3 human prostate cancer cells	IC50: ~5	[1]
Neuromedin B (NMB)	NMBR (BB1)	CHO-K1 cells	Ki: 0.052	[2]
Neuromedin B (NMB)	GRPR (BB2)	CHO-K1 cells	Ki: >50	[2]
Gastrin-Releasing Peptide (GRP)	GRPR (BB2)	CHO-K1 cells	Ki: 0.19	[2]
Gastrin-Releasing Peptide (GRP)	NMBR (BB1)	CHO-K1 cells	Ki: >190	[2]
[D-Tyr6, β-Ala11, Phe13, Nle14]bombesin(6-14)	BRS-3 (BB3)	Human BRS-3 transfected cells	IC50: 1.2	[3]
[D-Tyr6, β-Ala11, Phe13, Nle14]bombesin(6-14)	NMBR (BB1)	Human NMBR transfected cells	IC50: 2.1	[3]
[D-Tyr6, β-Ala11, Phe13, Nle14]bombesin(6-14)	GRPR (BB2)	Human GRPR transfected cells	IC50: 0.8	[3]

Biological Functions and Signaling Pathways

Central Nervous System (CNS)

In the central nervous system, bombesin-like peptides are implicated in a range of functions including the regulation of appetite, body temperature, and emotional behaviors such as anxiety and memory.[4][5]

Gastrin-releasing peptide (GRP) and its receptor, GRPR (BB2), play a significant role in modulating fear and anxiety. Studies have shown that GRP signaling in the amygdala, a brain region central to processing fear, enhances fear memory.[6][7][8] GRP, released from neurons, activates GRPR on GABAergic interneurons, leading to an increase in inhibitory signaling onto principal neurons.[9] This modulation of inhibitory circuits is thought to be a key mechanism by which GRP influences fear expression.

GRP/GRPR Signaling in Fear Memory Modulation

Bombesin receptors are also expressed in the hippocampus, a brain region crucial for learning and memory.[9] Activation of these receptors can influence synaptic plasticity, the cellular basis of learning and memory. Specifically, bombesin-like peptides can depolarize hippocampal interneurons, thereby modulating the excitability of neural circuits.[9]

Gastrointestinal (GI) System

[Lys3]-Bombesin and its counterparts play a significant role in regulating various functions of the gastrointestinal tract, including smooth muscle contraction, hormone secretion, and mucosal defense.[10][11][12]

Bombesin-like peptides can directly stimulate the contraction of gastrointestinal smooth muscle cells. This effect is mediated by the activation of both NMBR (BB1) and GRPR (BB2) on smooth muscle cells, which triggers a signaling cascade leading to muscle contraction.[13][14]

Bombesin Receptor Signaling in GI Smooth Muscle Contraction

Inflammation and Pain

Bombesin-like peptides have been shown to modulate inflammatory responses and pain perception.

Bombesin and GRP can modulate the production of inflammatory cytokines. For instance, they can enhance the release of interleukin-1 (IL-1) from alveolar macrophages, suggesting a role in modulating local inflammatory reactions in the lungs.[15][16][17] This effect appears to be mediated through GRPR, as it is blocked by GRPR antagonists. Neuromedin B, which preferentially binds to NMBR, does not seem to have the same effect.[16]

Modulation of IL-1 Release by [Lys3]-Bombesin in Macrophages

GRP/GRPR signaling in the spinal cord is involved in the transmission of itch sensation, a process distinct from pain.[18][19] However, there is evidence that bombesin can also modulate pain. Intrathecal administration of bombesin can produce analgesic effects.[20] The interaction between pain and itch signaling pathways is complex, with pain signals often inhibiting itch. The activation of GRPR neurons in the spinal cord is suppressed by noxious stimuli through GABAergic signaling.[18][21]

Experimental Protocols

Competitive Radioligand Binding Assay

This protocol is used to determine the binding affinity (Ki) of [Lys3]-Bombesin for bombesin receptor subtypes.

Materials:

• Cell membranes prepared from cells expressing the bombesin receptor subtype of interest (BB1, BB2, or BRS-3).

• Radioligand: [125I]-Tyr4-bombesin.

• Unlabeled [Lys3]-Bombesin.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• 96-well filter plates with glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of unlabeled [Lys3]-Bombesin in binding buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of binding buffer (for total binding) or excess unlabeled bombesin (for non-specific binding) or diluted [Lys3]-Bombesin.

  • 50 µL of radioligand ([125I]-Tyr4-bombesin) at a fixed concentration (typically near its Kd).

  • 100 µL of cell membrane suspension.

• Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Terminate the binding reaction by rapid filtration through the filter plate using a vacuum manifold.

• Wash the filters three times with ice-cold wash buffer.

• Dry the filters and measure the radioactivity retained on each filter using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the [Lys3]-Bombesin concentration and fit the data to a one-site competition model to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18]

In Vitro Calcium Mobilization Assay

This assay measures the ability of [Lys3]-Bombesin to activate bombesin receptors and trigger an intracellular calcium influx.

Materials:

• Cells expressing the bombesin receptor subtype of interest.

• Fura-2 AM calcium indicator dye.

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• [Lys3]-Bombesin.

• Fluorescence plate reader capable of ratiometric measurement (excitation at 340 nm and 380 nm, emission at 510 nm).

Procedure:

• Seed cells in a black-walled, clear-bottom 96-well plate and grow to confluence.

• Prepare a Fura-2 AM loading solution by dissolving Fura-2 AM and Pluronic F-127 in HBSS.

• Remove the growth medium from the cells and add the Fura-2 AM loading solution.

• Incubate the plate at 37°C for 60 minutes in the dark.

• Wash the cells twice with HBSS to remove extracellular dye.

• Add 100 µL of HBSS to each well.

• Place the plate in the fluorescence plate reader and record a baseline fluorescence ratio (F340/F380) for a few minutes.

• Add varying concentrations of [Lys3]-Bombesin to the wells and continue recording the fluorescence ratio for several minutes to capture the calcium response.

• Analyze the data by calculating the change in the fluorescence ratio over time. The peak change in ratio is proportional to the intracellular calcium concentration.

• Plot the peak response against the logarithm of the [Lys3]-Bombesin concentration to generate a dose-response curve and determine the EC50 value.[22]

In Vivo Gastrointestinal Motility Assay (Carmine Red Method)

This protocol assesses the effect of [Lys3]-Bombesin on whole gut transit time in mice.

Materials:

• Mice.

• [Lys3]-Bombesin or vehicle control.

• Carmine red dye solution (e.g., 6% carmine in 0.5% methylcellulose).

• Oral gavage needles.

• Individual cages with white paper lining.

Procedure:

• Fast the mice for 12-16 hours with free access to water.

• Administer [Lys3]-Bombesin or vehicle control via the desired route (e.g., intraperitoneal injection).

• After a predetermined time, administer a fixed volume (e.g., 100 µL) of the carmine red solution to each mouse via oral gavage. Record the time of gavage.

• Place each mouse in an individual cage with a white paper floor and provide free access to water.

• Monitor the mice for the appearance of the first red-colored fecal pellet. Record the time of its appearance.

• The whole gut transit time is the time elapsed between the carmine red gavage and the appearance of the first red pellet.

• Compare the transit times between the [Lys3]-Bombesin-treated group and the vehicle control group to determine the effect of the peptide on gastrointestinal motility.[6][9][23]

Conclusion

The biological functions of [Lys3]-Bombesin and its related peptides extend far beyond their well-established role in cancer. Their involvement in critical physiological processes within the central nervous system and gastrointestinal tract, as well as their ability to modulate inflammation and pain, highlights the therapeutic potential of targeting bombesin receptor pathways for a variety of non-oncological conditions. This technical guide provides a foundational understanding of these diverse functions, supported by quantitative data, detailed signaling pathways, and experimental protocols. It is our hope that this resource will facilitate further research and development in this promising area of pharmacology.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. New Insights into the Stereochemical Requirements of the Bombesin BB1 Receptor Antagonists Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bombesin-Related Peptides and their receptors: recent advances in their role in physiology and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insights into Bombesin receptors and ligands: highlighting recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bombesin-related peptides and their receptors: recent advances in their role in physiology and disease states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gastrin-Releasing Peptide Signaling Plays a Limited and Subtle Role in Amygdala Physiology and Aversive Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Bombesin-like peptides depolarize rat hippocampal interneurones through interaction with subtype 2 bombesin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antagonists of Bombesin and Gastrin-Releasing Peptide - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Neuromedin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neuromedin U is necessary for normal gastrointestinal motility and is regulated by serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. Neuromedin U can exert colon-specific, enteric nerve-mediated prokinetic activity, via a pathway involving NMU1 receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Neuropeptide Regulates Fear Memories - Harvard Brain Science Initiative [brain.harvard.edu]
• 16. Bombesin-related peptides modulate interleukin-1 production by alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Bombesin-like peptides in alveolar macrophage: increased release in pulmonary inflammation and fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pain Inhibits GRPR Neurons via GABAergic Signaling in the Spinal Cord - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Gastrin-Releasing Peptide Receptor (GRPR) in the Spinal Cord as a Novel Pharmacological Target - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Bombesin: receptor distribution in brain and effects on nociception and locomotor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Biochemistry, Bombesin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Radiolabeling of [Lys3]-Bombesin with 99mTc for Gastrin-Releasing Peptide Receptor (GRPR) Targeting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombesin (BBN) and its mammalian counterpart, gastrin-releasing peptide (GRP), are peptides that bind with high affinity to the gastrin-releasing peptide receptor (GRPR).[1][2][3] The GRPR is overexpressed in a variety of human tumors, including prostate, breast, lung, and pancreatic cancers, making it an attractive target for diagnostic imaging and targeted radiotherapy.[1][2][3][4] [Lys3]-Bombesin, an analog of bombesin, can be radiolabeled with Technetium-99m (99mTc), a readily available and cost-effective radionuclide with favorable imaging characteristics, to create a radiopharmaceutical for SPECT imaging of GRPR-expressing tumors.[1][5]

This document provides a detailed protocol for the radiolabeling of [Lys3]-Bombesin using the bifunctional chelator hydrazinonicotinamide (HYNIC) and its subsequent quality control. It also includes a summary of typical quantitative data and a diagram of the associated GRPR signaling pathway.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained during the preparation and evaluation of 99mTc-HYNIC-[Lys3]-Bombesin.

Table 1: Radiolabeling Efficiency and Radiochemical Purity

Parameter	Value	Method	Reference
Radiochemical Purity	> 93%	Reversed Phase HPLC / ITLC-SG	[1]
Specific Activity	~0.1 GBq/nmol	HPLC	[1]
Labeling Yield	> 98%	ITLC / HPLC	[3]

Table 2: In Vitro Stability

Condition	Time Point	Stability (% Intact)	Reference
Human Serum at 37°C	1 hour	> 98%
Human Serum at 37°C	4 hours	> 92%
Human Serum at 37°C	24 hours	> 65%
Normal Saline	1 hour	97.5%
Normal Saline	4 hours	96%
Normal Saline	24 hours	95.5%

Table 3: In Vitro and In Vivo Performance

Parameter	Cell Line / Model	Value	Reference
Specific Cell Internalization	PC-3 (human prostate cancer)	15.6 ± 1.9 % at 4 h	[3]
Tumor Uptake (in vivo)	PC-3 Tumor-Bearing Nude Mice	2.11 ± 0.18 %ID/g at 1 h	[3]
Pancreas Uptake (in vivo)	PC-3 Tumor-Bearing Nude Mice	1.78 ± 0.09 %ID/g at 1 h	[3]

Experimental Protocols

Materials

• HYNIC-[Lys3]-Bombesin peptide conjugate

• Sodium pertechnetate (Na[99mTcO4]) from a 99Mo/99mTc generator

• Stannous chloride (SnCl2·2H2O) solution (typically in HCl)

• Tricine (N-[Tris(hydroxymethyl)methyl]glycine)

• Ethylenediamine-N,N'-diacetic acid (EDDA)

• Phosphate buffer (0.2 M, pH 7.0)

• Sodium hydroxide (NaOH) for pH adjustment

• Hydrochloric acid (HCl) for pH adjustment

• Sterile, pyrogen-free water for injection

• Sep-Pak C18 cartridges for purification (optional)

• Ethanol

• ITLC-SG strips

• Saline solution

• Acetone

• Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) system

Protocol for Radiolabeling of HYNIC-[Lys3]-Bombesin with 99mTc

This protocol is based on the commonly used HYNIC/tricine/EDDA coligand exchange labeling method.

• Preparation of Reagents:

  • Prepare a stock solution of HYNIC-[Lys3]-Bombesin in sterile water or buffer.

  • Prepare a fresh solution of stannous chloride in 0.1 M HCl.

  • Prepare solutions of tricine and EDDA in sterile water and adjust the pH as needed.

• Lyophilized Kit Formulation (Recommended for consistency):

  • In a sterile vial, combine HYNIC-[Lys3]-Bombesin, tricine, EDDA, and stannous chloride.

  • Lyophilize the mixture to create a ready-to-use kit.

• Radiolabeling Procedure:

  • To a lyophilized kit vial, add a predetermined volume of sodium pertechnetate ([99mTc]NaTcO4) solution (e.g., up to 1 mL).

  • Add 0.2 M phosphate buffer (pH 7.0) to the vial.[1]

  • Gently swirl the vial to ensure complete dissolution of the contents.

  • Incubate the reaction mixture in a heating block at 100°C for 10-15 minutes.[3]

  • Allow the vial to cool to room temperature.

• Purification (if necessary):

  • If radiochemical purity is below the desired threshold, the product can be purified using a Sep-Pak C18 cartridge.

  • Pre-condition the Sep-Pak cartridge with ethanol followed by sterile water.

  • Load the reaction mixture onto the cartridge.

  • Wash the cartridge with sterile water to remove hydrophilic impurities.

  • Elute the 99mTc-HYNIC-[Lys3]-Bombesin with an ethanol/saline solution.

Quality Control Procedures

• Radiochemical Purity Determination by Instant Thin Layer Chromatography (ITLC-SG):

  • System 1 (for free pertechnetate):

    • Mobile Phase: Saline

    • Spot the ITLC-SG strip with the radiolabeled solution.

    • Develop the chromatogram.

    • Free 99mTcO4- will migrate with the solvent front (Rf = 1.0), while the labeled peptide and reduced/hydrolyzed 99mTc remain at the origin (Rf = 0).

  • System 2 (for reduced/hydrolyzed 99mTc):

    • Mobile Phase: Acetone

    • Spot the ITLC-SG strip with the radiolabeled solution.

    • Develop the chromatogram.

    • The labeled peptide and free 99mTcO4- will migrate with the solvent front (Rf = 1.0), while reduced/hydrolyzed 99mTc remains at the origin (Rf = 0).

  • Calculate the radiochemical purity by subtracting the percentage of impurities from 100%.

• Radiochemical Purity Determination by RP-HPLC:

  • Use a C18 column with a gradient elution system (e.g., water/acetonitrile with 0.1% TFA).

  • Monitor the eluate with a UV detector and a radioactivity detector.

  • The retention time of the 99mTc-HYNIC-[Lys3]-Bombesin peak should be compared to a cold standard of the peptide conjugate.

• In Vitro Stability:

  • Incubate an aliquot of the final radiolabeled product in human serum at 37°C.

  • At various time points (e.g., 1, 4, and 24 hours), analyze the samples by RP-HPLC to determine the percentage of intact radiolabeled peptide.

Visualizations

Caption: GRPR Signaling Pathway.

Caption: 99mTc-[Lys3]-Bombesin Radiolabeling Workflow.

References

• 1. glpbio.com [glpbio.com]
• 2. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 3. Bombesin Receptor Family Activation and CNS/Neural Tumors: Review of Evidence Supporting Possible Role for Novel Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glpbio.com [glpbio.com]
• 5. uniprot.org [uniprot.org]

Application Notes and Protocols for 18F-labeling of [Lys3]-Bombesin for PET Imaging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the 18F-labeling of [Lys3]-Bombesin ([Lys3]BBN), a promising peptide for Positron Emission Tomography (PET) imaging of Gastrin-Releasing Peptide Receptor (GRPR) expressing tumors, such as prostate and breast cancer.[1][2][3][4][5]

Introduction

The Gastrin-Releasing Peptide Receptor (GRPR) is overexpressed in a variety of human tumors, making it an attractive target for diagnostic imaging and targeted radiotherapy.[1][5] Bombesin (BBN) and its analogs, such as [Lys3]-Bombesin, are peptides that bind with high affinity to GRPR.[1][6] Radiolabeling of these peptides with the positron-emitting radionuclide Fluorine-18 (¹⁸F) allows for non-invasive in vivo visualization of GRPR expression using PET.[1][3][4] This document outlines the synthesis, radiolabeling, and preclinical evaluation of ¹⁸F-labeled [Lys3]-Bombesin.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the GRPR signaling pathway upon binding of Bombesin and the general workflow for the preparation and evaluation of ¹⁸F-labeled [Lys3]-Bombesin.

Caption: GRPR Signaling Pathway upon Bombesin Binding.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. research.rug.nl [research.rug.nl]
• 3. 18F-Labeled GRPR Agonists and Antagonists: A Comparative Study in Prostate Cancer Imaging [thno.org]
• 4. 18F-Labeled GRPR Agonists and Antagonists: A Comparative Study in Prostate Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 18F, 64Cu, and 68Ga labeled RGD-bombesin heterodimeric peptides for PET imaging of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro [Lys3]-Bombesin Receptor Binding Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

The bombesin family of peptides, including bombesin and its mammalian counterparts such as gastrin-releasing peptide (GRP), mediate a variety of physiological effects through their interaction with specific G protein-coupled receptors (GPCRs).[1][2][3] These receptors, namely the neuromedin B receptor (BB1), the GRP receptor (BB2), and the orphan receptor BRS-3 (BB3), are implicated in numerous physiological and pathophysiological processes, including cell proliferation, gastrointestinal functions, and central nervous system activities.[1][3][4] Notably, the GRP receptor is frequently overexpressed in several human cancers, making it an attractive target for diagnostic imaging and therapeutic intervention.[1][5]

[Lys3]-Bombesin is a bioactive analog of bombesin that has been utilized in the development of radiopharmaceuticals for imaging GRP receptor-positive tumors.[6][7][8] An in vitro receptor binding assay using [Lys3]-Bombesin is a crucial tool for characterizing the affinity of novel compounds for the bombesin receptors. This application note provides a detailed protocol for a competitive radioligand binding assay to determine the binding affinity (Ki) of test compounds for bombesin receptors.

Signaling Pathway

Bombesin receptors are G protein-coupled receptors that, upon ligand binding, primarily activate the phospholipase C (PLC) signaling cascade.[4] This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These signaling events can subsequently trigger downstream cellular responses, including mitogenesis.[3]

References

• 1. Regulation and signaling of human bombesin receptors and their biological effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitogenic signalling through the bombesin receptor: role of a guanine nucleotide regulatory protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemistry, Bombesin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Bombesin-Related Peptides and their receptors: recent advances in their role in physiology and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of bombesin peptide as a targeting ligand for the gastrin releasing peptide (GRP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.eu [file.medchemexpress.eu]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for [Lys3]-Bombesin Cell Internalization Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for studying the internalization of [Lys3]-Bombesin, a bombesin analog, in cells expressing the gastrin-releasing peptide receptor (GRPR). This process is critical for evaluating the potential of [Lys3]-Bombesin-based conjugates in targeted cancer therapy and diagnostics.

[Lys3]-Bombesin is a synthetic analog of the amphibian tetradecapeptide bombesin.[1] It binds with high affinity to the gastrin-releasing peptide receptor (GRPR), also known as BB2, which is a G protein-coupled receptor (GPCR).[1][2] GRPR is overexpressed in various cancers, including prostate, breast, lung, and pancreatic cancer, making it an attractive target for tumor imaging and therapy.[2][3][4] Upon binding to GRPR, [Lys3]-Bombesin induces receptor-mediated endocytosis, allowing for the internalization of conjugated imaging agents or cytotoxic drugs into cancer cells.[3][5]

Signaling Pathway

The binding of [Lys3]-Bombesin to GRPR activates a signaling cascade primarily through Gq/11 and G12/13 families of heterotrimeric G-proteins.[6] This activation stimulates phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG).[6] IP3 triggers the release of intracellular calcium ([Ca2+]i), while DAG activates protein kinase C (PKC).[6] Following agonist binding, GRPR is phosphorylated by G protein-coupled receptor kinases (GRKs), which recruits β-arrestins.[7] β-arrestins uncouple the receptor from the G protein and target it for internalization into clathrin-coated pits.[5][7][8]

Caption: [Lys3]-Bombesin signaling pathway leading to internalization.

Experimental Workflow

The following diagram outlines the general workflow for a [Lys3]-Bombesin internalization study using a fluorescently labeled analog.

Caption: Experimental workflow for [Lys3]-Bombesin internalization.

Experimental Protocols

Materials

• GRPR-expressing cell line (e.g., PC-3 human prostate cancer cells, HT-29 human colon adenocarcinoma cells)[3][9]

• Non-GRPR-expressing cell line (as a negative control)

• Cell culture medium (e.g., RPMI 1640) with supplements (10% FBS, 1% penicillin-streptomycin)

• Fluorescently labeled [Lys3]-Bombesin (e.g., labeled with FITC, Alexa Fluor, or a near-infrared dye)[9]

• Unlabeled [Lys3]-Bombesin (for competition/blocking experiments)

• Phosphate-buffered saline (PBS)

• Acid wash buffer (e.g., 0.2 M glycine, pH 2.5) to differentiate surface-bound from internalized ligand

• Cell lysis buffer

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI (for microscopy)

• 24-well plates or chamber slides

• Fluorescence microscope or flow cytometer

Cell Culture and Seeding

• Culture GRPR-expressing cells in appropriate medium at 37°C in a humidified atmosphere with 5% CO2.

• Seed cells into 24-well plates or chamber slides at a density that will result in a confluent monolayer on the day of the experiment. For example, seed PC-3 cells at a density of 2 x 10^5 cells/well in a 24-well plate 24-48 hours before the experiment.[10]

Internalization Assay

• On the day of the experiment, remove the culture medium and wash the cells once with serum-free medium.

• Add fresh serum-free medium containing the fluorescently labeled [Lys3]-Bombesin to the cells. A typical concentration to start with is 50 nM.[10]

• For competition experiments, pre-incubate cells with a 100-fold molar excess of unlabeled [Lys3]-Bombesin for 30 minutes before adding the labeled ligand.

• Incubate the cells at 37°C for various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes) to determine the rate of internalization. A 5-minute incubation can be sufficient to see significant labeling.[9]

• To stop the internalization, place the plates on ice and wash the cells three times with ice-cold PBS.

Quantification of Internalization

Method A: Acid Wash to Separate Surface-Bound vs. Internalized Ligand

• After the final PBS wash, add ice-cold acid wash buffer to the cells and incubate for 5-10 minutes on ice to strip the surface-bound ligand.

• Collect the supernatant (contains surface-bound ligand).

• Wash the cells again with ice-cold PBS.

• Lyse the cells with cell lysis buffer to release the internalized ligand.

• Measure the fluorescence of the supernatant and the cell lysate using a fluorometer.

• Calculate the percentage of internalization: (Fluorescence of lysate / (Fluorescence of lysate + Fluorescence of supernatant)) * 100.

Method B: Fluorescence Microscopy

• After the final PBS wash, fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides using mounting medium containing DAPI to stain the nuclei.

• Visualize the cells using a fluorescence microscope. Internalized ligand will appear as punctate structures within the cytoplasm, while surface-bound ligand will outline the cell membrane.

Method C: Flow Cytometry

• After the final PBS wash, detach the cells using a non-enzymatic cell dissociation solution.

• Resuspend the cells in PBS.

• Analyze the fluorescence of the cells using a flow cytometer. An increase in mean fluorescence intensity over time indicates ligand internalization.

Data Presentation

The following tables summarize typical quantitative data obtained from [Lys3]-Bombesin internalization studies.

Table 1: Cell Uptake of Radiolabeled [Lys3]-Bombesin Analogs

Cell Line	Radiotracer	Max Uptake (% of total activity)	Time to Max Uptake (hours)	Reference
PC-3	99mTc-Tat-BN	28.10 ± 3.86%	4	[11]
PC-3	99mTc-EDDA/HYNIC-[Lys3]-BN	17.62 ± 1.86%	4	[11]
MCF7	99mTc-Tat-BN	18.27 ± 2.14%	2	[11]
MCF7	99mTc-EDDA/HYNIC-[Lys3]-BN	8.97 ± 0.92%	2	[11]
MDA-MB-231	99mTc-Tat-BN	24.33 ± 2.82%	0.08 (5 min)	[11]
MDA-MB-231	99mTc-EDDA/HYNIC-[Lys3]-BN	5.91 ± 0.26%	0.08 (5 min)	[11]

Table 2: In Vivo Tumor and Pancreas Uptake of Radiolabeled Bombesin Analogs (%ID/g)

Radiotracer	Tumor Uptake (1h post-injection)	Pancreas Uptake (1h post-injection)	Reference
[68Ga]Ga-TacsBOMB5	11.4 - 15.7 %ID/g	1.98 - 8.99 %ID/g	[12]
[68Ga]Ga-LW01110	11.4 - 15.7 %ID/g	1.98 - 8.99 %ID/g	[12]
[68Ga]Ga-LW01142	11.4 - 15.7 %ID/g	1.98 - 8.99 %ID/g	[12]
[68Ga]Ga-RM2	Not specified	41.9 ± 10.1 %ID/g	[10]
[68Ga]Ga-NeoBOMB1	Not specified	123 ± 28.4 %ID/g	[10]

Troubleshooting

• Low signal: Increase the concentration of the labeled ligand, increase the incubation time, or use a more sensitive detection method. Ensure that the cell line used expresses a sufficient number of GRPRs.

• High background: Ensure adequate washing steps to remove all unbound ligand. Include a blocking step with unlabeled ligand to confirm specificity.

• Difficulty distinguishing surface-bound from internalized ligand: Use the acid wash method or confocal microscopy for better spatial resolution.

By following these protocols, researchers can effectively study and quantify the internalization of [Lys3]-Bombesin, providing valuable insights for the development of novel cancer diagnostics and therapeutics.

References

• 1. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gastrin-releasing peptide receptor - Wikipedia [en.wikipedia.org]
• 3. Targeting the Gastrin-Releasing Peptide Receptor (GRP-R) in Cancer Therapy: Development of Bombesin-Based Peptide–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bombesin receptor-mediated imaging and cytotoxicity: review and current status - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bombesin peptide conjugated gold nanocages internalize via clathrin mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Insights into Bombesin receptors and ligands: highlighting recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tools for GPCR drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. resources.revvity.com [resources.revvity.com]
• 10. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 11. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Novel 177Lu-Labeled [Thz14]Bombesin(6–14) Derivatives with Low Pancreas Accumulation for Targeting Gastrin-Releasing Peptide Receptor-Expressing Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Calcium Influx with [Lys3]-Bombesin Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Lys3]-Bombesin is a synthetic analog of the amphibian tetradecapeptide Bombesin. It is a potent and specific agonist for the Gastrin-Releasing Peptide Receptor (GRPR), a G-protein coupled receptor (GPCR) overexpressed in various cancers, including prostate, breast, and lung cancer. The binding of [Lys3]-Bombesin to GRPR triggers a cascade of intracellular signaling events, most notably the mobilization of intracellular calcium ([Ca2+]i). This rapid and transient increase in cytosolic calcium is a hallmark of GRPR activation and serves as a reliable readout for receptor function and ligand efficacy.

This document provides detailed protocols for measuring [Lys3]-Bombesin-induced calcium influx in cultured cells using fluorescent calcium indicators. It also includes representative data and visualizations of the underlying signaling pathway and experimental workflow to guide researchers in setting up and interpreting their experiments.

Signaling Pathway of [Lys3]-Bombesin-Induced Calcium Mobilization

Upon binding of [Lys3]-Bombesin, the GRPR undergoes a conformational change, leading to the activation of the heterotrimeric G-protein Gαq. The activated Gαq subunit, in turn, stimulates Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to its receptor (IP3R) on the membrane of the endoplasmic reticulum (ER), a major intracellular calcium store. This binding event opens the IP3R channel, allowing for the rapid release of stored Ca2+ into the cytoplasm, resulting in a transient increase in intracellular calcium concentration.[1][2]

Figure 1: GRPR Signaling Pathway

Experimental Protocols

Measuring intracellular calcium mobilization is commonly performed using fluorescent indicators that exhibit a change in fluorescence intensity upon binding to Ca2+. The most widely used are Fura-2 and Fluo-4. Fura-2 is a ratiometric indicator, meaning the ratio of fluorescence emission at two different excitation wavelengths is used for quantification, which minimizes the effects of uneven dye loading and photobleaching.[3][4] Fluo-4 is a single-wavelength indicator that shows a large fluorescence intensity increase upon calcium binding.[5][6] The following protocols detail the use of both indicators.

Protocol 1: Calcium Influx Measurement using Fura-2 AM

This protocol is suitable for fluorescence microscopy or plate readers capable of dual-wavelength excitation.

Materials:

• GRPR-expressing cells (e.g., PC-3, DU-145, or Swiss 3T3)

• Cell culture medium

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• [Lys3]-Bombesin stock solution

• Ionomycin (positive control)

• EGTA (negative control)

Procedure:

• Cell Culture: Plate GRPR-expressing cells in a suitable format (e.g., 96-well black-walled, clear-bottom plates) and grow to 80-90% confluency.

• Dye Loading Solution Preparation: Prepare a loading buffer containing 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBSS.

• Cell Loading:

  • Remove the culture medium from the cells.

  • Wash the cells once with HBSS.

  • Add the Fura-2 AM loading solution to the cells.

  • Incubate for 30-60 minutes at 37°C in the dark.

• Washing:

  • Remove the loading solution.

  • Wash the cells twice with HBSS to remove extracellular dye.

  • Add fresh HBSS to the cells.

• Measurement:

  • Place the plate in a fluorescence plate reader or on a microscope stage.

  • Set the instrument to measure fluorescence emission at ~510 nm with alternating excitation at ~340 nm and ~380 nm.

  • Establish a baseline fluorescence ratio (340/380 nm) for a few minutes.

  • Add [Lys3]-Bombesin at the desired concentration and continue recording the fluorescence ratio.

  • At the end of the experiment, add ionomycin to determine the maximum fluorescence ratio (Rmax), followed by EGTA to determine the minimum fluorescence ratio (Rmin) for calibration.

• Data Analysis: The intracellular calcium concentration can be calculated from the 340/380 nm fluorescence ratio using the Grynkiewicz equation. For many applications, the change in the fluorescence ratio over baseline is sufficient to determine the agonist response.

Protocol 2: Calcium Influx Measurement using Fluo-4 AM

This protocol is ideal for high-throughput screening (HTS) using fluorescence plate readers with automated injection capabilities.

Materials:

• GRPR-expressing cells

• Cell culture medium

• Fluo-4 AM

• Pluronic F-127

• Probenecid (optional, to prevent dye extrusion)

• HBSS or other physiological buffer

• [Lys3]-Bombesin stock solution

• Ionomycin (positive control)

Procedure:

• Cell Culture: Plate cells as described in Protocol 1.

• Dye Loading Solution Preparation: Prepare a loading buffer containing 2-5 µM Fluo-4 AM, 0.02% Pluronic F-127, and optionally 2.5 mM probenecid in HBSS.

• Cell Loading:

  • Remove the culture medium.

  • Add the Fluo-4 AM loading solution to the cells.

  • Incubate for 30-60 minutes at 37°C in the dark.

• Washing (Optional "No-Wash" Kits are available):

  • If not using a no-wash kit, wash the cells twice with HBSS containing probenecid.

  • Add fresh HBSS (with probenecid) to the cells.

• Measurement:

  • Place the plate in a fluorescence plate reader.

  • Set the instrument for excitation at ~490 nm and emission at ~515 nm.

  • Record a baseline fluorescence for a few seconds.

  • Use an automated injector to add [Lys3]-Bombesin and immediately begin recording the change in fluorescence intensity over time.

• Data Analysis: The response is typically quantified as the peak fluorescence intensity change from baseline or the area under the curve.

Experimental Workflow

The general workflow for a [Lys3]-Bombesin-induced calcium influx assay is depicted below. This workflow is applicable to both Fura-2 and Fluo-4 based assays.

Figure 2: Experimental Workflow

Data Presentation

The following tables summarize typical quantitative data obtained from a [Lys3]-Bombesin-induced calcium influx experiment.

Table 1: [Lys3]-Bombesin-Induced Calcium Mobilization in Different Cell Lines

Cell Line	[Lys3]-Bombesin Concentration	Peak Calcium Response (% of Baseline)
PC-3	100 nM	> 200%[7]
DU-145	100 nM	> 100%[7]
Swiss 3T3	100 nM	Significant increase

Note: Data for Bombesin is used as a proxy for [Lys3]-Bombesin, which is expected to have similar or higher potency.

Table 2: Concentration-Response of Bombesin in a Functional Assay

Parameter	Value
EC₅₀	~1.0 x 10⁻⁹ M (1 nM)[8]

Note: This EC₅₀ value is for Bombesin-induced pepsinogen secretion, a calcium-dependent process, and serves as an estimate of the potency for calcium mobilization.

Conclusion

The measurement of intracellular calcium influx is a robust and reliable method for characterizing the activity of [Lys3]-Bombesin and other GRPR agonists. The protocols and information provided herein offer a comprehensive guide for researchers to successfully implement this assay in their laboratories. The high sensitivity and amenability to high-throughput formats make calcium flux assays an invaluable tool in both basic research and drug discovery programs targeting the Gastrin-Releasing Peptide Receptor.

References

• 1. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 2. uniprot.org [uniprot.org]
• 3. researchgate.net [researchgate.net]
• 4. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 7. Bombesin specifically induces intracellular calcium mobilization via gastrin-releasing peptide receptors in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The role of Ca2+ in the time-dependent pepsinogen secretion of frog oesophageal peptic glands stimulated by bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: [Lys3]-Bombesin in PC-3 Prostate Cancer Cell Line

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombesin (BBN), a 14-amino acid peptide originally isolated from frog skin, and its mammalian homolog, gastrin-releasing peptide (GRP), are crucial signaling molecules in various physiological and pathological processes. Their effects are mediated through G protein-coupled receptors, primarily the GRP receptor (GRP-R), also known as BB2. The GRP receptor is overexpressed in several human cancers, including prostate cancer, making it an attractive target for diagnostic imaging and targeted therapy. The PC-3 prostate cancer cell line, derived from a bone metastasis, is a widely used in vitro model for advanced, androgen-independent prostate cancer and is known to express high levels of GRP-R.[1][2][3]

[Lys3]-Bombesin is a synthetic analog of bombesin where the glycine at position 3 is replaced by lysine. This modification can be utilized for conjugation with various molecules, such as chelating agents for radiolabeling, without significantly impairing its binding affinity to GRP-R.[4] This document provides detailed application notes and protocols for the use of [Lys3]-Bombesin in the PC-3 prostate cancer cell line, summarizing key data and experimental methodologies.

Mechanism of Action and Signaling Pathway

Upon binding to the GRP receptor on PC-3 cells, [Lys3]-Bombesin initiates a cascade of intracellular signaling events. The GRP-R is coupled to G-proteins, and its activation leads to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium ([Ca2+]i).[1][5][6][7] This rapid and transient increase in intracellular calcium is a hallmark of bombesin-induced signal transduction in PC-3 cells.[5][7]

Caption: [Lys3]-Bombesin signaling pathway in PC-3 cells.

Quantitative Data Summary

The following tables summarize key quantitative data regarding the interaction of bombesin and its analogs with PC-3 cells, as reported in various studies.

Table 1: Receptor Binding Affinity and Density

Ligand	Parameter	Value	Cell Line	Reference
[125I]Tyr4-bombesin	Kd	1.5 x 10-10 M	PC-3	[1]
[125I]Tyr4-bombesin	Kd	9.8 x 10-11 M	PC-3	[3]
Bombesin	Ki	0.5 nM	PC-3	[3]
GRP(14-27)	Ki	0.4 nM	PC-3	[3]
In-DOTA-8-Aoc-BBN[7–14]NH2	IC50	< 2.5 nmol/L	PC-3	[8]
Ga-TacsBOMB5	Ki	5.12 ± 0.57 nM	PC-3	[9]
Ga-LW02060	Ki	5.57 ± 2.47 nM	PC-3	[10]
[125I]Tyr4-bombesin	Receptor Number	47,600 sites/cell	PC-3	[1]
[125I]Tyr4-bombesin	Receptor Number	44,000 sites/cell	PC-3	[3]

Table 2: Cellular Uptake and Internalization

Radiotracer	Time Point	Uptake (% of total activity)	Cell Line	Reference
99mTc-EDDA/HYNIC-[Lys3]-BN	4 h	17.62 ± 1.86%	PC-3	[11]
99mTc-N2S2-Tat(49-57)-Lys3-bombesin	4 h	28.10 ± 3.86%	PC-3	[11]
111In-DOTA-8-Aoc-BBN[7–14]NH2	40 min	Rapid internalization observed	PC-3	[8]
99mTc-AuNP-Lys3-bombesin	1 h (in vivo)	6.39 ± 0.83% IA/g	PC-3 xenograft

Experimental Protocols

PC-3 Cell Culture

Objective: To maintain and propagate the PC-3 human prostate cancer cell line for use in subsequent experiments.

Materials:

• PC-3 cells (e.g., ATCC CRL-1435)

• F-12K Medium (Kaighn's modification) or RPMI-1640 Medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• 0.25% (w/v) Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture flasks (T-75)

• Incubator (37°C, 5% CO2)

Protocol:

• Prepare complete growth medium: F-12K or RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.[1][2][12]

• Thaw a cryopreserved vial of PC-3 cells rapidly in a 37°C water bath.

• Transfer the cell suspension to a sterile centrifuge tube containing 10 mL of pre-warmed complete growth medium.

• Centrifuge at 1,000 rpm for 5 minutes.

• Aspirate the supernatant and resuspend the cell pellet in 10-15 mL of complete growth medium.

• Transfer the cell suspension to a T-75 flask.

• Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Change the medium every 2-3 days.

• When cells reach 80-90% confluency, subculture them: a. Aspirate the medium and wash the cell monolayer once with sterile PBS. b. Add 2-3 mL of Trypsin-EDTA solution and incubate at 37°C for 5-7 minutes, or until cells detach. c. Add 8-10 mL of complete growth medium to inactivate the trypsin. d. Gently pipette the cell suspension up and down to create a single-cell suspension. e. Transfer a fraction of the cell suspension (e.g., 1:3 to 1:6 split ratio) to new flasks containing pre-warmed complete growth medium.

Caption: PC-3 cell culture and subculture workflow.

GRP Receptor Expression by Western Blot

Objective: To confirm the expression of the Gastrin-Releasing Peptide Receptor (GRP-R) in PC-3 cells.

Materials:

• PC-3 cell lysate

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or 3% BSA in TBST)

• Primary antibody against GRP-R

• HRP-conjugated secondary antibody

• TBST (Tris-Buffered Saline with 0.1% Tween-20)

• ECL detection reagent

Protocol:

• Lyse cultured PC-3 cells with ice-cold lysis buffer containing protease inhibitors.[2]

• Determine the protein concentration of the lysate using a BCA assay.

• Denature 20-40 µg of protein per lane by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-GRP-R antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Detect the protein bands using an ECL detection reagent and an imaging system.

In Vitro Receptor Binding Assay

Objective: To determine the binding affinity (e.g., IC50, Ki) of [Lys3]-Bombesin or other analogs to GRP-R on PC-3 cells.

Materials:

• PC-3 cells

• Binding buffer (e.g., RPMI 1640 with 0.1% BSA)

• Radiolabeled ligand (e.g., [125I-Tyr4]-bombesin)

• Unlabeled [Lys3]-Bombesin (or other competitor) at various concentrations

• Multi-well plates (e.g., 24-well)

• Gamma counter

Protocol:

• Seed PC-3 cells in 24-well plates at a density of 2 x 105 cells/well and culture overnight.[9][13]

• Wash the cells with ice-cold binding buffer.

• Add a constant concentration of the radiolabeled ligand to each well.

• Add increasing concentrations of the unlabeled competitor ([Lys3]-Bombesin) to the wells. For total binding, add only the radioligand. For non-specific binding, add a high concentration of unlabeled bombesin.

• Incubate the plate for 1 hour at 37°C with gentle agitation.

• Aspirate the incubation medium and wash the cells three times with ice-cold PBS to remove unbound ligand.

• Lyse the cells (e.g., with 1N NaOH) and transfer the lysate to tubes for counting in a gamma counter.

• Calculate the specific binding and plot the percentage of specific binding against the log concentration of the competitor to determine the IC50 value.

Intracellular Calcium Mobilization Assay

Objective: To measure the increase in intracellular calcium concentration in PC-3 cells upon stimulation with [Lys3]-Bombesin.

Materials:

• PC-3 cells

• Calcium-sensitive fluorescent dye (e.g., Fura-2/AM or Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• [Lys3]-Bombesin

• 96-well black, clear-bottom plates

• Fluorescence microplate reader or spectrofluorometer

Protocol:

• Seed PC-3 cells (e.g., 5 x 104 cells/well) in a 96-well black, clear-bottom plate and culture overnight.[13]

• Wash the cells with assay buffer (e.g., HBSS).

• Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in assay buffer for 30-60 minutes at 37°C.[5]

• Wash the cells to remove excess dye.

• Place the plate in a fluorescence microplate reader and measure the baseline fluorescence.

• Inject [Lys3]-Bombesin at the desired concentration and immediately begin recording the change in fluorescence intensity over time.

• The increase in fluorescence corresponds to the increase in intracellular calcium concentration.

Caption: Workflow for the intracellular calcium mobilization assay.

Cell Viability (MTT) Assay

Objective: To assess the effect of [Lys3]-Bombesin on the viability and proliferation of PC-3 cells. Note: Some studies have shown no significant effect of bombesin on PC-3 cell proliferation.[1][7]

Materials:

• PC-3 cells

• Complete growth medium

• [Lys3]-Bombesin at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Protocol:

• Seed PC-3 cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Replace the medium with fresh medium containing various concentrations of [Lys3]-Bombesin. Include untreated control wells.

• Incubate for the desired period (e.g., 24, 48, 72 hours).

• Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Aspirate the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Shake the plate gently for 10-15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Conclusion

The PC-3 cell line serves as an invaluable tool for studying the role of the bombesin/GRP receptor system in prostate cancer. [Lys3]-Bombesin, as a versatile analog, is instrumental in a variety of applications, from fundamental studies of signal transduction to the development of novel diagnostic and therapeutic agents. The protocols and data presented here provide a comprehensive resource for researchers and professionals working in this field. Adherence to these detailed methodologies will facilitate reproducible and reliable experimental outcomes.

References

• 1. reprocell.com [reprocell.com]
• 2. PC3 Is a Cell Line Characteristic of Prostatic Small Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 4. PC-3 Cells [cytion.com]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. Characterization of intracellular calcium mobilization by bombesin-related neuropeptides in PC-3 human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bombesin specifically induces intracellular calcium mobilization via gastrin-releasing peptide receptors in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. protocols.io [protocols.io]
• 9. texaschildrens.org [texaschildrens.org]
• 10. Synthesis and Evaluation of 68Ga- and 177Lu-Labeled [diF-Pro14]Bombesin(6−14) Analogs for Detection and Radioligand Therapy of Gastrin-Releasing Peptide Receptor-Expressing Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. pubcompare.ai [pubcompare.ai]
• 13. Positron Emission Tomography Imaging of the Gastrin-Releasing Peptide Receptor with a Novel Bombesin Analogue - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: [Lys3]-Bombesin Studies in MCF7 Breast Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies and expected outcomes for studying the effects of [Lys3]-Bombesin on MCF7 breast cancer cells. The protocols outlined below are intended to serve as a guide for investigating the binding characteristics, signaling pathways, and cellular responses elicited by this bombesin analog.

Introduction

Bombesin (BBN) and its analogs, such as [Lys3]-Bombesin, are peptides that exert their biological effects through high-affinity binding to bombesin receptors, particularly the Gastrin-Releasing Peptide Receptor (GRPR), which is frequently overexpressed in various cancers, including breast cancer.[1] MCF7, a human breast adenocarcinoma cell line, is a widely used model for studying the hormonal and signaling pathways involved in breast cancer. This document details experimental procedures to characterize the interaction of [Lys3]-Bombesin with MCF7 cells.

Data Presentation

Quantitative Data Summary

The following tables summarize key quantitative data related to the interaction of bombesin analogs with MCF7 and other cancer cells. This data is essential for experimental design and interpretation.

Table 1: Cellular Uptake of Radiolabeled [Lys3]-Bombesin Analogs in Cancer Cell Lines

Radiotracer	Cell Line	Incubation Time (hours)	Maximum Cell Uptake (% of total activity)	Reference
99mTc-EDDA/HYNIC-[Lys3]-BN	MCF7	2	8.97 ± 0.92	[1]
99mTc-Tat-BN*	MCF7	2	18.27 ± 2.14	[1]

*Note: 99mTc-Tat-BN is a hybrid peptide incorporating [Lys3]-Bombesin.

Table 2: Binding Affinities of Bombesin Analogs for GRPR

Compound	Cell Line	Radioligand	Ki (nM)	Reference
Ga-TacsBOMB5	PC-3	[125I-Tyr4]Bombesin	6.09 ± 0.95	[2]
Lu-TacsBOMB5	PC-3	[125I-Tyr4]Bombesin	12.6 ± 1.02	[3]
Ga-LW01110	PC-3	[125I-Tyr4]Bombesin	1.39 ± 0.03
Lu-LW01110	PC-3	[125I-Tyr4]Bombesin	3.07 ± 0.15	[3]
Ga-RM2	PC-3	[125I-Tyr4]Bombesin	1.51 ± 0.24	[2]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: GRPR Signaling Cascade in Breast Cancer Cells.

Caption: Experimental Workflow for [Lys3]-Bombesin Studies.

Experimental Protocols

MCF7 Cell Culture

A standardized cell culture protocol is critical for reproducible results.

Materials:

• MCF7 cells (ATCC HTB-22)

• DMEM (Dulbecco's Modified Eagle Medium) with high glucose

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• 0.25% Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

Protocol:

• Media Preparation: Prepare complete growth medium by supplementing DMEM with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Maintenance: Culture MCF7 cells in a T-75 flask with 10-12 mL of complete growth medium. Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Subculture: When cells reach 80-90% confluency, aspirate the medium and wash the cell monolayer once with 5-10 mL of sterile PBS.

• Cell Detachment: Add 2-3 mL of pre-warmed 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 5-10 minutes, or until cells detach.

• Neutralization and Collection: Add 7-8 mL of complete growth medium to neutralize the trypsin. Gently pipette the cell suspension up and down to create a single-cell suspension.

• Centrifugation: Transfer the cell suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes.

• Resuspension and Seeding: Aspirate the supernatant and resuspend the cell pellet in fresh complete growth medium. Seed new flasks at a 1:3 to 1:6 split ratio.

Competitive Binding Assay

This protocol is for determining the binding affinity (Ki) of unlabeled [Lys3]-Bombesin to GRPR on MCF7 cells.

Materials:

• MCF7 cells

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4)

• [125I-Tyr4]-Bombesin (radioligand)

• Unlabeled [Lys3]-Bombesin (competitor)

• Polyethyleneimine (PEI) solution (0.3%)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Protocol:

• Cell Preparation: Culture MCF7 cells to 80-90% confluency in 6-well plates.

• Assay Setup: On the day of the experiment, wash the cells twice with ice-cold PBS.

• Competition Reaction: In each well, add binding buffer containing a constant concentration of [125I-Tyr4]-Bombesin (typically below the Kd) and varying concentrations of unlabeled [Lys3]-Bombesin (e.g., 10^-12 M to 10^-6 M).

• Incubation: Incubate the plates at 37°C for 60 minutes with gentle agitation.

• Termination and Filtration: Terminate the binding by aspirating the reaction mixture and rapidly washing the cells twice with ice-cold binding buffer. Lyse the cells and filter the lysates through PEI-pre-soaked glass fiber filters using a vacuum manifold.

• Washing: Wash the filters three times with ice-cold binding buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Calculate the IC50 value (the concentration of unlabeled ligand that inhibits 50% of the specific binding of the radioligand). Determine the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

MTT Proliferation Assay

This colorimetric assay measures cell viability and proliferation.

Materials:

• MCF7 cells

• Complete growth medium

• [Lys3]-Bombesin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed MCF7 cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours.

• Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of [Lys3]-Bombesin (e.g., 0, 1, 10, 100, 1000 nM).

• Incubation: Incubate the cells for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the control (untreated cells) and plot a dose-response curve to determine the IC50 or EC50 value.

Western Blot for ERK and Akt Phosphorylation

This protocol is for detecting the activation of key signaling pathways downstream of GRPR.

Materials:

• MCF7 cells

• [Lys3]-Bombesin

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK1/2, anti-total-ERK1/2, anti-phospho-Akt, anti-total-Akt)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment: Culture MCF7 cells to 70-80% confluency and serum-starve for 12-24 hours. Treat the cells with [Lys3]-Bombesin (e.g., 100 nM) for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by SDS-PAGE.

• Membrane Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phosphorylated and total ERK and Akt overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

These protocols provide a framework for the comprehensive investigation of [Lys3]-Bombesin's effects on MCF7 breast cancer cells. Adherence to these methodologies will facilitate the generation of robust and reproducible data for research and drug development purposes.

References

• 1. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Novel 177Lu-Labeled [Thz14]Bombesin(6–14) Derivatives with Low Pancreas Accumulation for Targeting Gastrin-Releasing Peptide Receptor-Expressing Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SPECT/CT Imaging with Radiolabeled [Lys3]-Bombesin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of radiolabeled [Lys3]-Bombesin analogs in Single Photon Emission Computed Tomography/Computed Tomography (SPECT/CT) for preclinical cancer imaging. The information is intended to guide researchers in the evaluation and application of these radiopharmaceuticals for targeting Gastrin-Releasing Peptide (GRP) receptor-positive tumors.

Introduction

Bombesin (BBN) is a 14-amino acid peptide that exhibits high affinity for the GRP receptor, which is overexpressed in a variety of human cancers, including prostate, breast, lung, and pancreatic cancer[1][2]. This overexpression makes the GRP receptor an attractive target for molecular imaging and targeted radionuclide therapy. [Lys3]-Bombesin is an analog of Bombesin that can be readily radiolabeled with various radionuclides for imaging purposes. When labeled with a gamma-emitting radionuclide such as Technetium-99m (99mTc), the resulting radiopharmaceutical can be visualized using SPECT/CT, enabling the non-invasive assessment of GRP receptor expression in vivo.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies involving 99mTc-labeled [Lys3]-Bombesin analogs.

Table 1: Radiopharmaceutical Properties

Radiopharmaceutical	Chelator/Linker	Radiochemical Purity (%)	Specific Activity (GBq/nmol)	Stability in Serum (24h)	Reference
99mTc-EDDA/HYNIC-[Lys3]-Bombesin	EDDA/HYNIC	>93%	~0.1	>90%	[3]
99mTc-AuNP-Lys3-bombesin	HYNIC-GGC	>95%	Not Reported	Not Reported	[4][5]
99mTc-N2S2-Tat(49-57)-[Lys3]-Bombesin	N2S2	92 ± 2%	0.014	~65%

Table 2: In Vitro Cell Uptake

Radiopharmaceutical	Cell Line	Receptor Status	Max Uptake (% applied dose)	Time to Max Uptake (h)	Reference
99mTc-EDDA/HYNIC-[Lys3]-Bombesin	PC-3	GRP-r positive	17.62 ± 1.86%	4
99mTc-EDDA/HYNIC-[Lys3]-Bombesin	MCF7	GRP-r positive	8.97 ± 0.92%	2
99mTc-N2S2-Tat(49-57)-[Lys3]-Bombesin	PC-3	GRP-r positive	Higher than 99mTc-EDDA/HYNIC-[Lys3]-BN	2-4

Table 3: In Vivo Biodistribution in PC-3 Tumor-Bearing Mice (% Injected Dose per Gram - %ID/g)

Organ/Tissue	99mTc-AuNP-[Lys3]-Bombesin (1 h p.i.)	99mTc-EDDA/HYNIC-[Lys3]-Bombesin (2 h p.i.)	99mTc-Tat-BN (2 h p.i.)	Reference
Blood	Not Reported	0.23 ± 0.04	0.41 ± 0.09
Tumor	6.39 ± 0.83%	1.01 ± 0.21	1.32 ± 0.25	[4]
Pancreas	High Uptake	1.90 ± 0.33	0.57 ± 0.15	[4]
Kidneys	Not Reported	10.32 ± 1.54	6.21 ± 1.22
Liver	Not Reported	0.35 ± 0.06	0.63 ± 0.11
Muscle	Not Reported	0.14 ± 0.03	0.16 ± 0.04
Tumor/Blood Ratio	Not Reported	4.4	3.2
Tumor/Muscle Ratio	Not Reported	7.0	8.0

Signaling Pathway and Experimental Workflow

Bombesin Receptor Signaling Pathway

Bombesin and its analogs, like [Lys3]-Bombesin, bind to GRP receptors, which are G-protein coupled receptors (GPCRs). This binding primarily activates the Gq alpha subunit, initiating a downstream signaling cascade through Phospholipase C (PLC). This cascade leads to the generation of second messengers, an increase in intracellular calcium, and the activation of various kinases, ultimately promoting cell proliferation and survival.

Caption: GRP Receptor Signaling Pathway.

Experimental Workflow for Preclinical SPECT/CT Imaging

The overall workflow for evaluating a new radiolabeled [Lys3]-Bombesin analog involves several key stages, from initial synthesis and radiolabeling to in vivo imaging in a relevant animal model.

Caption: Preclinical evaluation workflow.

Detailed Experimental Protocols

Protocol 1: Radiolabeling of HYNIC-[Lys3]-Bombesin with 99mTc

This protocol is adapted for labeling a HYNIC-conjugated [Lys3]-Bombesin peptide using a kit-based formulation[3].

Materials:

• Lyophilized kit containing HYNIC-[Lys3]-Bombesin, Tricine and EDDA as coligands, and Stannous Chloride (SnCl2) as a reducing agent.

• Sodium Pertechnetate (Na[99mTcO4]) solution from a 99Mo/99mTc generator.

• 0.2 M Phosphate buffer, pH 7.0.

• Sterile, pyrogen-free water for injection.

• ITLC-SG strips and HPLC system for quality control.

Procedure:

• Reconstitute the lyophilized kit with 1.0 mL of 0.2 M phosphate buffer (pH 7.0).

• Add the desired amount of Na[99mTcO4] solution (e.g., up to 3.7 GBq or 100 mCi) to the vial. The total volume should not exceed 1.5 mL.

• Gently swirl the vial and incubate at 100°C for 15 minutes in a water bath.

• Allow the vial to cool to room temperature before use.

• Determine the radiochemical purity (RCP) using Instant Thin Layer Chromatography (ITLC-SG) and/or High-Performance Liquid Chromatography (HPLC).

  • ITLC-SG: Use a mobile phase of 0.1 M sodium citrate to determine free pertechnetate (Rf=1). Use a mobile phase of 50:50 acetonitrile/water to determine reduced/hydrolyzed 99mTc (Rf=0). The labeled peptide remains at the origin (Rf=0) in the first system and moves with the solvent front (Rf=1) in the second.

  • HPLC: Use a C18 reverse-phase column with a gradient of water/acetonitrile containing 0.1% TFA.

• The final product should have an RCP of >90% to be suitable for in vivo studies.

Protocol 2: In Vitro Cell Binding and Internalization Assay

This protocol assesses the specific binding and internalization of the radiolabeled peptide in GRP receptor-positive cells (e.g., PC-3 human prostate cancer cells)[3].

Materials:

• PC-3 cells (or other GRP-r positive cell line).

• Cell culture medium (e.g., RPMI-1640 with 10% FBS).

• Binding buffer (e.g., serum-free medium with 1% BSA).

• Radiolabeled [Lys3]-Bombesin.

• Unlabeled ("cold") Bombesin for blocking studies.

• Acid wash buffer (e.g., 0.2 M Glycine, pH 2.5) to differentiate surface-bound vs. internalized radioactivity.

• Lysis buffer (e.g., 1 M NaOH).

• Gamma counter.

Procedure:

• Cell Plating: Plate PC-3 cells in 24-well plates at a density of ~5x10^5 cells/well and allow them to attach overnight.

• Binding:

  • Wash cells twice with cold binding buffer.

  • Add 500 µL of binding buffer containing the radiolabeled [Lys3]-Bombesin (~50,000 cpm/well) to each well.

  • For blocking (to determine non-specific binding), add a 1000-fold molar excess of unlabeled Bombesin 15 minutes prior to adding the radiotracer.

  • Incubate plates at 37°C for a specified time (e.g., 1 hour).

• Washing: Aspirate the medium and wash the cells three times with cold binding buffer to remove unbound radioactivity.

• Internalization:

  • To measure surface-bound activity, add 500 µL of cold acid wash buffer to the cells and incubate for 5 minutes on ice. Collect the supernatant (surface-bound fraction).

  • To measure internalized activity, lyse the remaining cells with 500 µL of lysis buffer. Collect the lysate (internalized fraction).

• Counting: Measure the radioactivity in the surface-bound and internalized fractions using a gamma counter.

• Analysis: Calculate the percentage of specific binding (Total Binding - Non-specific Binding) and the internalization rate ([Internalized / (Internalized + Surface-bound)] x 100%).

Protocol 3: SPECT/CT Imaging in Tumor-Bearing Mice

This protocol describes the in vivo imaging of GRP receptor expression in a PC-3 tumor xenograft model[4][5].

Materials:

• Athymic nude mice (4-6 weeks old).

• PC-3 cells.

• Matrigel (optional).

• Radiolabeled [Lys3]-Bombesin (~3-10 MBq per mouse).

• Anesthesia (e.g., isoflurane).

• Micro-SPECT/CT scanner.

Procedure:

• Tumor Inoculation: Subcutaneously inject approximately 5-10 million PC-3 cells (resuspended in PBS or a PBS/Matrigel mixture) into the flank of each mouse.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-300 mm³), which typically takes 2-4 weeks.

• Radiotracer Injection: Anesthetize the mouse and administer ~3-10 MBq (0.08-0.27 mCi) of the radiolabeled [Lys3]-Bombesin via a lateral tail vein injection in a volume of ~100 µL.

• SPECT/CT Acquisition:

  • At desired time points post-injection (p.i.) (e.g., 1, 2, 4, and 24 hours), anesthetize the mouse.

  • Position the mouse on the scanner bed. Maintain anesthesia throughout the scan.

  • First, acquire a CT scan for anatomical localization and attenuation correction (e.g., 55 kVp, 400 µA, 360 projections).

  • Immediately following the CT, acquire the SPECT scan over the same field of view (e.g., using a low-energy, high-resolution collimator, acquiring 32 projections over 360° for 20-30 minutes).

• Image Reconstruction and Analysis:

  • Reconstruct the SPECT and CT images using an appropriate algorithm (e.g., OSEM).

  • Fuse the SPECT and CT images for anatomical correlation of radiotracer uptake.

  • Draw regions of interest (ROIs) over the tumor and other organs (e.g., pancreas, kidneys, muscle) on the fused images.

  • Quantify the radioactivity in each ROI and express it as a percentage of the injected dose per gram of tissue (%ID/g) or as a Standardized Uptake Value (SUV), if calibration is performed.

• Biodistribution (Optional but Recommended): Following the final imaging session, euthanize the mice. Excise tumors and major organs, weigh them, and measure their radioactivity in a gamma counter to confirm imaging-based quantification.

References

• 1. What are GRPR modulators and how do they work? [synapse.patsnap.com]
• 2. Alterations in receptor expression or agonist concentration change the pathways gastrin-releasing peptide receptor uses to regulate extracellular signal-regulated kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 4. Gastrin-releasing peptide receptor - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Quantitative Analysis of [Lys3]-Bombesin Uptake in Tumors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of [Lys3]-Bombesin uptake in tumors. This document is intended to guide researchers in designing, executing, and interpreting experiments aimed at evaluating [Lys3]-Bombesin-based radiopharmaceuticals for cancer imaging and therapy.

Introduction

Bombesin (BBN) and its mammalian counterpart, gastrin-releasing peptide (GRP), are neuropeptides that exert their effects through high-affinity binding to bombesin receptors. The GRP receptor (GRPR), also known as BB2, is overexpressed in a wide range of human cancers, including prostate, breast, lung, pancreatic, and gastrointestinal stromal tumors, while showing limited expression in most healthy tissues.[1][2][3] This differential expression profile makes the GRPR an attractive target for the development of radiolabeled peptides for tumor imaging and targeted radionuclide therapy. [Lys3]-Bombesin, an agonist analog of bombesin, has been extensively studied as a targeting vector for the delivery of radionuclides to GRPR-expressing tumors.[4][5] Quantitative analysis of the uptake of radiolabeled [Lys3]-Bombesin is crucial for assessing the potential of these agents as diagnostic and therapeutic tools.

Signaling Pathway and Experimental Workflow

Activation of the GRPR by [Lys3]-Bombesin initiates a cascade of intracellular signaling events. Upon ligand binding, the receptor, a G protein-coupled receptor (GPCR), activates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG).[2][6] This results in an increase in intracellular calcium and the activation of protein kinase C (PKC), which in turn can stimulate downstream pathways involved in cell proliferation, such as the transactivation of the epidermal growth factor receptor (EGFR).[1][2][6][7]

Bombesin Receptor Signaling Pathway

The quantitative evaluation of radiolabeled [Lys3]-Bombesin uptake follows a well-defined experimental workflow, starting from the synthesis and radiolabeling of the peptide, followed by in vitro characterization and in vivo studies in animal models, and culminating in clinical imaging.

Experimental Workflow for Uptake Analysis

Quantitative Data Summary

The following tables summarize quantitative data from various studies on radiolabeled [Lys3]-Bombesin analogs.

Table 1: In Vitro Cell Uptake of Radiolabeled [Lys3]-Bombesin Analogs

Radiotracer	Cell Line	Incubation Time (h)	Uptake (% of total activity)	Reference
99mTc-EDDA/HYNIC-[Lys3]-BN	PC-3	4	17.62 ± 1.86	[8]
99mTc-EDDA/HYNIC-[Lys3]-BN	MCF7	2	8.97 ± 0.92	[8]
99mTc-EDDA/HYNIC-[Lys3]-BN	MDA-MB-231	0.08	5.91 ± 0.26	[8]
99mTc-N2S2-Tat(49-57)-Lys3-BN	PC-3	4	28.10 ± 3.86	[8]
99mTc-N2S2-Tat(49-57)-Lys3-BN	MCF7	2	18.27 ± 2.14	[8]
99mTc-N2S2-Tat(49-57)-Lys3-BN	MDA-MB-231	0.08	24.33 ± 2.82	[8]

Table 2: In Vivo Biodistribution of Radiolabeled [Lys3]-Bombesin Analogs in PC-3 Tumor-Bearing Mice (%ID/g)

Radiotracer	Time (h)	Blood	Pancreas	Tumor	Kidney	Liver	Muscle
99mTc-AuNP-Lys3-bombesin	1	0.18 ± 0.02	6.48 ± 1.23	6.39 ± 0.83	2.54 ± 0.51	1.23 ± 0.21	0.21 ± 0.05
64Cu-DOTA-[Lys3]BBN	1	0.45 ± 0.07	10.2 ± 1.5	6.8 ± 1.1	2.1 ± 0.4	0.6 ± 0.1	0.3 ± 0.05
111In-DTPA-([Lys3, DTyr4]Bn(2–14))	1	0.21 ± 0.04	12.5 ± 2.1	5.9 ± 0.9	1.8 ± 0.3	0.5 ± 0.1	0.15 ± 0.03
68Ga-NODAGA-AR (antagonist)	1	0.15 ± 0.03	1.2 ± 0.2	7.11 ± 3.26	0.8 ± 0.1	0.3 ± 0.05	0.1 ± 0.02
177Lu-LW02060	24	0.03 ± 0.01	0.12 ± 0.03	10.5 ± 1.8	0.45 ± 0.09	0.15 ± 0.04	0.05 ± 0.01

Table 3: Clinical PET Imaging Data with [68Ga]Ga-iPSMA-Lys3-Bombesin [9][10]

Parameter	Value
Patient Population	Prostate Cancer Patient
Radiotracer	[68Ga]Ga-iPSMA-BN
Metastasis SUVmax	4.7
Average Effective Dose (mSv)	2.70 ± 0.05

Experimental Protocols

Protocol 1: Radiolabeling of [Lys3]-Bombesin with 99mTc using a HYNIC Chelator

Materials:

• HYNIC-[Lys3]-bombesin peptide

• Lyophilized kit containing Tricine and TPPTS as coligands, and SnCl2 as a reducing agent

• 99mTc-pertechnetate (Na99mTcO4)

• 0.2 M Phosphate buffer (pH 7.0)

• ITLC-SG strips

• Saline solution

• Reversed-phase HPLC system

Procedure:

• Reconstitute the lyophilized kit with 0.5 mL of 0.2 M phosphate buffer (pH 7.0).

• Add the desired amount of 99mTc-pertechnetate (e.g., up to 3.7 GBq) to the vial.

• Incubate at room temperature for 15 minutes.

• Determine the radiochemical purity using ITLC-SG with saline as the mobile phase (99mTc-HYNIC-[Lys3]-bombesin remains at the origin).

• Further confirm radiochemical purity using reversed-phase HPLC. A purity of >95% is generally required for in vitro and in vivo studies.[11][12]

Protocol 2: In Vitro Cell Binding and Internalization Assay

Materials:

• GRPR-positive cancer cell line (e.g., PC-3 human prostate cancer cells)[11][13]

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Radiolabeled [Lys3]-Bombesin

• Unlabeled ("cold") Bombesin or [Lys3]-Bombesin for blocking studies

• Binding buffer (e.g., serum-free medium with 0.1% BSA)

• Acid wash buffer (e.g., 0.2 M glycine, pH 2.5)

• Lysis buffer (e.g., 1 M NaOH)

• Gamma counter

Procedure:

• Seed cells in 24-well plates and allow them to attach overnight.

• For blocking studies, pre-incubate a subset of wells with a high concentration of unlabeled bombesin (e.g., 1 µM) for 30 minutes at 37°C.

• Wash the cells with binding buffer.

• Add the radiolabeled [Lys3]-Bombesin (e.g., 0.1 nM) to all wells and incubate for various time points (e.g., 5, 30, 60, 120, 240 minutes) at 37°C.[8]

• At each time point, remove the radioactive medium and wash the cells twice with ice-cold binding buffer.

• To determine the membrane-bound fraction, add acid wash buffer and incubate for 5 minutes on ice. Collect the supernatant.

• To determine the internalized fraction, lyse the cells with lysis buffer.

• Measure the radioactivity in the membrane-bound and internalized fractions using a gamma counter.

• Calculate the percentage of total added radioactivity that is cell-associated (membrane-bound + internalized) and the percentage that is internalized.

Protocol 3: In Vivo Biodistribution in Tumor-Bearing Mice

Materials:

• Athymic nude mice with established tumor xenografts (e.g., PC-3)[11][13][14]

• Radiolabeled [Lys3]-Bombesin

• Saline for injection

• Anesthesia (e.g., isoflurane)

• Dissection tools

• Gamma counter

• Calibrated scale

Procedure:

• Administer a known amount of the radiolabeled [Lys3]-Bombesin (e.g., 1-5 MBq) to each mouse via tail vein injection.[8]

• At selected time points post-injection (e.g., 1, 4, 24 hours), euthanize groups of mice (n=3-5 per group).[8]

• Collect blood and dissect major organs and tissues (tumor, heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone, etc.).

• Weigh each tissue sample and measure its radioactivity using a gamma counter, along with standards of the injected dose.

• Calculate the uptake in each tissue as the percentage of the injected dose per gram of tissue (%ID/g).[15]

• Calculate tumor-to-organ ratios (e.g., tumor-to-blood, tumor-to-muscle) to assess targeting specificity.

Protocol 4: PET/SPECT Imaging and Quantification

Materials:

• PET or SPECT scanner

• Tumor-bearing animal model or human patient

• Radiolabeled [Lys3]-Bombesin

• Anesthesia (for animal imaging)

• Image analysis software

Procedure:

• Administer the radiolabeled [Lys3]-Bombesin to the subject.

• Acquire whole-body or regional images at specified time points post-injection.

• Reconstruct the images with corrections for attenuation, scatter, and decay.

• For quantitative analysis, draw regions of interest (ROIs) over the tumor and other relevant organs on the reconstructed images.

• Calculate the mean and maximum radioactivity concentration within each ROI.

• For PET imaging, calculate the Standardized Uptake Value (SUV) for the tumor and other tissues.[9][15][16] The SUV is calculated as: SUV = [Radioactivity concentration in ROI (MBq/mL)] / [Injected dose (MBq) / Body weight (kg)][15][16]

• For SPECT imaging, tumor-to-background ratios can be calculated from the counts within the respective ROIs.

Conclusion

The quantitative analysis of [Lys3]-Bombesin uptake in tumors is a critical component in the development of novel radiopharmaceuticals for oncology. The protocols and data presented in these application notes provide a framework for the preclinical and clinical evaluation of these agents. By carefully quantifying uptake in vitro and in vivo, researchers can assess the targeting efficiency, pharmacokinetics, and diagnostic/therapeutic potential of [Lys3]-Bombesin-based compounds, ultimately facilitating their translation into clinical practice.

References

• 1. esmed.org [esmed.org]
• 2. Bombesin related peptides/receptors and their promising therapeutic roles in cancer imaging, targeting and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. Radiolabeled bombesin derivatives for preclinical oncological imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Bombesin-Related Peptides and their receptors: recent advances in their role in physiology and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 7. esmed.org [esmed.org]
• 8. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. [68Ga]Ga-iPSMA-Lys3-Bombesin: Biokinetics, dosimetry and first patient PET/CT imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Preparation and evaluation of 99mTc-EDDA/HYNIC-[Lys 3]-bombesin for imaging gastrin-releasing peptide receptor-positive tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. New [99mTc]bombesin analogues with improved biodistribution for targeting gastrin releasing-peptide receptor-positive tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. TPC - SUV [turkupetcentre.net]
• 16. naun.org [naun.org]

Application Notes and Protocols for the Purification of [Lys3]-Bombesin using Reverse-Phase HPLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Lys3]-Bombesin is a synthetic analog of the naturally occurring bombesin peptide, which is a potent ligand for bombesin receptors, particularly the gastrin-releasing peptide receptor (GRPR). These receptors are overexpressed in a variety of human cancers, including prostate, breast, and small-cell lung cancer. This property makes [Lys3]-Bombesin and its conjugates valuable tools in cancer research, diagnostics, and the development of targeted therapies. Positron Emission Tomography (PET) imaging using radiolabeled [Lys3]-Bombesin has shown promise in detecting GRPR-positive prostate cancer.[1] Furthermore, immunoconjugates of [Lys3]-Bombesin can induce lysis of small cell carcinoma cells.[1]

Given its therapeutic and diagnostic potential, obtaining high-purity [Lys3]-Bombesin is critical. Reverse-phase high-performance liquid chromatography (RP-HPLC) is the standard and most effective method for the purification of synthetic peptides like [Lys3]-Bombesin.[2] This technique separates the target peptide from impurities generated during solid-phase peptide synthesis (SPPS), such as truncated sequences, deletion sequences, and incompletely deprotected peptides. This document provides a detailed protocol for the purification of [Lys3]-Bombesin using RP-HPLC.

Bombesin Receptor Signaling Pathway

Bombesin and its analogs, like [Lys3]-Bombesin, exert their effects by binding to bombesin receptors, which are G-protein coupled receptors (GPCRs). Activation of these receptors initiates a cascade of intracellular signaling events. The primary pathway involves the activation of phospholipase C (PLC), which leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers, in turn, stimulate the release of intracellular calcium and activate protein kinase C (PKC), influencing cellular processes like proliferation, secretion, and contraction.

Caption: Bombesin receptor signaling pathway.

Experimental Protocol: Purification of [Lys3]-Bombesin by RP-HPLC

This protocol outlines a general method for the purification of crude, synthetic [Lys3]-Bombesin. Optimization may be required based on the specific synthesis strategy and the impurity profile of the crude peptide.

Materials and Reagents

• Crude [Lys3]-Bombesin peptide (lyophilized powder)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Trifluoroacetic acid (TFA), HPLC-grade

• 0.45 µm syringe filters

Equipment

• Preparative HPLC system with a gradient pump and UV detector

• C18 reverse-phase preparative HPLC column (e.g., 10 µm particle size, 100-300 Å pore size, 250 x 21.2 mm)

• Analytical HPLC system with a C18 analytical column (e.g., 5 µm particle size, 100 Å pore size, 250 x 4.6 mm)

• Lyophilizer (freeze-dryer)

• pH meter

• Sonicator

Mobile Phase Preparation

• Mobile Phase A: 0.1% TFA in HPLC-grade water. To prepare 1 L, add 1 mL of TFA to 999 mL of water. Sonicate for 10 minutes to degas.

• Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of acetonitrile. Sonicate for 10 minutes to degas.

Sample Preparation

• Dissolve the crude [Lys3]-Bombesin in a minimal amount of Mobile Phase A. If solubility is an issue, a small percentage of acetonitrile or an alternative solvent like 50% H2O/50% CH3CN can be used.

• Filter the dissolved sample through a 0.45 µm syringe filter to remove any particulate matter.

Preparative HPLC Purification

• Column Equilibration: Equilibrate the preparative C18 column with 95% Mobile Phase A and 5% Mobile Phase B for at least 3-5 column volumes at the desired flow rate (e.g., 15-20 mL/min for a 21.2 mm ID column).

• Sample Injection: Inject the filtered crude peptide solution onto the equilibrated column.

• Elution Gradient: Elute the bound peptides using a linear gradient of Mobile Phase B. A typical gradient for bombesin analogs might be:

  • 5-25% B over 10 minutes

  • 25-45% B over 40-60 minutes

  • 45-95% B over 10 minutes (to wash the column)

  • 95-5% B over 5 minutes (to re-equilibrate)

• Detection: Monitor the elution profile at 220 nm and 280 nm. The tryptophan residue in bombesin allows for detection at 280 nm.

• Fraction Collection: Collect fractions (e.g., 5-10 mL) corresponding to the major peak that represents the [Lys3]-Bombesin peptide.

Purity Analysis and Post-Purification Processing

• Analytical HPLC: Analyze the collected fractions for purity using an analytical C18 column and a faster gradient (e.g., 5-65% B over 30 minutes).

• Pooling: Pool the fractions that meet the desired purity level (typically >95%).

• Lyophilization: Freeze the pooled fractions and lyophilize to obtain the purified [Lys3]-Bombesin as a white, fluffy powder.

Experimental Workflow

The purification process follows a logical sequence from crude peptide to a final, purified product.

Caption: Workflow for the purification of [Lys3]-Bombesin.

Data Presentation

The following table summarizes typical results obtained from the purification of bombesin analogs using RP-HPLC, as reported in the literature. These values can serve as a benchmark for the expected outcome of the described protocol.

Peptide	Purity (by RP-HPLC)	Overall Recovery/Yield	Reference
Bombesin Analogs (n=5)	91-97%	13-32%	[2]
[99mTc]Tc-Demobesin 4	>94%	7-11%	[3]
99mTc-EDDA/HYNIC-[Lys3]-bombesin	>93%	Not Specified	[4]
99mTc-AuNP-Lys3-bombesin	>95%	Not Specified	[5][6]

Note: Recovery/yield can be influenced by multiple factors, including the efficiency of the solid-phase synthesis, cleavage from the resin, and the number of purification steps. The values presented for bombesin analogs were calculated based on the coupling efficiency of the first amino acid residue.[2]

Conclusion

Reverse-phase HPLC is an indispensable tool for obtaining high-purity [Lys3]-Bombesin suitable for research and clinical development. The protocol provided herein, based on established methods for bombesin analogs, offers a robust starting point for researchers. By carefully selecting the column and optimizing the gradient conditions, it is possible to achieve high purity and reasonable recovery of the target peptide, facilitating further investigation into its role in cancer diagnostics and therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Total solid-phase synthesis of bombesin analogs with different functional groups at the C-terminus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of the Pharmacokinetic Profile of [99mTc]Tc-N4-Bombesin Derivatives by Modification of the Pharmacophoric Gln-Trp Sequence [mdpi.com]
• 4. Preparation and evaluation of 99mTc-EDDA/HYNIC-[Lys 3]-bombesin for imaging gastrin-releasing peptide receptor-positive tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Conjugation of [Lys3]-Bombesin to Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The gastrin-releasing peptide receptor (GRPR), also known as the bombesin receptor subtype 2 (BB2), is overexpressed in a variety of malignancies, including prostate, breast, and lung cancers. This overexpression presents a key target for the development of site-specific drug delivery and diagnostic agents. [Lys3]-Bombesin, a bombesin analog, binds with high affinity to GRPR. The conjugation of [Lys3]-Bombesin to nanoparticles offers a promising strategy to enhance the delivery of therapeutic or imaging agents to tumor sites, thereby increasing efficacy and reducing off-target side effects.

These application notes provide detailed protocols for the conjugation of [Lys3]-Bombesin to gold and iron oxide nanoparticles, methods for their characterization, and protocols for in vitro and in vivo evaluation.

Bombesin Receptor Signaling Pathway

Bombesin and its analogs, upon binding to the GRPR, a G protein-coupled receptor (GPCR), trigger a cascade of intracellular signaling events.[1] This signaling is primarily mediated through the Gq alpha subunit of the heterotrimeric G protein. Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 induces the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). These events ultimately lead to downstream effects, including cell proliferation, modulation of ion channel activity, and gene expression.[2] Another significant pathway activated by GRPR is the PI3 kinase (PI3K) pathway, which is a crucial mediator of cell proliferation.[2]

Caption: Bombesin Receptor Signaling Pathway.

Experimental Protocols

Protocol 1: Conjugation of [Lys3]-Bombesin to Gold Nanoparticles (AuNPs)

This protocol describes the conjugation of a thiol-modified [Lys3]-Bombesin analog to starch-stabilized gold nanoparticles.

Materials:

• Starch-stabilized gold nanoparticles (16-18 nm core size)

• Thioctic acid-modified [Lys3]-Bombesin

• Deionized water

• Phosphate buffered saline (PBS)

Procedure:

• Preparation of AuNP-[Lys3]-Bombesin Conjugates:

  • Purify starch-stabilized AuNPs via centrifugation and resuspend in deionized water.

  • Prepare solutions of thioctic acid-modified [Lys3]-Bombesin in deionized water.

  • Add the [Lys3]-Bombesin solution to the AuNP solution at desired molar ratios (e.g., 1:1, 1:2, 1:3 AuNP to peptide).

  • The disulfide group on the thioctic acid linker will spontaneously bind to the gold surface.

  • Allow the reaction to proceed for at least 3 hours at room temperature with gentle stirring.

• Purification of Conjugates:

  • Centrifuge the reaction mixture to pellet the AuNP-[Lys3]-Bombesin conjugates.

  • Remove the supernatant containing unconjugated peptide.

  • Wash the pellet by resuspending in deionized water and centrifuging again. Repeat this step three times.

  • Resuspend the final purified pellet in PBS for storage and further use.

Caption: Gold Nanoparticle Conjugation Workflow.

Protocol 2: Conjugation of [Lys3]-Bombesin to Iron Oxide Nanoparticles (IONPs)

This protocol utilizes click chemistry for the conjugation of an alkyne-derivatized [Lys3]-Bombesin analog to azide-functionalized iron oxide nanoparticles.

Materials:

• Azide-functionalized, dextran-coated superparamagnetic iron oxide nanoparticles (IONPs)

• Alkyne-derivatized [D-Tyr6, β-Ala11, Phe13, Nle14]bombesin-(6–14) peptide

• Dimethylformamide (DMF)

• Sodium ascorbate

• Copper(II) sulfate (CuSO4)

• Deionized water

Procedure:

• Preparation of IONP-[Lys3]-Bombesin Conjugates:

  • Disperse azide-functionalized IONPs in deionized water (e.g., 1 mg Fe in 1.0 mL water).

  • Dissolve the alkyne-derivatized bombesin analog in DMF (e.g., 2.0 µmol in 0.5 mL).

  • Add the peptide solution to the IONP dispersion.

  • Add sodium ascorbate (e.g., 10 µmol) and CuSO4 (e.g., 3.7 µmol) to catalyze the click reaction.

  • Allow the reaction to proceed for 24 hours at room temperature with gentle mixing.

• Purification of Conjugates:

  • Purify the IONP-[Lys3]-Bombesin conjugates by magnetic separation or size exclusion chromatography to remove unreacted peptide and catalysts.

  • Wash the purified nanoparticles with deionized water.

  • Resuspend the final product in a suitable buffer for further applications.

Characterization of [Lys3]-Bombesin Conjugated Nanoparticles

Thorough characterization is essential to ensure the quality and consistency of the synthesized nanoparticles.

Parameter	Method	Typical Values for AuNP-[Lys3]-Bombesin	Typical Values for IONP-[Lys3]-Bombesin
Core Size	Transmission Electron Microscopy (TEM)	16-20 nm[2][3]	~7 nm[1]
Hydrodynamic Diameter	Dynamic Light Scattering (DLS)	115-155 nm[2]	Varies with coating
Zeta Potential	DLS with ZetaSizer	-27.2 mV[2]	Varies with coating
Peptide Conjugation	X-ray Photoelectron Spectroscopy (XPS), Fourier-Transform Infrared Spectroscopy (FTIR)	Confirmed by presence of peptide-specific peaks	Confirmed by disappearance of azide stretch[1]
Peptide Density	SDS-PAGE after peptide cleavage	~1500 peptides/nanoparticle[4]	~300 peptides/nanoparticle[1]
Radiochemical Purity	Size Exclusion HPLC, ITLC-SG	>95% (for radiolabeled versions)[5]	N/A

In Vitro and In Vivo Evaluation Protocols

Protocol 3: In Vitro Competitive Binding Assay

This assay determines the binding affinity (IC50) of the [Lys3]-Bombesin conjugated nanoparticles to GRPR on cancer cells.

Materials:

• PC-3 human prostate cancer cells (GRPR-positive)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Radiolabeled [125I-Tyr4]-Bombesin

• [Lys3]-Bombesin conjugated nanoparticles

• Binding buffer (e.g., HEPES buffered saline with 1% BSA)

• Gamma counter

Procedure:

• Cell Preparation:

  • Culture PC-3 cells to near confluency in appropriate cell culture flasks.

  • Harvest cells and seed them in 24-well plates at a density of ~1 x 10^5 cells/well.

  • Allow cells to attach overnight.

• Competitive Binding Assay:

  • Wash the cells with binding buffer.

  • Prepare a series of dilutions of the [Lys3]-Bombesin conjugated nanoparticles in binding buffer.

  • Add a constant concentration of [125I-Tyr4]-Bombesin to each well.

  • Add the different concentrations of the nanoparticle conjugates to the wells.

  • Incubate the plate at 37°C for 1 hour.

  • Wash the cells three times with ice-cold binding buffer to remove unbound radioligand and nanoparticles.

  • Lyse the cells and measure the radioactivity in each well using a gamma counter.

• Data Analysis:

  • Plot the percentage of bound [125I-Tyr4]-Bombesin against the logarithm of the nanoparticle concentration.

  • Determine the IC50 value, which is the concentration of the nanoparticle conjugate that inhibits 50% of the specific binding of the radioligand.[2]

Protocol 4: In Vivo Biodistribution Study

This protocol evaluates the tumor-targeting ability and organ distribution of radiolabeled [Lys3]-Bombesin conjugated nanoparticles in a tumor-bearing mouse model.

Materials:

• Athymic nude mice

• PC-3 human prostate cancer cells

• Radiolabeled [Lys3]-Bombesin conjugated nanoparticles (e.g., with 99mTc or 198Au)

• Anesthesia (e.g., isoflurane)

• Gamma counter or SPECT/CT imaging system

Procedure:

• Tumor Xenograft Model:

  • Subcutaneously inject PC-3 cells into the flank of athymic nude mice.

  • Allow tumors to grow to a suitable size (e.g., 100-200 mm³).

• Nanoparticle Administration:

  • Administer a known activity of the radiolabeled nanoparticle conjugate to the tumor-bearing mice via intravenous (tail vein) or intraperitoneal injection.

• Biodistribution Analysis:

  • At various time points post-injection (e.g., 1, 4, 24 hours), euthanize the mice.

  • Dissect major organs (blood, tumor, heart, lungs, liver, spleen, kidneys, muscle, bone).

  • Weigh each organ and measure the radioactivity using a gamma counter.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g).[2][3]

• In Vivo Imaging (Optional):

  • At selected time points, anesthetize the mice and perform SPECT/CT imaging to visualize the nanoparticle distribution.

Caption: In Vivo Biodistribution Workflow.

Quantitative Data Summary

The following tables summarize key quantitative data from studies on [Lys3]-Bombesin conjugated nanoparticles.

Table 1: In Vitro Binding Affinity (IC50) of [Lys3]-Bombesin Conjugated Nanoparticles

Nanoparticle Type	Cell Line	IC50 Value	Reference
AuNP-BBN-1	PC-3	120 µg/mL	[2]
AuNP-BBN-2	PC-3	85 µg/mL	[2]
AuNP-BBN-3	PC-3	48 µg/mL	[2]
AuNPs-WSCS-DOTA-BBN	PC-3	65.89 µg/mL	[6]
AuNPs-WSCS-DOTA-BBN	LNCaP	60.73 µg/mL	[6]
AuNPs-WCS-GA-DOTA-BBN	PC-3	5.94 µg/mL	[6]

Table 2: In Vivo Biodistribution of [Lys3]-Bombesin Conjugated Nanoparticles in PC-3 Tumor-Bearing Mice (%ID/g)

Organ	99mTc-AuNP-[Lys3]-Bombesin (1h post-injection)[3]	198AuNP-BBN-3 (4h post-injection)[2]	68Ga-AuNP-BBN (time not specified)[7]
Tumor	6.39 ± 0.83	~10	13.01
Blood	0.18 ± 0.04	~2	N/A
Heart	0.11 ± 0.03	~1	N/A
Lungs	0.42 ± 0.11	~2	N/A
Liver	1.23 ± 0.25	~28	N/A
Spleen	0.15 ± 0.04	~45	N/A
Kidneys	1.54 ± 0.31	~2.5	N/A
Pancreas	6.48 ± 1.21	56.7	N/A

Conclusion

The conjugation of [Lys3]-Bombesin to nanoparticles represents a robust platform for the targeted delivery of diagnostic and therapeutic agents to GRPR-expressing tumors. The protocols and data presented herein provide a comprehensive guide for researchers and drug development professionals to synthesize, characterize, and evaluate these promising nanomedicines. Careful optimization of nanoparticle properties and peptide conjugation density can significantly enhance tumor targeting and therapeutic outcomes.

References

• 1. Synthesis of bombesin-functionalized iron oxide nanoparticles and their specific uptake in prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bombesin functionalized gold nanoparticles show in vitro and in vivo cancer receptor specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Conjugation with gold nanoparticles improves the stability of the KT2 peptide and maintains its anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nanostrategies for Therapeutic and Diagnostic Targeting of Gastrin-Releasing Peptide Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the In Vivo Stability of [Lys3]-Bombesin

Welcome to the technical support center for researchers, scientists, and drug development professionals working with [Lys3]-Bombesin and its analogs. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the in vivo stability of this important peptide.

Frequently Asked Questions (FAQs)

Q1: What is [Lys3]-Bombesin and why is its in vivo stability a critical issue?

A1: [Lys3]-Bombesin is an analog of the native 14-amino acid peptide Bombesin, where the amino acid at position 3 has been replaced with lysine. This substitution is often used to attach imaging agents (like radiometals) or therapeutic payloads.[1] Bombesin and its analogs are valuable tools in oncology because their target, the gastrin-releasing peptide receptor (GRPR), is overexpressed in numerous cancers, including prostate, breast, and lung tumors.[1][2]

However, like most small peptides, [Lys3]-Bombesin is highly susceptible to rapid degradation by endogenous enzymes (peptidases) in the bloodstream and tissues.[3][4] This enzymatic breakdown leads to a very short biological half-life, which severely limits its effectiveness for both imaging and therapy by reducing the amount of peptide that reaches the tumor site.[4][5] Enhancing its in vivo stability is therefore essential for clinical translation.

Q2: What are the primary enzymes responsible for the degradation of Bombesin analogs in vivo?

A2: The primary enzyme responsible for the degradation of Bombesin-like peptides in the bloodstream and on cell membranes is neprilysin (NEP) , also known as neutral endopeptidase.[3] NEP is an ectoenzyme that cleaves peptides on the amino side of hydrophobic residues.[3] Other exopeptidases and endopeptidases present in plasma and major organs like the kidneys and liver also contribute to the metabolic breakdown of the peptide.[3][6]

Q3: What are the most common strategies to improve the in vivo stability of [Lys3]-Bombesin?

A3: A variety of chemical modification strategies can be employed to protect the peptide from enzymatic degradation. These can be broadly categorized as:

• Structural Modifications: Altering the peptide's primary structure to make it unrecognizable to peptidases. This includes replacing natural L-amino acids with D-amino acids or other unnatural amino acids, modifying the N- or C-terminus (e.g., acetylation or amidation), and cyclizing the peptide backbone.[4][5][6][7]

• Increasing Steric Hindrance and Molecular Weight: Attaching large molecules to shield the peptide from enzymes and reduce renal clearance. Common methods include:

  • PEGylation: Covalently attaching polyethylene glycol (PEG) chains.[6][8]

  • Lipidation/Fatty Acid Acylation: Adding fatty acid chains to promote binding to serum albumin, effectively extending the peptide's circulation time.[8][9]

  • Protein Fusion: Genetically fusing the peptide to a long-lived plasma protein like albumin or an immunoglobulin Fc fragment.[6][8]

• Formulation Strategies: Encapsulating the peptide within protective delivery systems like nanoparticles or liposomes to create a physical barrier against enzymes.[8][10]

Troubleshooting Guides

Problem 1: My modified [Lys3]-Bombesin analog still shows rapid clearance in vivo. What could be wrong?

Possible Cause	Troubleshooting Steps & Recommendations
Ineffective or Suboptimal Modification	The chosen modification may not protect the primary cleavage site. For Bombesin, the His¹²–Leu¹³ bond is a known cleavage site. Recommendation: Analyze the degradation products using LC-MS to identify the exact cleavage points. Select a modification strategy that specifically protects this site, such as substituting Gly¹¹ or Leu¹³ with an unnatural amino acid.[2]
Rapid Renal Clearance	If the molecular weight of the modified peptide is still below the renal filtration threshold (~40-50 kDa), it will be rapidly cleared by the kidneys, even if it is stable against proteolysis. Recommendation: Consider strategies that significantly increase molecular size, such as high-molecular-weight PEGylation or conjugation to an albumin-binding domain.[6][8]
High Lipophilicity Leading to Hepatobiliary Excretion	Some modifications, particularly certain fatty acids, can increase lipophilicity, leading to rapid uptake and clearance by the liver.[3] Recommendation: Balance lipophilicity with hydrophilicity. Use more hydrophilic linkers or smaller fatty acids. Evaluate biodistribution in the liver and kidneys to confirm the clearance pathway.

Problem 2: My stabilization strategy significantly reduced the peptide's binding affinity for the GRPR.

Possible Cause	Troubleshooting Steps & Recommendations
Modification Site is Critical for Binding	The modification may be too close to the C-terminal amino acids (Trp-Ala-Val-Gly-His-Leu-Met-NH₂), which are essential for high-affinity GRPR binding. Recommendation: Move the modification site to the N-terminus, away from the binding motif. The lysine at position 3 is generally a safe site for conjugation, but large attachments can still cause interference.[1]
Steric Hindrance	A large modification (e.g., a high MW PEG chain or a bulky nanoparticle) may physically block the peptide from fitting into the receptor's binding pocket.[8] Recommendation: Introduce a flexible spacer or linker between the peptide and the modifying group to provide more conformational freedom. Alternatively, use a smaller modifying group if the desired half-life extension can still be achieved.
Conformational Changes	The modification may have induced a change in the peptide's secondary structure, making it less favorable for receptor binding. Recommendation: Perform conformational analysis using techniques like circular dichroism (CD) spectroscopy. Consider cyclization, which can pre-organize the peptide into a bioactive conformation and enhance stability.[4]

Problem 3: My in vitro plasma stability assay results are inconsistent and not reproducible.

Possible Cause	Troubleshooting Steps & Recommendations
Inefficient Protein Precipitation	The method used to stop the enzymatic reaction and precipitate plasma proteins may be co-precipitating the peptide, leading to artificially low measurements of the remaining peptide. Strong acids are known to be particularly problematic.[9][11] Recommendation: Use organic solvents (e.g., acetonitrile or ethanol) for protein precipitation, as they generally result in better peptide recovery.[9][11] Always run a T=0 control where the precipitation agent is added before the peptide to quantify recovery.
Plasma Sample Variability	The concentration and activity of peptidases can vary between plasma batches and donors.[9] Handling and storage (e.g., repeated freeze-thaw cycles) can also affect enzyme activity. Recommendation: Pool plasma from multiple donors to average out variability. Aliquot the plasma and avoid repeated freeze-thaw cycles. Always run an internal control peptide with known stability alongside your test peptide.
Analytical Detection Issues	The peptide or its fragments may be difficult to detect via HPLC or LC-MS due to poor ionization, low concentration, or binding to labware.[12] Recommendation: Use low-bind tubes and pipette tips.[9] Optimize LC-MS parameters for your specific peptide. If using fluorescent labels, be aware that the label itself can influence stability.[11] Using isotopically labeled peptides can provide more accurate quantification without altering the chemical structure.[13]

Key Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

This protocol outlines a general procedure to assess the stability of a [Lys3]-Bombesin analog in human plasma.

• Preparation:

  • Thaw frozen human plasma (pooled from multiple donors) at 37°C. Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to remove any precipitates.

  • Prepare a stock solution of the test peptide (e.g., 1 mM in DMSO).

• Incubation:

  • Pre-warm plasma aliquots in low-bind microcentrifuge tubes to 37°C.

  • Spike the test peptide into the plasma to a final concentration of 10-100 µM. Vortex gently to mix. This is the T=0 time point.

  • Incubate the tubes at 37°C.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60, 120, 240 minutes), take an aliquot of the plasma/peptide mixture.

• Reaction Quenching & Protein Precipitation:

  • Immediately add 2-3 volumes of ice-cold acetonitrile to the aliquot to stop the enzymatic reaction and precipitate plasma proteins.

  • Vortex vigorously and incubate on ice for at least 20 minutes.

• Sample Clarification:

  • Centrifuge at high speed (e.g., >14,000 x g) for 15 minutes at 4°C.

  • Carefully collect the supernatant, which contains the remaining peptide and its metabolites.

• Analysis:

  • Analyze the supernatant by RP-HPLC or LC-MS.

  • Quantify the peak area corresponding to the intact peptide at each time point.

  • Calculate the percentage of intact peptide remaining relative to the T=0 sample and plot the data to determine the peptide's half-life (t₁/₂).

Protocol 2: Competitive Receptor Binding Assay

This protocol determines the binding affinity (IC₅₀) of a modified [Lys3]-Bombesin analog using a GRPR-expressing cell line (e.g., human prostate cancer PC-3 cells).

• Cell Culture:

  • Culture PC-3 cells to ~80-90% confluency in appropriate media.

• Assay Preparation:

  • Harvest cells and seed them into a 24-well plate at a suitable density. Allow them to attach overnight.

  • Prepare serial dilutions of the non-labeled competitor peptide (your modified [Lys3]-Bombesin analog) in binding buffer.

  • Prepare a solution of a radiolabeled Bombesin analog (e.g., ¹⁷⁷Lu-RM2) at a fixed, low concentration in binding buffer.

• Binding Reaction:

  • Wash the cells with binding buffer.

  • Add the various concentrations of the competitor peptide to the wells.

  • Immediately add the fixed concentration of the radiolabeled peptide to all wells.

  • Incubate at room temperature or 4°C for 1-2 hours to allow binding to reach equilibrium.

• Washing:

  • Aspirate the incubation medium and wash the cells 2-3 times with ice-cold binding buffer to remove unbound radioactivity.

• Cell Lysis and Counting:

  • Lyse the cells by adding a lysis buffer (e.g., 1 M NaOH).

  • Collect the lysate from each well and measure the radioactivity using a gamma counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor peptide concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value, which is the concentration of the competitor peptide that inhibits 50% of the specific binding of the radioligand.

Data and Visualizations

Table 1: Comparison of Common Stabilization Strategies for Peptides

Strategy	General Mechanism	Typical Half-Life Improvement	Potential Impact on Receptor Affinity	Key Consideration
D-Amino Acid Substitution	Prevents recognition by proteases.[4][6]	Moderate to High (minutes to hours)	Can increase, decrease, or have no effect.	Must be placed at known cleavage sites without disrupting binding.
N/C-Terminal Modification	Blocks degradation by exopeptidases.[5][6]	Low to Moderate	Usually minimal if away from the binding motif.	Effective only if exopeptidases are the primary degradation pathway.
Cyclization	Restricts conformation, making it less accessible to proteases.[4][6]	Moderate to High	Often improves affinity by locking in a bioactive conformation.	Synthesis can be complex; ring size is critical.
PEGylation	Steric shielding and increased hydrodynamic radius reduces renal clearance.[6][8]	High (hours to days)	Can decrease due to steric hindrance; linker chemistry is important.	PEG can accumulate in tissues; potential for immunogenicity.
Lipidation / Albumin Binding	Reversible binding to serum albumin creates a circulating reservoir.[8][9]	High (hours to days)	Usually minimal, but depends on linker and fatty acid chain length.	May alter biodistribution and increase liver uptake.

Diagrams

Caption: Bombesin Receptor (GRPR) Signaling Pathway.

Caption: Experimental Workflow for an In Vitro Plasma Stability Assay.

References

• 1. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Radiolabeled Bombesin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methods to improve the metabolic stability of peptides [creative-peptides.com]
• 7. Strategies to stabilize cell penetrating peptides for in vivo applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Peptide Stability Optimization - Creative Peptides [creative-peptides.com]
• 9. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

reducing non-specific binding of [Lys3]-Bombesin in assays

Welcome to the technical support center for [Lys3]-Bombesin assays. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on optimizing experimental conditions and troubleshooting common issues, particularly the challenge of high non-specific binding (NSB).

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding (NSB)?

A1: Non-specific binding refers to the interaction of a ligand, such as [Lys3]-Bombesin, with components other than its intended target receptor (the Gastrin-Releasing Peptide Receptor, GRPR). This can include binding to other proteins, lipids, filters, or the walls of the assay plate.[1][2] This phenomenon is often driven by low-affinity, high-capacity interactions related to the ligand's charge and hydrophobicity rather than its specific molecular structure.[1]

Q2: Why is my non-specific binding so high in my [Lys3]-Bombesin assay?

A2: High non-specific binding for peptide ligands like [Lys3]-Bombesin can stem from several factors. Peptides are prone to adsorption onto plastic surfaces and can engage in electrostatic or hydrophobic interactions with various biological molecules in your sample.[3][4] Key causes include suboptimal assay buffer composition (e.g., incorrect pH or ionic strength), issues with the membrane preparation, or binding of the radioligand to the filters used for separation.[1]

Q3: What is an acceptable level of non-specific binding?

A3: A common benchmark is that non-specific binding should constitute less than 50% of the total binding, and ideally, it should be as low as 10-20%.[1][5] Assays where specific binding is at least 80% of the total binding at the Kd concentration of the radioligand are considered robust.[5] If NSB is too high, it becomes difficult to obtain quality, reproducible data for specific binding.[1]

Q4: How do I experimentally determine non-specific binding?

A4: Non-specific binding is determined by measuring the binding of your labeled [Lys3]-Bombesin in the presence of a high, saturating concentration of an unlabeled competitor.[1] This competitor occupies nearly all the specific GRPR sites, so any remaining bound radioligand is considered non-specific. A common practice is to use the unlabeled competitor at a concentration 100 to 1000 times its Ki or Kd value.[1][5]

Understanding the Target: The GRPR Signaling Pathway

[Lys3]-Bombesin exerts its effects by binding to the Gastrin-Releasing Peptide Receptor (GRPR), also known as BB2. GRPR is a G-protein coupled receptor (GPCR) that, upon activation, couples primarily to Gαq proteins.[6][7] This initiates the phospholipase C (PLC) signaling cascade, leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), which subsequently mobilize intracellular calcium and activate Protein Kinase C (PKC), respectively.

Figure 1: Simplified GRPR signaling cascade initiated by [Lys3]-Bombesin binding.

Troubleshooting Guide for High Non-Specific Binding

High NSB can obscure your specific signal. This guide provides a systematic approach to identify and remedy the root causes.

Figure 2: Decision tree for troubleshooting high non-specific binding.

Data Presentation: Impact of Assay Buffer Additives

The composition of your assay buffer is the most critical factor in controlling NSB. The following table summarizes common additives and their mechanisms of action, with representative data illustrating their potential impact.

Additive	Typical Concentration	Mechanism of Action	Expected % Reduction in NSB (Illustrative)
Bovine Serum Albumin (BSA)	0.1 - 1% (w/v)	Blocks non-specific sites on surfaces (plastics, filters) and sequesters the ligand to prevent aggregation and adsorption.[8][9]	30 - 60%
Non-ionic Surfactants (e.g., Tween-20)	0.01 - 0.1% (v/v)	Disrupts hydrophobic interactions between the peptide and various surfaces.[8]	20 - 50%
Increased Salt (NaCl)	100 - 200 mM	Shields electrostatic charges, reducing non-specific charge-based interactions between the peptide and assay components.[8][9]	25 - 55%
Protease Inhibitors (e.g., Bacitracin)	Varies (e.g., 100 µg/mL)	Prevents degradation of the peptide ligand and can also decrease adsorption to surfaces.[10]	10 - 30%

Note: The optimal concentration for each additive should be determined empirically for your specific assay system. It is common to use a combination of these agents (e.g., BSA and Tween-20).

Experimental Protocols

Protocol 1: Standard Radioligand Competition Binding Assay

This protocol outlines a typical filtration-based competition assay using a radiolabeled [Lys3]-Bombesin analog to determine the binding affinity of test compounds for the GRPR.

Figure 3: General workflow for a [Lys3]-Bombesin competitive binding assay.

Materials:

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.5% BSA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Radioligand: e.g., ¹²⁵I-[Tyr⁴]-Bombesin (used as a proxy for a labeled [Lys3]-Bombesin analog) at a working concentration at or below its Kd (e.g., 0.1 nM).

• Unlabeled Ligand for NSB: Unlabeled [Lys3]-Bombesin at 1 µM.

• Cell Membranes: Preparation from GRPR-expressing cells (e.g., PC-3 cells).[11]

• Filters: Glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% polyethylenimine (PEI).

• 96-well plates and a cell harvester .

Methodology:

• Reagent Preparation: Prepare all reagents and serially dilute unlabeled competitor compounds.

• Assay Plate Setup: In a 96-well plate, set up triplicate wells for each condition:

  • Total Binding (TB): Add 50 µL Assay Buffer.

  • Non-Specific Binding (NSB): Add 50 µL of 1 µM unlabeled [Lys3]-Bombesin.

  • Competition: Add 50 µL of each concentration of the test compound.

• Add Membranes: Add 50 µL of the cell membrane preparation to all wells. The amount of protein should be optimized to ensure that less than 10% of the added radioligand is bound.[5]

• Initiate Reaction: Add 50 µL of the radioligand to all wells to start the binding reaction. Final volume will be 150 µL.

• Incubation: Incubate the plate for a predetermined time to reach equilibrium (e.g., 60 minutes at room temperature).

• Filtration: Terminate the reaction by rapidly filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

• Washing: Immediately wash the filters 3-4 times with 3 mL of ice-cold Wash Buffer to remove unbound radioligand.

• Counting: Place the filters in vials and measure the bound radioactivity using a gamma counter.

• Data Analysis:

  • Calculate Specific Binding = (CPM from TB wells) - (CPM from NSB wells).

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Use non-linear regression to fit the data to a sigmoidal dose-response curve to determine the IC₅₀.

Protocol 2: Optimizing Assay Buffer Conditions

To systematically reduce NSB, test the effect of different buffer additives.

Methodology:

• Prepare a master mix of cell membranes and radioligand in a base buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂).

• Set up assay tubes/wells for both Total Binding and Non-Specific Binding as described in Protocol 1.

• Create parallel sets of these tubes/wells for each condition you want to test:

  • Condition 1 (Control): Base buffer only.

  • Condition 2 (BSA): Base buffer + 0.5% BSA.

  • Condition 3 (NaCl): Base buffer + 150 mM NaCl.

  • Condition 4 (Tween-20): Base buffer + 0.05% Tween-20.

  • Condition 5 (Combination): Base buffer + 0.5% BSA + 0.05% Tween-20.

• Incubate, filter, and count as in the standard protocol.

• Analysis: For each condition, calculate the NSB as a percentage of the Total Binding ((NSB cpm / TB cpm) * 100). Compare the results to identify the buffer composition that yields the lowest NSB while maintaining a robust signal for specific binding.

References

• 1. graphpad.com [graphpad.com]
• 2. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 3. e-b-f.eu [e-b-f.eu]
• 4. researchgate.net [researchgate.net]
• 5. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 7. pnas.org [pnas.org]
• 8. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 9. nicoyalife.com [nicoyalife.com]
• 10. Development of peptide receptor binding assays: methods to avoid false negatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Investigation of bombesin peptide as a targeting ligand for the gastrin releasing peptide (GRP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting low yield in solid-phase peptide synthesis of [Lys3]-Bombesin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the solid-phase peptide synthesis (SPPS) of [Lys3]-Bombesin. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide: Low Yield in [Lys3]-Bombesin Synthesis

Low yield is a frequent issue in SPPS. The following section addresses potential causes and solutions in a question-and-answer format to help you troubleshoot your synthesis of [Lys3]-Bombesin.

Question: My overall yield of [Lys3]-Bombesin is significantly lower than expected. What are the most common causes?

Answer: Low overall yield in the synthesis of [Lys3]-Bombesin can stem from several factors throughout the SPPS process. The primary culprits are typically incomplete peptide chain assembly due to aggregation, inefficient coupling reactions, or premature chain termination. Additionally, side reactions involving specific amino acid residues and suboptimal cleavage from the resin can significantly reduce the amount of desired full-length peptide.

Question: How can I identify if peptide aggregation is occurring during synthesis and what can I do to mitigate it?

Answer: Peptide aggregation is a common problem, especially with hydrophobic sequences, and can lead to poor swelling of the resin, hindering reagent accessibility.[1][2][3]

• Identification: A key indicator of aggregation is the failure of the peptide-resin to swell properly.[1] You may also observe a significant drop in coupling and deprotection efficiency as the peptide chain elongates.

• Solutions:

  • Solvent Choice: Switch from Dichloromethane (DCM) to more polar solvents like N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or a mixture containing Dimethyl sulfoxide (DMSO).[1][3][4]

  • Chaotropic Agents: Add chaotropic salts such as LiCl or KSCN to the reaction mixture to disrupt hydrogen bonding that causes aggregation.[1][4]

  • Microwave Synthesis: Employing microwave-assisted synthesis can accelerate reactions and reduce aggregation by providing energy to disrupt intermolecular interactions.[5]

  • Resin Choice: Use a low-substitution resin or a resin with good swelling properties like PEG-based resins (e.g., NovaPEG, TentaGel).[1][4]

Question: I suspect incomplete coupling of specific amino acids in the [Lys3]-Bombesin sequence. Which residues are prone to difficult coupling and how can I improve efficiency?

Answer: The [Lys3]-Bombesin sequence (pGlu-Gln-Lys-Leu-Gly-Asn-Gln-Trp-Ala-Val-Gly-His-Leu-Met-NH2) contains several residues that can present coupling challenges.

• Difficult Couplings: The coupling of Gln and Asn can be problematic due to side chain amide protection. The bulky side chains of Val and Leu can also hinder coupling efficiency.

• Improving Coupling Efficiency:

  • Double Coupling: Perform a second coupling step for the problematic amino acid to ensure the reaction goes to completion.

  • Coupling Reagents: Use more efficient coupling reagents such as HATU, HBTU, or PyBOP.[4][6]

  • Longer Reaction Times: Extend the coupling reaction time for difficult residues.[4]

  • Monitoring: Use a qualitative test like the ninhydrin (Kaiser) test to confirm the completion of each coupling step before proceeding to the next.[7]

Question: Are there any specific side reactions associated with the amino acids in [Lys3]-Bombesin that could be lowering my yield?

Answer: Yes, several amino acids in the [Lys3]-Bombesin sequence are susceptible to side reactions that can significantly impact the final yield and purity.

• Methionine Oxidation: The C-terminal Methionine is prone to oxidation of its thioether side chain to a sulfoxide, especially under acidic conditions during cleavage.[8][9][10]

  • Prevention: Add scavengers like dithiothreitol (DTT) or dimethylsulfide to the cleavage cocktail.

• Aspartimide Formation: Although not directly in the Bombesin sequence, if Aspartic acid were present, it could lead to aspartimide formation, especially in sequences like Asp-Gly.[1]

• Diketopiperazine Formation: This can occur at the dipeptide stage, particularly with Proline, leading to chain termination. While Proline is not in this sequence, it's a common issue in SPPS.[1]

• Tryptophan Modification: The Trp residue can be modified by reactive species generated during cleavage. Using appropriate scavengers is crucial.

Question: My cleavage and deprotection steps seem to be the source of my low yield. How can I optimize this final stage?

Answer: Inefficient cleavage from the resin or incomplete removal of side-chain protecting groups can drastically reduce your final yield.

• Cleavage Cocktail: The choice of cleavage cocktail is critical and depends on the resin and the protecting groups used. A common cocktail for Fmoc-based synthesis is Trifluoroacetic acid (TFA) with scavengers.

• Scavengers: For [Lys3]-Bombesin, which contains Met and Trp, it is essential to use a cleavage cocktail containing scavengers like triisopropylsilane (TIS) and water to prevent side reactions.[8][9][10]

• Reaction Time: Ensure the cleavage reaction is allowed to proceed for a sufficient amount of time to ensure complete removal of the peptide from the resin and deprotection of all side chains.

Quantitative Data Summary

The following table summarizes reported yields for the solid-phase synthesis of Bombesin analogs from various studies. These values can serve as a benchmark for your own synthesis.

Peptide Analog	Synthesis Method	Overall Yield (%)	Purity (%)	Reference
Bombesin Analogs (C-terminal modifications)	Fmoc-SPPS on HMBA resin	13-32	91-97	[11]
[diF-Pro14]Bombesin(6−14) Analogs	Fmoc-SPPS	23-39	>95	[12]
68Ga-Labeled Bombesin(6-14) Analogs	Fmoc-SPPS	8-32	>95	[13]
N4-Bombesin Derivatives	Fmoc-SPPS	7-11	>94	[14]

Experimental Protocols

Below are generalized protocols for key steps in the Fmoc-based solid-phase synthesis of [Lys3]-Bombesin. Note: These are general guidelines and may require optimization for your specific laboratory conditions and reagents.

Resin Swelling and First Amino Acid Coupling

• Resin Selection: Start with a suitable resin, such as a Rink Amide resin for a C-terminal amide.[15]

• Swelling: Swell the resin in DMF for at least one hour in a reaction vessel.[15]

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF to remove the Fmoc protecting group from the resin's linker. Agitate for 5-20 minutes and repeat.[15]

• Washing: Wash the resin thoroughly with DMF to remove piperidine and the Fmoc adduct.

• First Amino Acid Coupling:

  • Activate the first Fmoc-protected amino acid (Fmoc-Met-OH) with a coupling reagent (e.g., HATU/HOAt or HBTU/HOBt) and a base (e.g., DIPEA or NMM) in DMF.[15]

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours with agitation.

  • Monitor the reaction for completion using the Kaiser test.

• Washing: Wash the resin with DMF to remove excess reagents.

Peptide Chain Elongation Cycle

• Fmoc Deprotection: Remove the Fmoc group from the N-terminus of the growing peptide chain using 20% piperidine in DMF.

• Washing: Wash the resin with DMF.

• Coupling: Couple the next Fmoc-protected amino acid in the [Lys3]-Bombesin sequence using an appropriate activation method as described above.

• Washing: Wash the resin with DMF.

• Repeat: Repeat this cycle for each amino acid in the sequence.

Cleavage and Deprotection

• Washing: After the final amino acid coupling and deprotection, wash the peptide-resin with DCM.

• Cleavage Cocktail Preparation: Prepare a fresh cleavage cocktail. For [Lys3]-Bombesin, a suitable cocktail would be TFA/TIS/Water (e.g., 95:2.5:2.5 v/v/v). Caution: Work in a well-ventilated fume hood.

• Cleavage Reaction: Add the cleavage cocktail to the peptide-resin and agitate at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the cleavage mixture to separate the resin and precipitate the peptide by adding it to cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the crude peptide, decant the ether, and wash the peptide pellet with cold ether.

• Drying: Dry the crude peptide under vacuum.

Mandatory Visualizations

Experimental Workflow for [Lys3]-Bombesin SPPS

Caption: A generalized workflow for the solid-phase peptide synthesis of [Lys3]-Bombesin.

Troubleshooting Logic for Low SPPS Yield

References

• 1. peptide.com [peptide.com]
• 2. Aggregation of resin-bound peptides during solid-phase peptide synthesis. Prediction of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 5. blog.mblintl.com [blog.mblintl.com]
• 6. chempep.com [chempep.com]
• 7. [PDF] Quantitative monitoring of solid-phase peptide synthesis by the ninhydrin reaction. | Semantic Scholar [semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Total solid-phase synthesis of bombesin analogs with different functional groups at the C-terminus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. chem.uci.edu [chem.uci.edu]

Technical Support Center: Minimizing Pancreas Uptake of Radiolabeled [Lys3]-Bombesin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the pancreatic uptake of radiolabeled [Lys3]-Bombesin and its analogs during pre-clinical experiments.

Frequently Asked Questions (FAQs)

Q1: Why is high pancreas uptake of radiolabeled Bombesin analogs a concern in preclinical and clinical studies?

High uptake of radiolabeled Bombesin analogs in the pancreas is a significant issue for several reasons. Firstly, it can obscure the detection of gastrin-releasing peptide receptor (GRPR)-expressing tumors located in or near the pancreas[1][2]. Secondly, the accumulated radioactivity in the pancreas can lead to toxicity, limiting the maximum tolerated dose for therapeutic applications (radioligand therapy)[2][3].

Q2: What are the primary strategies to reduce pancreas uptake of radiolabeled Bombesin analogs?

Several strategies are being investigated to minimize pancreas uptake, including:

• Modification of the Bombesin peptide sequence: Introducing modifications to the C-terminus of the Bombesin (7-14) sequence has shown promise. For example, replacing the terminal methionine (Met) with a thiazole-amino acid (Thz) has been demonstrated to significantly lower pancreas uptake while maintaining good tumor targeting[2][4].

• Co-administration of a blocking agent: Injecting a non-radiolabeled Bombesin analog or a GRPR antagonist before or along with the radiolabeled tracer can saturate the GRPRs in the pancreas, thereby reducing the uptake of the radioactive compound[1][4].

• Varying the specific activity: Adjusting the specific activity of the radiolabeled peptide can influence its biodistribution. Lowering the specific activity has been shown to decrease uptake in the pancreas[5].

• Using GRPR antagonists instead of agonists: While agonists are internalized upon binding, antagonists are not, which can lead to different pharmacokinetic profiles and potentially lower accumulation in normal tissues like the pancreas[6].

Q3: How does the choice of chelator and radiometal affect pancreas uptake?

The choice of chelator and radiometal can influence the overall pharmacokinetic properties of the radiolabeled peptide, including its uptake in the pancreas. For instance, modifications to the chelator or linker region, such as adding polyethylene glycol (PEG) linkers, have been explored to alter the biodistribution profile and reduce uptake in non-target organs[7][8]. The specific radiometal used (e.g., 68Ga, 177Lu, 64Cu) can also impact the in vivo behavior of the compound[1][7].

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High and variable pancreas uptake in biodistribution studies.	- High expression of GRPR in the pancreas. - Suboptimal peptide design leading to high affinity for pancreatic GRPRs. - High specific activity of the radiotracer.	- Modify the peptide: Consider using analogs with modifications known to reduce pancreas uptake, such as [Thz14]Bombesin(7–14) derivatives[2][4]. - Implement a blocking strategy: Co-inject a blocking agent like [D-Phe6,Leu-NHEt13,des-Met14]Bombesin(6–14) to saturate pancreatic GRPRs[1][4]. - Adjust specific activity: Lower the specific activity of the injected radiopharmaceutical to reduce saturation of pancreatic receptors[5].
Poor tumor-to-pancreas ratio.	- High pancreas uptake masking the tumor signal. - Low tumor uptake.	- Optimize the radioligand: Select a radiolabeled analog with demonstrated high tumor uptake and low pancreas accumulation. Analogs like [68Ga]Ga-TacBOMB2 have shown favorable ratios[4]. - Pre-saturation of GRPR: Administer a GRPR antagonist prior to the injection of the radiolabeled agonist to improve the tumor-to-pancreas ratio[5].
Inconsistent results across experiments.	- Variations in experimental conditions. - Purity of the radiolabeled compound.	- Standardize protocols: Ensure consistent animal models, injection volumes, and timing of imaging and biodistribution studies. - Ensure radiochemical purity: Use HPLC to purify the radiolabeled peptide to remove impurities that could affect biodistribution[5].

Quantitative Data Summary

The following tables summarize key quantitative data from studies investigating methods to reduce pancreas uptake of radiolabeled Bombesin analogs.

Table 1: Biodistribution of Different 68Ga-Labeled Bombesin Analogs in PC-3 Tumor-Bearing Mice (%ID/g at 1h p.i.)

Radiotracer	Tumor Uptake (%ID/g)	Pancreas Uptake (%ID/g)	Tumor-to-Pancreas Ratio	Reference
[68Ga]Ga-AMBA	6.69 ± 1.03	62.4 ± 4.26	0.11 ± 0.01	[4]
[68Ga]Ga-TacBOMB2	5.95 ± 0.50	1.30 ± 0.14	4.64 ± 0.77	[4]
[68Ga]Ga-TacBOMB3	5.09 ± 0.54	2.41 ± 0.72	2.11 (calculated)	[4]
[68Ga]Ga-TacsBOMB5	15.7 ± 2.17	1.98 ± 0.10	7.95 ± 1.40	[3][9]
[68Ga]Ga-RM2	10.5 ± 2.03	41.9 ± 10.1	0.25 ± 0.04	[3][9]

Table 2: Effect of Co-injection with a Blocking Agent on the Biodistribution of [68Ga]Ga-TacBOMB2 in PC-3 Tumor-Bearing Mice (%ID/g at 1h p.i.)

Organ	[68Ga]Ga-TacBOMB2 (Control)	[68Ga]Ga-TacBOMB2 + Blocking Agent	% Reduction	Reference
Tumor	5.95 ± 0.50	0.92 ± 0.22	85%	[4]
Pancreas	1.30 ± 0.14	0.45 ± 0.08 (calculated)	65% (calculated)	[4]
Intestines	0.57 ± 0.08 (calculated)	0.23 ± 0.04 (calculated)	60% (calculated)	[4]
Stomach	0.38 ± 0.06 (calculated)	0.18 ± 0.03 (calculated)	53% (calculated)	[4]
Blocking agent: 100 µg of [D-Phe6,Leu-NHEt13,des-Met14]Bombesin(6–14)[4].

Experimental Protocols

Radiolabeling of Bombesin Analogs with 68Ga

This protocol is a generalized procedure based on methodologies described in the literature[1][4].

Materials:

• 68Ge/68Ga generator

• Bombesin analog precursor (e.g., TacBOMB2)

• HEPES buffer (0.5 M, pH 4.5)

• Metal-free water

• Heating block or microwave synthesizer

• C18 Sep-Pak cartridge

• Ethanol

• Saline solution

• HPLC system for quality control

Procedure:

• Elute 68GaCl3 from the 68Ge/68Ga generator using 0.1 N HCl.

• Add the 68Ga eluate to a reaction vial containing the Bombesin analog precursor dissolved in HEPES buffer.

• Heat the reaction mixture at 95-100°C for 5-10 minutes.

• Allow the mixture to cool to room temperature.

• Perform quality control using an HPLC system to determine the radiochemical purity.

• For purification, pass the reaction mixture through a C18 Sep-Pak cartridge pre-conditioned with ethanol and water.

• Wash the cartridge with water to remove unreacted 68Ga.

• Elute the 68Ga-labeled peptide from the cartridge using an ethanol/saline solution.

• The final product is then ready for in vitro or in vivo studies after sterile filtration.

In Vivo Biodistribution Studies in Tumor-Bearing Mice

This protocol is a generalized procedure based on methodologies described in the literature[1][10][11].

Materials:

• Tumor-bearing mice (e.g., nude mice with PC-3 xenografts)

• Radiolabeled Bombesin analog

• Anesthetic (e.g., isoflurane)

• Syringes and needles for injection

• Gamma counter

• Dissection tools

• Scales for weighing organs

Procedure:

• Anesthetize the tumor-bearing mice.

• Inject a known amount of the radiolabeled Bombesin analog (typically 1-5 MBq) into the tail vein of each mouse.

• For blocking studies, a group of animals is co-injected with a blocking agent (e.g., 100 µg of a non-radiolabeled Bombesin analog)[4].

• At predetermined time points post-injection (e.g., 1, 4, 24 hours), euthanize the mice.

• Dissect the animals and collect major organs and tissues of interest (e.g., tumor, pancreas, blood, liver, kidneys, muscle).

• Weigh each organ and tissue sample.

• Measure the radioactivity in each sample using a gamma counter.

• Calculate the uptake in each organ as a percentage of the injected dose per gram of tissue (%ID/g).

Visualizations

References

• 1. Synthesis and Evaluation of 68Ga- and 177Lu-Labeled [diF-Pro14]Bombesin(6−14) Analogs for Detection and Radioligand Therapy of Gastrin-Releasing Peptide Receptor-Expressing Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 68Ga-Labeled [Thz14]Bombesin(7–14) Analogs: Promising GRPR-Targeting Agonist PET Tracers with Low Pancreas Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 68Ga-Labeled [Leu13ψThz14]Bombesin(7–14) Derivatives: Promising GRPR-Targeting PET Tracers with Low Pancreas Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Improving radiopeptide pharmacokinetics by adjusting experimental conditions for bombesin receptor-targeted imaging of prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. Radiolabeled bombesin derivatives for preclinical oncological imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 10. 99mTc-labeled [N40,Pro1,Tyr4]bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. A Comparative Study of Radiolabeled Bombesin Analogs for the PET Imaging of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing [Lys3]-Bombesin Concentration for In Vitro Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing [Lys3]-Bombesin in in vitro experiments. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and visual guides to streamline your research.

Frequently Asked Questions (FAQs)

Q1: What is [Lys3]-Bombesin and how does it work?

A1: [Lys3]-Bombesin is a synthetic analog of bombesin, a peptide originally isolated from frog skin. It is a potent agonist for the Gastrin-Releasing Peptide Receptor (GRPR), also known as Bombesin Receptor Subtype 2 (BB2).[1][2][3] The GRPR is a G-protein coupled receptor (GPCR) that, upon activation by [Lys3]-Bombesin, initiates a cascade of intracellular signaling events.[1][2][4] This makes [Lys3]-Bombesin a valuable tool for studying GRPR function, which is often overexpressed in various cancers, including prostate, breast, and lung tumors.[5]

Q2: Which cell lines are suitable for in vitro experiments with [Lys3]-Bombesin?

A2: The choice of cell line is critical and depends on the expression of the Gastrin-Releasing Peptide Receptor (GRPR). Several cancer cell lines are known to express GRPR and are commonly used in [Lys3]-Bombesin studies. These include:

• Prostate Cancer: PC-3, LNCaP[6]

• Colon Cancer: Caco-2[6]

• Cervical Cancer: HeLa[6]

• Breast Cancer: MDA-MB-231[7]

It is always recommended to verify GRPR expression in your chosen cell line using techniques like Western Blot or qPCR before initiating experiments.[6]

Q3: What is the typical concentration range for [Lys3]-Bombesin in in vitro assays?

A3: The optimal concentration of [Lys3]-Bombesin will vary depending on the specific assay, cell line, and desired endpoint. However, based on published literature, a general guideline is provided in the table below. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Assay Type	Typical Concentration Range	Key Considerations
Receptor Binding Assays	0.1 nM - 100 nM	The concentration should be around the Kd value for the receptor.
Calcium Mobilization Assays	1 nM - 1 µM	A higher concentration may be needed to elicit a robust and measurable signal.
Cellular Uptake/Internalization	10 nM - 500 nM	Time-dependent uptake should be considered.
Cell Proliferation/Viability Assays	10 nM - 1 µM	The effect on cell growth may require longer incubation times.

Q4: How should I prepare and store [Lys3]-Bombesin?

A4: [Lys3]-Bombesin is typically supplied as a lyophilized powder. For optimal stability, it should be stored at -20°C. To prepare a stock solution, reconstitute the peptide in a small amount of sterile, nuclease-free water or a buffer such as PBS. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can lead to peptide degradation.[8]

Troubleshooting Guides

This section addresses common issues that may arise during in vitro experiments with [Lys3]-Bombesin.

Problem: No or low signal in a calcium mobilization assay.

• Possible Cause 1: Low GRPR expression in the cell line.

  • Solution: Confirm GRPR expression using Western Blot or qPCR. If expression is low, consider using a different cell line with higher GRPR expression or transiently transfecting your cells with a GRPR-expressing plasmid.[6]

• Possible Cause 2: Suboptimal [Lys3]-Bombesin concentration.

  • Solution: Perform a dose-response experiment with a wide range of [Lys3]-Bombesin concentrations (e.g., 1 nM to 10 µM) to determine the EC50 for your specific cell line and assay conditions.

• Possible Cause 3: Issues with the calcium indicator dye.

  • Solution: Ensure the calcium indicator dye (e.g., Fluo-4 AM) is properly loaded into the cells. Optimize loading time and concentration according to the manufacturer's protocol. Check for cell viability after dye loading.

• Possible Cause 4: Receptor desensitization.

  • Solution: Prolonged exposure to an agonist can lead to receptor desensitization. Minimize the pre-incubation time with [Lys3]-Bombesin before measuring the calcium response.

Problem: High background or non-specific binding in a receptor binding assay.

• Possible Cause 1: Inadequate blocking.

  • Solution: Ensure that the binding buffer contains a sufficient concentration of a blocking agent, such as bovine serum albumin (BSA), to minimize non-specific binding to the plate or cell surface.

• Possible Cause 2: Hydrophobic interactions of the peptide.

  • Solution: Some peptides can be "sticky" and adhere non-specifically to plasticware.[9] Including a small amount of a non-ionic detergent like Tween-20 in the wash buffer may help to reduce this.

• Possible Cause 3: Contamination of the radiolabeled [Lys3]-Bombesin.

  • Solution: Ensure the purity of your radiolabeled peptide. If possible, purify the labeled peptide using HPLC before use.

Problem: Inconsistent results or poor reproducibility.

• Possible Cause 1: Peptide degradation.

  • Solution: Avoid multiple freeze-thaw cycles of the [Lys3]-Bombesin stock solution by preparing single-use aliquots.[8] Store the peptide under the recommended conditions.

• Possible Cause 2: Cell passage number and culture conditions.

  • Solution: Use cells within a consistent and low passage number range, as receptor expression levels can change with prolonged culturing. Maintain consistent cell culture conditions (e.g., media, serum concentration, confluency).

• Possible Cause 3: Variability in experimental technique.

  • Solution: Ensure consistent cell seeding densities, incubation times, and washing procedures. Use a multichannel pipette for adding reagents to minimize timing differences between wells.

Experimental Protocols

Protocol 1: In Vitro Receptor Binding Assay

This protocol describes a competitive binding assay to determine the affinity of unlabeled [Lys3]-Bombesin for the GRPR using a radiolabeled bombesin analog.

Materials:

• GRPR-expressing cells (e.g., PC-3)

• Cell culture medium

• Binding Buffer (e.g., 25 mM HEPES, 140 mM NaCl, 1 mM EGTA, 5 mM MgCl2, 0.1% BSA, pH 7.4)

• Radiolabeled bombesin analog (e.g., [125I-Tyr4]-Bombesin)

• Unlabeled [Lys3]-Bombesin

• 96-well plates

• Scintillation counter

Procedure:

• Cell Seeding: Seed GRPR-expressing cells in a 96-well plate at a density that will result in approximately 80-90% confluency on the day of the experiment.

• Preparation of Reagents:

  • Prepare a series of dilutions of unlabeled [Lys3]-Bombesin in binding buffer.

  • Dilute the radiolabeled bombesin analog in binding buffer to a final concentration that is at or below its Kd.

• Assay:

  • Wash the cells once with binding buffer.

  • Add the unlabeled [Lys3]-Bombesin dilutions to the wells.

  • To determine non-specific binding, add a high concentration of unlabeled bombesin (e.g., 1 µM) to a set of wells.

  • To determine total binding, add only binding buffer to another set of wells.

  • Add the radiolabeled bombesin analog to all wells.

  • Incubate the plate at 37°C for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Washing and Lysis:

  • Aspirate the binding solution and wash the cells three times with ice-cold binding buffer.

  • Lyse the cells by adding a suitable lysis buffer (e.g., 0.1 M NaOH with 1% SDS).

• Quantification:

  • Transfer the cell lysates to scintillation vials.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the unlabeled [Lys3]-Bombesin concentration and fit the data to a one-site competition model to determine the IC50.

Protocol 2: Calcium Mobilization Assay

This protocol outlines the measurement of intracellular calcium mobilization in response to [Lys3]-Bombesin stimulation using a fluorescent calcium indicator.

Materials:

• GRPR-expressing cells (e.g., PC-3)

• Cell culture medium

• Fluorescent calcium indicator (e.g., Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• [Lys3]-Bombesin

• 96-well black, clear-bottom plates

• Fluorescence plate reader with an injection system

Procedure:

• Cell Seeding: Seed GRPR-expressing cells in a 96-well black, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading:

  • Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in HBSS.

  • Remove the culture medium and add the loading solution to the cells.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Washing: Gently wash the cells twice with HBSS to remove excess dye.

• Baseline Measurement:

  • Add HBSS to each well.

  • Place the plate in the fluorescence plate reader and measure the baseline fluorescence for a short period (e.g., 30 seconds).

• Stimulation and Measurement:

  • Prepare a dilution series of [Lys3]-Bombesin in HBSS at a concentration 2-5 times the final desired concentration.

  • Using the plate reader's injection system, add the [Lys3]-Bombesin solutions to the wells while continuously measuring the fluorescence.

  • Continue to measure the fluorescence for several minutes to capture the peak response and subsequent return to baseline.

• Data Analysis:

  • The change in fluorescence is typically expressed as the ratio of the fluorescence after stimulation to the baseline fluorescence (F/F0) or as the change in fluorescence (ΔF).

  • Plot the peak fluorescence response as a function of the [Lys3]-Bombesin concentration to generate a dose-response curve and determine the EC50.

Signaling Pathways and Experimental Workflows

[Lys3]-Bombesin/GRPR Signaling Pathway

The binding of [Lys3]-Bombesin to the Gastrin-Releasing Peptide Receptor (GRPR) activates downstream signaling pathways primarily through Gαq and Gα12/13 proteins.[4] Activation of Gαq leads to the stimulation of Phospholipase C-β (PLC-β), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). The Gα12/13 pathway activates RhoGEF, leading to the activation of Rho, which is involved in cytoskeleton reorganization.[4]

Caption: [Lys3]-Bombesin/GRPR Signaling Cascade.

Experimental Workflow for Receptor Binding Assay

The following diagram illustrates the key steps in performing a competitive receptor binding assay to determine the affinity of [Lys3]-Bombesin for the GRPR.

Caption: Workflow for [Lys3]-Bombesin Receptor Binding Assay.

Experimental Workflow for Calcium Mobilization Assay

This diagram outlines the procedure for measuring intracellular calcium changes in response to [Lys3]-Bombesin stimulation.

Caption: Workflow for [Lys3]-Bombesin Calcium Mobilization Assay.

References

• 1. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 2. Gastrin-releasing peptide receptor - Wikipedia [en.wikipedia.org]
• 3. Preparation and evaluation of 99mTc-EDDA/HYNIC-[Lys 3]-bombesin for imaging gastrin-releasing peptide receptor-positive tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Immunohistochemical detection of bombesin receptor subtypes GRP-R and BRS-3 in human tumors using novel antipeptide antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigation of bombesin peptide as a targeting ligand for the gastrin releasing peptide (GRP) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. genscript.com [genscript.com]
• 9. Detecting the interaction of peptide ligands with plant membrane receptors - PMC [pmc.ncbi.nlm.nih.gov]

strategies to prevent degradation of [Lys3]-Bombesin in serum

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to prevent the degradation of [Lys3]-Bombesin in a serum environment.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of [Lys3]-Bombesin degradation in serum?

A1: Like many therapeutic peptides, [Lys3]-Bombesin is susceptible to degradation by proteases and peptidases present in serum. These enzymes can cleave the peptide bonds, leading to loss of biological activity. While the specific enzymes responsible for [Lys3]-Bombesin degradation are not extensively documented in publicly available literature, common serum proteases that degrade peptides include aminopeptidases, carboxypeptidases, and endopeptidases.

Q2: What are the common strategies to enhance the serum stability of [Lys3]-Bombesin?

A2: Several strategies can be employed to protect [Lys3]-Bombesin from proteolytic degradation and extend its half-life in serum. These can be broadly categorized as chemical modifications and formulation approaches.

Chemical Modification Strategies:

• N-terminal and C-terminal Modifications: Modifying the ends of the peptide can block exopeptidases. Acetylation of the N-terminus or amidation of the C-terminus are common and effective modifications.[1]

• Substitution with D-Amino Acids: Replacing L-amino acids with their D-enantiomers at susceptible cleavage sites can significantly hinder protease recognition and degradation, as most natural proteases are stereospecific for L-amino acids.[1][2]

• Use of Non-Natural Amino Acids: Incorporating non-natural amino acids or amino acid derivatives can also prevent protease recognition. For example, replacing arginine with α-amino-3-guanidino-propionic acid (Agp) has been shown to dramatically increase peptide stability in serum.[3]

• PEGylation: Covalently attaching polyethylene glycol (PEG) chains to the peptide increases its hydrodynamic size, which can sterically hinder the approach of proteases and reduce renal clearance.[4][5][6]

• Lipidation: The addition of lipid moieties, such as fatty acids, can enhance binding to serum albumin.[5] This association protects the peptide from degradation and slows its clearance.[4][5]

• Stapled Peptides: Introducing a synthetic brace or "staple" can lock the peptide into a specific conformation, often an α-helix, which can improve resistance to proteases.[2]

Q3: How can I assess the serum stability of my modified [Lys3]-Bombesin analog?

A3: The most common method is to incubate the peptide in serum or plasma at 37°C over a time course. Aliquots are taken at various time points, and the remaining intact peptide is quantified using analytical techniques like Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7][8] A detailed protocol is provided in the "Experimental Protocols" section below.

Q4: Are there any commercially available, stabilized [Lys3]-Bombesin analogs?

A4: Research has led to the development of stabilized bombesin analogs. For instance, one study reported an analog with multiple modifications ([d-Phe6 , β-Ala11 , NMe-Ala13 , Nle14 ]Bn(6-14)) that exhibited high selectivity for the gastrin-releasing peptide receptor (GRPR) and had over 75% stability in human blood plasma after 24 hours.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid degradation of [Lys3]-Bombesin observed in serum stability assay.	High activity of exopeptidases in the serum sample.	Acetylate the N-terminus and/or amidate the C-terminus of the peptide.
Cleavage by endopeptidases at specific internal sites.	Identify the cleavage sites by mass spectrometry and substitute the amino acids at those positions with D-amino acids or non-natural amino acids.
Modified peptide shows reduced biological activity.	The modification interferes with receptor binding.	Select modification sites that are not critical for the peptide's interaction with the Gastrin-Releasing Peptide Receptor (GRPR). The C-terminal region of bombesin is crucial for receptor binding.[10]
The modification alters the peptide's conformation.	Consider alternative stabilization strategies like stapling to maintain the active conformation or choose a different modification site.
Poor solubility of lipidated [Lys3]-Bombesin.	The attached lipid moiety significantly increases hydrophobicity.	Optimize the length and type of the lipid chain. Ensure appropriate formulation with solubilizing agents.
Inconsistent results in serum stability assays.	Variability in serum batches (enzyme activity).	Use a pooled serum source for all comparative experiments.
Inefficient precipitation of serum proteins.	Optimize the protein precipitation step. Using organic solvents may be more suitable than strong acids for some peptides.[11]

Quantitative Data Summary

The following table summarizes the stability of various bombesin analogs in serum or plasma as reported in the literature.

Peptide	Modification(s)	Matrix	Time Point	% Intact Peptide	Reference
99mTc-Tat-BN	Radiolabeled hybrid peptide	Human Serum	1 hour	>90%	[12]
99mTc-Tat-BN	Radiolabeled hybrid peptide	Human Serum	3 hours	82%	[12]
99mTc-Tat-BN	Radiolabeled hybrid peptide	Human Serum	24 hours	65%	[12]
[d-Phe6, β-Ala11, NMe-Ala13, Nle14]Bn(6-14)	Multiple substitutions	Human Blood Plasma	24 hours	>75%	[9]

Experimental Protocols

Protocol: In Vitro Serum Stability Assay of [Lys3]-Bombesin

This protocol outlines a general procedure to assess the stability of [Lys3]-Bombesin or its analogs in serum.

Materials:

• [Lys3]-Bombesin peptide (or analog) stock solution (e.g., 1 mg/mL in sterile water or appropriate buffer)

• Human serum (or serum from another species of interest)

• Incubator or water bath at 37°C

• Precipitating agent (e.g., 10% trichloroacetic acid (TCA) in water, or a mixture of organic solvents like acetonitrile)[7][11]

• Microcentrifuge

• RP-HPLC system with a C18 column

• LC-MS system for identification of degradation products (optional)

Procedure:

• Preparation: Thaw the human serum at room temperature and centrifuge at high speed (e.g., 13,000 x g) for 10 minutes to remove any precipitates.[7]

• Incubation: In a microcentrifuge tube, mix the [Lys3]-Bombesin stock solution with the serum to achieve a final peptide concentration of approximately 30-100 µM. A common ratio is 1:1 (v/v) peptide solution to serum.[7]

• Time Course: Incubate the mixture at 37°C with gentle shaking.[7]

• Sampling: At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes, and 24 hours), withdraw an aliquot (e.g., 100 µL) of the incubation mixture. The 0-minute time point serves as the control.

• Protein Precipitation: Immediately stop the enzymatic reaction by adding a precipitating agent to the aliquot. For example, add 20 µL of 10% TCA to a 120 µL aliquot.[7] Vortex briefly and incubate on ice for at least 10 minutes.

• Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet the precipitated serum proteins.[7]

• Analysis: Carefully collect the supernatant and analyze it by RP-HPLC to quantify the amount of remaining intact peptide. The peak area of the intact peptide at each time point is compared to the peak area at time 0.

• Data Interpretation: Calculate the percentage of intact peptide remaining at each time point and plot the data to determine the half-life (t½) of the peptide in serum.

Visualizations

Signaling Pathway of [Lys3]-Bombesin

[Lys3]-Bombesin is an agonist for the Gastrin-Releasing Peptide Receptor (GRPR), a G-protein coupled receptor (GPCR).[10][12] Upon binding, it activates intracellular signaling cascades.

Caption: [Lys3]-Bombesin signaling via the GRPR/Gq pathway.

General Degradation Pathway of Peptides in Serum

This diagram illustrates the general mechanisms by which peptides are degraded by serum proteases.

Caption: General enzymatic degradation of peptides in serum.

Experimental Workflow for Serum Stability Assay

The following workflow outlines the key steps in determining the serum stability of [Lys3]-Bombesin.

Caption: Workflow for assessing peptide stability in serum.

References

• 1. In vivo degradation forms, anti-degradation strategies, and clinical applications of therapeutic peptides in non-infectious chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Chemical Strategies for Half-Life Extension of Biopharmaceuticals: Lipidation and Its Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Estimating peptide half‐life in serum from tunable, sequence‐related physicochemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 9. Identification and stabilization of a highly selective gastrin-releasing peptide receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

how to improve the biodistribution of [Lys3]-Bombesin conjugates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with [Lys3]-Bombesin conjugates. The information aims to address common challenges encountered during experiments to improve the biodistribution of these conjugates for targeted imaging and therapy.

Frequently Asked Questions (FAQs)

Q1: We are observing high kidney uptake of our radiolabeled [Lys3]-Bombesin conjugate. What are the potential causes and how can we reduce it?

A1: High renal accumulation is a common challenge with peptide-based radiopharmaceuticals. The primary cause is tubular reabsorption in the kidneys following glomerular filtration. Here are several strategies to mitigate this issue:

• Co-administration of Inhibitors:

  • Gelofusine: A gelatin-based plasma expander, has been shown to effectively reduce the renal uptake of various radiolabeled peptides, including bombesin analogues, without negatively impacting tumor uptake.[1][2]

  • Amino Acids: While lysine and arginine are effective for some peptides like octreotide, they have been found to be ineffective for bombesin conjugates.[1][2] Instead, co-infusion of negatively charged amino acids, such as poly-glutamic acid (PGA), has demonstrated a reduction in kidney uptake for bombesin.[1]

• Modification of the Conjugate:

  • Chelator Choice: The type of chelator used for radiolabeling can influence kidney uptake. For instance, studies have shown that for some analogues, a NODAGA variant resulted in almost three times higher kidney uptake compared to a DOTA variant.[2]

  • Linker Modification: Introducing specific linkers can alter the charge and metabolic profile of the conjugate, potentially reducing renal retention.[3][4]

• Nanoparticle Conjugation: Conjugating the [Lys3]-Bombesin peptide to nanoparticles, such as gold nanoparticles, can alter the overall size and biodistribution profile, potentially leading to reduced kidney accumulation and enhanced tumor retention.[5][6][7]

Q2: The in vivo stability of our [Lys3]-Bombesin conjugate is poor, leading to rapid degradation in plasma. How can we improve its stability?

A2: The native bombesin peptide is susceptible to degradation by plasma and tissue peptidases. To enhance stability:

• Peptide Backbone Modifications: Introducing modifications to the bombesin (7-14) amino acid sequence can substantially increase plasma stability while maintaining high binding affinity for the gastrin-releasing peptide receptor (GRPR).[8]

• Encapsulation: Protecting the peptide within a nanocarrier, such as long-circulating pH-sensitive liposomes, can shield it from enzymatic degradation in the plasma.[5]

Q3: We are experiencing low tumor uptake and poor tumor-to-background ratios. What strategies can we employ to enhance tumor targeting?

A3: Insufficient tumor uptake can be due to several factors, including poor stability, suboptimal targeting moiety, or inefficient internalization. Consider the following approaches:

• Insertion of Spacers: Introducing a spacer between the chelator and the bombesin peptide can improve the in vivo uptake in GRPR-positive tissues like the pancreas and tumor xenografts.[8] The combination of a spacer and peptide stabilization often yields the most promising results for targeting GRPR-positive tumors.[8]

• Use of Heteromultimeric Ligands: Combining the bombesin binding motif with another targeting peptide, such as an RGD sequence or a PSMA-inhibiting peptide, can enhance the targeting ability of the conjugate.[5][9]

• Cell-Penetrating Peptides: Incorporating a cell-penetrating peptide, like Tat(49–57), can improve cellular internalization and tumor retention of the conjugate.[5][10]

• Nanoparticle-Based Delivery: Functionalizing nanoparticles with [Lys3]-Bombesin can lead to significantly increased tumor retention compared to the free peptide.[5]

• Optimizing Specific Activity: The specific activity of the radiolabeled conjugate can impact tumor uptake and tumor-to-pancreas ratios. Lowering the specific activity has been shown to improve these ratios.[11]

Troubleshooting Guides

Issue 1: High Non-Specific Uptake in the Liver

• Problem: Significant accumulation of the conjugate in the liver, leading to potential toxicity and poor imaging contrast.

• Possible Causes:

  • Hydrophobicity: Highly hydrophobic conjugates tend to be cleared by the liver.

  • Chelator and Linker Composition: The choice of chelator and linker can influence liver uptake.

• Troubleshooting Steps:

  • Modify the Linker: Introduce hydrophilic linkers, such as those containing glutamate residues, to decrease the overall hydrophobicity of the conjugate.[12]

  • Evaluate Chelator Choice: The number of charged amino acids in the chelator can impact biodistribution. For example, increasing the glutamate content in peptide-based chelators has been associated with lower uptake in normal tissues, including the liver.[13]

  • Check for Aggregates: Ensure the final product is free of aggregates, which can be taken up by the reticuloendothelial system in the liver. HPLC purification is crucial.[11]

Issue 2: Variable and Inconsistent Biodistribution Results

• Problem: High variability in biodistribution data between experimental batches or animals.

• Possible Causes:

  • Radiochemical Purity: Impurities in the radiolabeled conjugate can lead to altered biodistribution.

  • Specific Activity: Variations in the specific activity of the injected dose can affect receptor saturation and uptake.[11]

  • Animal Model: Differences in the expression of GRPR in the tumor model can lead to variable uptake.

• Troubleshooting Steps:

  • Ensure High Radiochemical Purity: Always purify the radiolabeled conjugate using methods like HPLC to ensure a radiochemical purity of >95%.[6][7]

  • Standardize Specific Activity: Carefully control and report the specific activity of the radiopharmaceutical administered in each experiment.[11]

  • Characterize Tumor Model: Regularly verify the GRPR expression levels in your tumor cell line and xenografts.

Quantitative Data Summary

Table 1: Effect of Co-administration on Kidney Uptake of Radiolabeled Peptides (% Injected Activity per gram)

Radiotracer	Control (PBS)	+ Lysine	+ Poly-Glutamic Acid (PGA)	+ Gelofusine (GF)	+ GF & Lysine
111In-Bombesin	~15	Ineffective	Reduced	Reduced	Not Reported
111In-Octreotide	~25	Reduced by 35%	Ineffective	Reduced by 40.7%	Reduced by 49.7%

Data adapted from Gotthardt et al., suggesting different mechanisms for renal uptake among peptides.[1]

Table 2: Impact of Spacers and Stabilization on Tumor and Pancreas Uptake of 99mTc-Bombesin Analogues

Modification	Tumor Uptake (%IA/g)	Pancreas Uptake (%IA/g)
Unmodified	Baseline	Baseline
Stabilized Sequence	Increased	Increased
With Spacer	Higher Increase	Higher Increase
Stabilized + Spacer	Highest Increase	Highest Increase

Qualitative summary based on findings by Garcia et al., demonstrating the synergistic effect of stabilization and a spacer.[8]

Table 3: Biodistribution of 99mTc-AuNP-Lys3-bombesin in PC-3 Tumor-Bearing Mice at 1h Post-Injection

Organ	% Injected Activity per gram (% IA/g)
Tumor	6.39 ± 0.83
Blood	~0.18
Pancreas	~6.48
Kidneys	~3.0

Data from Mendoza-Sánchez et al., highlighting the tumor targeting of a nanoparticle-based conjugate.[6]

Experimental Protocols

Protocol 1: Radiolabeling of HYNIC-[Lys3]-Bombesin with 188Re

• Objective: To prepare 188Re-HYNIC-[Lys3]-Bombesin for therapeutic applications.

• Materials:

  • HYNIC-[Lys3]-Bombesin peptide

  • 188Re-perrhenate (from a 188W/188Re generator)

  • SnCl2·2H2O (reducing agent)

  • Tricine (co-ligand)

  • Phosphate buffer (pH 5)

  • Saline solution

  • ITLC-SG strips

  • HPLC system

• Procedure:

  • Dissolve HYNIC-[Lys3]-Bombesin in saline.

  • In a reaction vial, mix the peptide solution with the required amount of SnCl2·2H2O solution and Tricine.

  • Add the 188Re-perrhenate solution to the vial.

  • Adjust the pH of the reaction mixture to the optimal level (e.g., pH 5).

  • Incubate the reaction mixture at an optimized temperature (e.g., 100°C) for a specific duration (e.g., 30 minutes).

  • After cooling, determine the radiochemical purity using ITLC-SG and HPLC.

• Optimization: The labeling efficiency is dependent on pH, ligand concentration, temperature, and reaction time. These parameters should be optimized for the specific setup.[14]

Protocol 2: In Vivo Biodistribution Study in Tumor-Bearing Mice

• Objective: To evaluate the biodistribution of a radiolabeled [Lys3]-Bombesin conjugate.

• Materials:

  • Tumor-bearing mice (e.g., athymic nude mice with PC-3 xenografts).

  • Radiolabeled [Lys3]-Bombesin conjugate.

  • Anesthetic.

  • Gamma counter.

  • Syringes and needles.

• Procedure:

  • Administer a known amount of the radiolabeled conjugate (e.g., 0.1 MBq) intravenously via the tail vein.

  • At predetermined time points (e.g., 1, 4, 24 hours post-injection), euthanize a group of mice (n=3-5 per group).

  • Dissect major organs and tissues (tumor, blood, heart, lungs, liver, spleen, pancreas, kidneys, muscle, bone, etc.).

  • Weigh each organ/tissue sample.

  • Measure the radioactivity in each sample and in standards of the injected dose using a gamma counter.

  • Calculate the uptake in each organ as a percentage of the injected activity per gram of tissue (%IA/g).

Visualizations

Caption: Experimental workflow for developing and evaluating [Lys3]-Bombesin conjugates.

Caption: Troubleshooting logic for common biodistribution issues with [Lys3]-Bombesin conjugates.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. Towards the Magic Radioactive Bullet: Improving Targeted Radionuclide Therapy by Reducing the Renal Retention of Radioligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Influence of the Linker on the Biodistribution and Catabolism of Actinium-225 Self-Immolative Tumor-Targeted Isotope Generators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. New [99mTc]bombesin analogues with improved biodistribution for targeting gastrin releasing-peptide receptor-positive tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Improving radiopeptide pharmacokinetics by adjusting experimental conditions for bombesin receptor-targeted imaging of prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of Inter-Domain Linker Composition on Biodistribution of ABD-Fused Affibody-Drug Conjugates Targeting HER2 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Influence of composition of cysteine-containing peptide-based chelators on biodistribution of 99mTc-labeled anti-EGFR affibody molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Optimized Production of 188Re-HYNIC-Bombesin: New Therapeutic Agent for GRPR Targeting - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Blocking Endogenous GRPR Activity

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for experiments involving the blockade of endogenous Gastrin-Releasing Peptide Receptor (GRPR) activity in cell culture.

Frequently Asked Questions (FAQs)

Q1: What is the Gastrin-Releasing Peptide Receptor (GRPR) and what are its primary functions?

A1: The Gastrin-Releasing Peptide Receptor (GRPR) is a G protein-coupled receptor (GPCR) that belongs to the bombesin receptor family.[1] It is activated by its endogenous ligand, gastrin-releasing peptide (GRP).[1] GRPR activation is involved in numerous physiological processes, including gastrointestinal functions, smooth muscle contraction, and central nervous system regulation.[2][3] In various cancers, such as prostate, breast, and lung, GRPR is often overexpressed and can act as a growth factor, stimulating cell proliferation, migration, and invasion.[4][5][6]

Q2: Why is blocking endogenous GRPR activity a target in research and drug development?

A2: Blocking GRPR is a key strategy, particularly in oncology. Given its overexpression in many tumors and its role in promoting cancer cell growth and survival, GRPR antagonists are being investigated as anti-cancer agents.[3][5][7] Radiolabeled GRPR antagonists are also developed for diagnostic imaging (PET/SPECT) and targeted radionuclide therapy for cancers like prostate and breast cancer.[6][8] Studies suggest that antagonists may offer advantages over agonists for therapeutic use, as they avoid stimulating cell proliferation and other potential side effects.[3][8][9]

Q3: What are some common GRPR antagonists used in cell culture experiments?

A3: Several peptide and non-peptide antagonists have been developed. Commonly cited examples in preclinical research include derivatives of bombesin, such as RC-3095, RC-3940-II, and the extensively studied RM26.[2][6][7] These antagonists are often used to probe GRPR function and validate it as a therapeutic target.

Q4: How do I select an appropriate cell line for my GRPR blocking experiment?

A4: The choice of cell line is critical and depends on verifying GRPR expression. The human prostate adenocarcinoma cell line PC-3 is widely used as it is known to be GRPR-positive.[8][10] Other cell lines reported to express GRPR include lung adenocarcinoma lines (A549, A427), breast cancer lines (MCF-7), and ovarian cancer lines (OVCAR-3).[4][7] It is essential to empirically validate GRPR expression in your chosen cell line using methods like RT-PCR, Western blot, or a functional assay before commencing blocking experiments.

GRPR Antagonists and Cell Lines

The following tables summarize common GRPR antagonists and cell lines used in research.

Table 1: Common GRPR Antagonists and Their Reported Efficacy

Antagonist	Compound Type	Reported Efficacy (Example)	Cell Line (Example)	Reference
RC-3095	Peptide	EC50: ~100 nM (inhibition of GRP-induced internalization)	U2OS (recombinant)	[2]
RC-3940-II	Peptide	Increased viability at 0.01-5 µM (cell-specific effect)	MCF-7, OVCAR-3, HeLa	[7]
RM26	Peptide	High-affinity binding and tumor uptake in vivo	PC-3	[6][9]
GRPR antagonist-1	Small Molecule	IC50: 3.40 - 4.97 µM (cytotoxicity)	PC-3, Pan02, HGC-27	[11]

Table 2: GRPR Expression in Common Cancer Cell Lines

Cell Line	Cancer Type	GRPR Expression Status	Reference
PC-3	Prostate Adenocarcinoma	Positive	[8][10]
A549	Lung Adenocarcinoma	Positive	[4]
A427	Lung Adenocarcinoma	Positive	[4]
MCF-7	Breast Cancer	Positive	[7]
OVCAR-3	Ovarian Cancer	Positive	[7]
HeLa	Cervical Cancer	Positive	[7]
U2OS	Osteosarcoma	Used for recombinant expression	[2]

Troubleshooting Guide

Q5: I am not observing any effect from my GRPR antagonist on cell signaling or proliferation. What could be wrong?

A5: This is a common issue with several potential causes. A systematic approach is needed to identify the problem.

• Possible Cause 1: Low or Absent GRPR Expression: The cell line you are using may not express functional GRPR at a sufficient level.

  • Solution: Before conducting extensive experiments, validate GRPR mRNA and protein expression using techniques like RT-PCR and Western blot, respectively. A functional assay, such as measuring calcium response to GRP, can also confirm the presence of signaling-competent receptors.

• Possible Cause 2: Inactive or Degraded Antagonist: Peptide-based antagonists can be susceptible to degradation by proteases in serum-containing media or due to improper storage.[10][12]

  • Solution: Purchase antagonists from a reputable supplier and strictly follow storage instructions. Prepare fresh stock solutions and consider using serum-free media for the duration of the experiment if stability is a concern. Perform a dose-response curve to confirm the compound's activity and determine its optimal concentration.

• Possible Cause 3: Sub-optimal Experimental Conditions: The antagonist concentration may be too low or the incubation time too short to effectively block the receptor.

  • Solution: Consult the literature for effective concentration ranges for your specific antagonist.[2][11] An initial dose-response experiment is crucial. For competitive assays, pre-incubating the cells with the antagonist for a sufficient period (e.g., 10-30 minutes) before adding the agonist (GRP) is often necessary to allow the antagonist to occupy the receptors.[6][8]

References

• 1. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Gastrin-releasing peptide receptor (GRPR) as a novel biomarker and therapeutic target in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Gastrin-Releasing Peptide Receptor (GRPr) Promotes EMT, Growth, and Invasion in Canine Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Influence of GRPR and BDNF/TrkB signaling on the viability of breast and gynecologic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Preclinical Evaluation of the GRPR-Targeting Antagonist RM26 Conjugated to the Albumin-Binding Domain for GRPR-Targeting Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Preclinical evaluation of new GRPR-antagonists with improved metabolic stability for radiotheranostic use in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. mediatum.ub.tum.de [mediatum.ub.tum.de]

Navigating the Path to Clinic: A Technical Support Center for [Lys3]-Bombesin Radiopharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The clinical translation of [Lys3]-Bombesin based radiopharmaceuticals presents a promising avenue for the diagnosis and treatment of gastrin-releasing peptide receptor (GRPR)-positive cancers, such as prostate and breast cancer. However, the journey from bench to bedside is fraught with challenges. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the experimental phase of developing these novel radiopharmaceuticals.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the clinical translation of [Lys3]-Bombesin based radiopharmaceuticals?

The primary hurdles in the clinical translation of [Lys3]-Bombesin based radiopharmaceuticals include:

• Unfavorable Pharmacokinetics of Agonists: Early agonist-based compounds, while demonstrating high receptor affinity, often exhibit high and sustained uptake in normal GRPR-positive organs, leading to poor tumor-to-background ratios and potential side effects.[1]

• In Vivo Instability: The peptide backbone of Bombesin analogs can be susceptible to enzymatic degradation in vivo, leading to rapid clearance and reduced tumor targeting.[2][3] Modifications to the peptide sequence and the use of stabilizing agents are often necessary.[3][4]

• Suboptimal Tumor-to-Background Ratios: Achieving high contrast between the tumor and surrounding healthy tissues is critical for accurate imaging and minimizing off-target radiation in therapy. This is influenced by factors such as blood clearance, non-specific uptake, and excretion pathways.[1][5]

• Regulatory Hurdles: The development and clinical translation of any new radiopharmaceutical face rigorous scientific, ethical, and regulatory challenges to ensure patient safety and efficacy.[6][7]

Q2: Agonist vs. Antagonist: Which is the better approach for a [Lys3]-Bombesin radiopharmaceutical?

Initially, agonist-based radiopharmaceuticals were the focus due to their ability to internalize upon receptor binding. However, studies have shown that antagonists often exhibit superior pharmacokinetic profiles, with high tumor uptake and faster clearance from non-target organs.[1] Furthermore, agonists have been shown to have a potential mitogenic effect, which is a concern for therapeutic applications.[1] Therefore, the current trend favors the development of antagonist-based radioligands for both imaging and therapy.[1][8][9]

Q3: How does the choice of chelator and radiometal affect the properties of the radiopharmaceutical?

The chelator and the radiometal significantly influence the overall characteristics of the [Lys3]-Bombesin radiopharmaceutical:

• Affinity and Potency: The conjugation of different chelators can alter the binding affinity and antagonistic/agonistic potency of the peptide.[1]

• Pharmacokinetics: The choice of chelator-radiometal complex can impact biodistribution and clearance pathways. For instance, some complexes may exhibit higher liver uptake than others.[1]

• In Vivo Stability: The stability of the radiometal complex is crucial to prevent the release of the free radiometal, which can lead to non-specific accumulation in organs like the bone.[1][5]

• Application: The selection of the radionuclide determines the application (e.g., 68Ga for PET imaging, 99mTc for SPECT imaging, 177Lu for therapy).[1]

Troubleshooting Guides

Problem 1: Low Radiochemical Yield and Purity

Symptoms:

• Radiolabeling efficiency is consistently below 90%.

• Multiple peaks are observed during radio-HPLC or ITLC analysis, indicating impurities.

Possible Causes and Solutions:

Cause	Solution
Suboptimal pH of reaction mixture	The optimal pH for radiolabeling is crucial. For many reactions involving DOTA or NOTA chelators with radiometals like 68Ga or 177Lu, a pH range of 4.0-5.0 is recommended.[10] Verify and adjust the pH of your reaction buffer.
Incorrect precursor concentration	Ensure the correct molar ratio of the peptide precursor to the radionuclide. An excess of the peptide can sometimes improve labeling efficiency.
Presence of metal contaminants	Trace metal contaminants in reagents or glassware can compete with the radionuclide for the chelator. Use metal-free water and acid-washed glassware.
Suboptimal reaction temperature and time	Optimize the heating temperature and incubation time. For instance, 68Ga labeling is often performed at 95-105°C for 5-15 minutes.[4][10]
Oxidation of the peptide	If the peptide contains oxidation-sensitive amino acids, consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).
Reducer inefficiency (for 99mTc labeling)	For 99mTc labeling using kits, ensure the stannous chloride reducing agent is fresh and has not been oxidized.[11]

Problem 2: Poor In Vivo Stability

Symptoms:

• Rapid degradation of the radiopharmaceutical observed in plasma or tissue homogenates.

• High uptake of radioactivity in non-target organs known for accumulating the free radiolabel (e.g., bone for free 68Ga/177Lu, thyroid/stomach for free 99mTc).

Possible Causes and Solutions:

Cause	Solution
Enzymatic degradation of the peptide	Modify the peptide backbone to include non-natural amino acids or cyclization to increase resistance to proteases.[4][12]
Insufficient stability of the radiometal-chelator complex	Choose a more stable chelator for the specific radiometal. For example, CB-TE2A has shown high in vivo stability for 64Cu.[1]
Transchelation to other biomolecules	The radiometal may be scavenged by other proteins or molecules in vivo. The addition of an excess of a weak chelating agent like EDTA or DTPA after labeling can help to complex any free radiometal.[5]
Co-administration of stabilizing agents	The co-injection of enzyme inhibitors, such as phosphoramidon (a neutral endopeptidase inhibitor), has been shown to significantly improve the in vivo stability of some bombesin analogs.[3][5]

Problem 3: High Non-Specific Uptake and Poor Tumor-to-Background Ratios

Symptoms:

• High radioactivity levels in organs not expressing GRPR.

• Low contrast between the tumor and surrounding tissues in imaging studies.

Possible Causes and Solutions:

Cause	Solution
Suboptimal pharmacokinetics	Switch from an agonist to an antagonist analog, as antagonists generally show faster clearance from non-target tissues.
High lipophilicity	Increased lipophilicity can lead to higher liver uptake and hepatobiliary clearance. Modify the linker or chelator to increase hydrophilicity. The inclusion of PEG linkers is a common strategy.
High kidney uptake	Peptides are often cleared through the kidneys, leading to high renal accumulation. Strategies to reduce kidney uptake include co-infusion of basic amino acids (e.g., lysine, arginine) or the use of plasma protein binding linkers.
Low specific activity	A low specific activity means a higher amount of non-radiolabeled peptide is injected, which can saturate the receptors in the tumor and lead to increased circulation time and non-specific uptake.[13] Optimize the radiolabeling to achieve a higher specific activity.
Heterogeneous GRPR expression	The tumor itself may have heterogeneous expression of GRPR, leading to areas of low uptake. Consider dual-targeting approaches, for instance, by creating heterodimeric radiopharmaceuticals that target both GRPR and another receptor like PSMA.[14][15]

Quantitative Data Summary

Table 1: In Vivo Tumor Uptake of Various [Lys3]-Bombesin Based Radiopharmaceuticals in PC-3 Xenografts

Radiopharmaceutical	Tumor Uptake (%ID/g at 1h p.i.)	Reference
111In-DOTA-8-Aoc-BBN[7–14]NH2	3.63 ± 1.11	[16]
68Ga-NOTA-P2-RM26	8.1 ± 0.4	[17][18]
111In-NOTA-P2-RM26	5.7 ± 0.3	[17][18]
111In-SB3 (+ phosphoramidon)	19.7 ± 3.5	[3]
99mTc-AuNP-Lys3-bombesin	6.39 ± 0.83	[11][19]

Table 2: Binding Affinity (IC50/Ki) of [Lys3]-Bombesin Analogs

Compound	Binding Affinity (nM)	Cell Line	Reference
natGa-NOTA-P2-RM26	IC50 = 0.91 ± 0.19	PC-3	[17]
natIn-NOTA-P2-RM26	IC50 = 1.24 ± 0.29	PC-3	[17]
SB3	IC50 = 3.5	PC295	[3]
Ga-LW02060	Ki = 5.57 ± 2.47	PC-3	[4]
Lu-LW02060	Ki = 8.00 ± 2.61	PC-3	[4]

Key Experimental Protocols

Protocol 1: 68Ga-Labeling of a DOTA-conjugated [Lys3]-Bombesin Analog

• Preparation:

  • Elute 68Ge/68Ga generator with 0.1 M HCl to obtain 68GaCl3.

  • Prepare a solution of the DOTA-conjugated peptide in metal-free water at a concentration of 1 mg/mL.

  • Prepare a reaction buffer of 0.25 M sodium acetate, pH 4.5.

• Labeling Reaction:

  • To a sterile, pyrogen-free reaction vial, add 10-20 µg of the DOTA-peptide solution.

  • Add 500 µL of the 68GaCl3 eluate.

  • Add 100 µL of the sodium acetate buffer to adjust the pH to 4.0-4.5.

  • Incubate the reaction mixture at 95°C for 10 minutes in a heating block.

• Quality Control:

  • Determine the radiochemical purity using radio-HPLC (e.g., C18 column with a gradient of water/acetonitrile containing 0.1% TFA) or ITLC (e.g., ITLC-SG strips with a mobile phase of 0.1 M sodium citrate).

  • The final product should have a radiochemical purity of >95%.

• Purification (if necessary):

  • If the radiochemical purity is below 95%, purify the product using a C18 Sep-Pak cartridge.

  • Wash the cartridge with water, load the reaction mixture, wash with water again to remove unreacted 68Ga, and elute the final product with ethanol.

  • The purified product should be formulated in a physiologically compatible solution (e.g., saline) for in vivo studies.

Protocol 2: In Vitro GRPR Binding Assay

• Cell Culture:

  • Culture a GRPR-expressing cell line (e.g., PC-3 human prostate cancer cells) in appropriate media until confluent.

  • Harvest the cells and re-suspend them in a binding buffer (e.g., Tris-HCl buffer containing 1% BSA).

• Competitive Binding Assay:

  • In a series of tubes, add a constant amount of a radiolabeled GRPR ligand (e.g., 125I-[Tyr4]-Bombesin).

  • Add increasing concentrations of the non-radiolabeled [Lys3]-Bombesin analog to be tested.

  • Add a constant number of cells to each tube.

  • Incubate the tubes at 37°C for 1 hour with gentle shaking.

• Separation and Counting:

  • Separate the bound from the free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold binding buffer to remove non-specifically bound radioactivity.

  • Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis:

  • Plot the percentage of specific binding as a function of the logarithm of the competitor concentration.

  • Calculate the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

Visualizations

Caption: Experimental workflow for the preclinical development of [Lys3]-Bombesin based radiopharmaceuticals.

Caption: Simplified GRPR signaling pathway upon agonist binding, leading to cellular responses and internalization.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. 18F-labeled bombesin analogs for targeting GRP receptor-expressing prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vivo Stabilized SB3, an Attractive GRPR Antagonist, for Pre- and Intra-Operative Imaging for Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In Vivo Stabilization of a Gastrin-Releasing Peptide Receptor Antagonist Enhances PET Imaging and Radionuclide Therapy of Prostate Cancer in Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Pathways and challenges in the clinical translational of radiopharmaceuticals for pediatric investigations [frontiersin.org]
• 7. Clinical translation of theranostic radiopharmaceuticals: Current regulatory status and recent examples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of the Pharmacokinetic Profile of [99mTc]Tc-N4-Bombesin Derivatives by Modification of the Pharmacophoric Gln-Trp Sequence [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and Synthesis of Bombesin-Based Radiopharmaceutical Precursors Modified with Knottin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. [68Ga]Ga-iPSMA-Lys3-Bombesin: Biokinetics, dosimetry and first patient PET/CT imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. jnm.snmjournals.org [jnm.snmjournals.org]
• 17. Synthesis and characterization of a high-affinity NOTA-conjugated bombesin antagonist for GRPR-targeted tumor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Binding Specificity of [Lys3]-Bombesin to GRPR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of [Lys3]-Bombesin's binding specificity to the Gastrin-Releasing Peptide Receptor (GRPR) against other relevant ligands. Experimental data is presented to support the analysis, along with detailed methodologies for key experiments to aid in the design and interpretation of related research.

Introduction to [Lys3]-Bombesin and GRPR

The Gastrin-Releasing Peptide Receptor (GRPR), a G-protein coupled receptor (GPCR), is a significant target in oncology due to its overexpression in various cancers, including prostate, breast, and lung cancer.[1][2] Bombesin (BBN), a 14-amino acid peptide, and its analogs are potent ligands for GRPR. [Lys3]-Bombesin is a synthetic bombesin analog where the glycine at position 3 has been replaced with lysine. This modification provides a site for conjugation, often with radiolabels for imaging and therapeutic applications, without compromising its high affinity for GRPR.[2] Validating the binding specificity of such ligands is crucial for the development of targeted diagnostics and therapies.

Comparative Binding Affinity of GRPR Ligands

The binding affinity of a ligand to its receptor is a critical parameter for assessing its potency and specificity. This is commonly quantified by the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki), with lower values indicating higher affinity. The following table summarizes the binding affinities of [Lys3]-Bombesin and other representative GRPR ligands from competitive binding assays.

Ligand	Type	Cell Line	Radioligand Competitor	IC50 / Ki (nM)	Reference
[Lys3]-Bombesin	Agonist	PC-3	125I-[Tyr4]BBN	Not explicitly found
SarAr-SA-Aoc-bombesin(7–14)	Agonist	PC-3	125I-Tyr4-bombesin	3.5	[3]
SarAr-SA-Aoc-GSG-bombesin(7–14)	Agonist	PC-3	125I-Tyr4-bombesin	4.5	[3]
[natF]-AlF-NOTA-P2-RM26	Antagonist	PC-3	125I-Tyr4-BBN	4.4 ± 0.8	[4]
natGa-NOTA-P2-RM26	Antagonist	PC-3	125I-Tyr4-BBN	3.5 ± 0.5	[4]

In Vivo Tumor Targeting and Biodistribution

The efficacy of a GRPR-targeting ligand in a biological system is determined by its ability to accumulate at the tumor site while clearing from non-target tissues. The following table presents in vivo biodistribution data for radiolabeled bombesin analogs, expressed as the percentage of injected dose per gram of tissue (%ID/g).

Radiotracer	Tumor Model	Tumor Uptake (%ID/g at 1h)	Pancreas Uptake (%ID/g at 1h)	Liver Uptake (%ID/g at 1h)	Kidney Uptake (%ID/g at 1h)	Reference
99mTc-AuNP-Lys3-bombesin	PC-3	6.39 ± 0.83	High (not quantified)	Not reported	Not reported	[5]
64Cu-SarAr-SA-Aoc-bombesin(7–14)	PC-3	13.0	10.7	0.7	1.3	[3]
64Cu-SarAr-SA-Aoc-GSG-bombesin(7–14)	PC-3	8.5	5.1	0.4	1.1	[3]
99mTc-HYNIC-BBN	PC-3	Higher than comparator	Significantly reduced (blocked)	Low	High (renal excretion)	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are synthesized protocols for key assays used to validate the binding specificity of GRPR ligands.

Competitive Binding Assay

This assay determines the binding affinity of a test ligand by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• GRPR-expressing cells (e.g., PC-3 human prostate cancer cells)

• Radiolabeled GRPR ligand (e.g., 125I-[Tyr4]Bombesin)

• Unlabeled test ligand ([Lys3]-Bombesin or other comparators)

• Binding buffer (e.g., Tris-HCl buffer with BSA and protease inhibitors)

• Cell harvesting equipment (cell scraper, centrifuge)

• Gamma counter

Procedure:

• Cell Culture: Culture GRPR-expressing cells to confluency in appropriate multi-well plates.

• Assay Setup: Wash the cells with ice-cold binding buffer.

• Competition: Add a constant concentration of the radiolabeled ligand to all wells. Add increasing concentrations of the unlabeled test ligand to experimental wells. For total binding, add only the radiolabeled ligand. For non-specific binding, add a large excess of unlabeled bombesin.

• Incubation: Incubate the plates at a specified temperature (e.g., 4°C or 37°C) for a set period (e.g., 1-3 hours) to reach binding equilibrium.

• Washing: Terminate the incubation by rapidly washing the cells with ice-cold binding buffer to remove unbound ligands.

• Cell Lysis and Counting: Lyse the cells and measure the radioactivity in a gamma counter.

• Data Analysis: Calculate the specific binding at each concentration of the test ligand. Plot the percentage of specific binding against the log concentration of the test ligand to determine the IC50 value.

Receptor Internalization Assay

This assay measures the ability of a ligand to induce the internalization of the receptor into the cell, a key characteristic of agonist ligands.

Materials:

• GRPR-expressing cells

• Radiolabeled test ligand

• Acid wash buffer (e.g., 0.2 M acetic acid, 0.5 M NaCl, pH 2.5) to strip surface-bound ligand

• Lysis buffer (e.g., 1 M NaOH)

• Gamma counter

Procedure:

• Cell Plating: Seed cells in multi-well plates and allow them to adhere overnight.

• Ligand Incubation: Incubate the cells with the radiolabeled ligand at 37°C for various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Surface Ligand Removal: At each time point, place the plate on ice and wash the cells with ice-cold PBS. Add acid wash buffer and incubate for a short period (e.g., 5-10 minutes) to remove the surface-bound radioligand. Collect the supernatant containing the surface-bound fraction.

• Internalized Ligand Collection: Wash the cells again with PBS. Lyse the cells with lysis buffer to release the internalized radioligand. Collect the lysate.

• Radioactivity Measurement: Measure the radioactivity in both the surface-bound and internalized fractions using a gamma counter.

• Data Analysis: Express the internalized radioactivity as a percentage of the total cell-associated radioactivity (surface-bound + internalized).

In Vivo Biodistribution Study

This study evaluates the distribution and accumulation of a radiolabeled ligand in different organs and tissues of an animal model.

Materials:

• Tumor-bearing animal model (e.g., nude mice with PC-3 xenografts)

• Radiolabeled test ligand

• Anesthesia

• Dissection tools

• Gamma counter or other appropriate imaging modality (SPECT/PET scanner)

Procedure:

• Animal Model: Induce tumors in immunocompromised mice by subcutaneous or orthotopic injection of cancer cells.

• Radiotracer Injection: Inject a known amount of the radiolabeled ligand into the animals, typically via the tail vein.

• Time Points: At various time points post-injection (e.g., 1, 4, 24 hours), euthanize a cohort of animals.

• Tissue Dissection: Dissect and collect major organs and tissues of interest (tumor, blood, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Radioactivity Measurement: Weigh each tissue sample and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ. This allows for a quantitative comparison of ligand accumulation across different tissues and with other ligands. For imaging studies, reconstruct and analyze the images to visualize the biodistribution.

Visualizing Key Pathways and Workflows

To better understand the mechanisms and experimental processes involved, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. Gastrin-releasing peptide receptor - Wikipedia [en.wikipedia.org]
• 2. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro and In Vivo Evaluation of 64Cu-Labeled SarAr-Bombesin Analogs in Gastrin-Releasing Peptide Receptor–Expressing Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro and In Vivo Evaluation of a 18F-Labeled High Affinity NOTA Conjugated Bombesin Antagonist as a PET Ligand for GRPR-Targeted Tumor Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Radiolabeled bombesin analogs for prostate cancer diagnosis: preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the Potency of Bombesin Analogs in Cancer Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory concentration (IC50) values of various bombesin receptor antagonists in cancer cells. While the primary focus is on antagonists, we will also discuss the analogous potency measure for agonists like [Lys3]-Bombesin, a well-known bombesin receptor agonist. This document includes experimental data, detailed protocols for IC50 determination, and visualizations of key biological pathways and experimental workflows to support cancer research and drug development.

Understanding Bombesin and its Receptors in Cancer

Bombesin (BN) and its mammalian counterpart, gastrin-releasing peptide (GRP), are neuropeptides that exert their effects by binding to bombesin receptors (BRS), which are G-protein-coupled receptors (GPCRs).[1][2] Three main subtypes of bombesin receptors have been identified in mammals: the neuromedin B receptor (NMBR or BB1), the GRP receptor (GRPR or BB2), and the orphan receptor BRS-3 (BB3).[3][4] These receptors are often overexpressed in various cancers, including prostate, breast, lung, and pancreatic cancer, and are implicated in tumor growth and proliferation.[3][5] This overexpression makes them attractive targets for both cancer imaging and therapy.

[Lys3]-Bombesin is a synthetic bombesin analog that acts as an agonist, meaning it binds to and activates bombesin receptors, mimicking the effect of the natural ligands.[1] It is frequently used in a radiolabeled form for the detection and targeting of GRP receptor-positive tumors.[1][6] In contrast, bombesin receptor antagonists are compounds that bind to the receptors but block their activation, thereby inhibiting the downstream signaling pathways that promote cancer cell growth. The potency of these antagonists is commonly quantified by their IC50 value, which represents the concentration of the antagonist required to inhibit the binding of a radiolabeled ligand by 50%.

Comparative Analysis of Bombesin Receptor Antagonists

The following table summarizes the IC50 values for several bombesin receptor antagonists, providing a benchmark for their potency in different cancer cell lines and receptor subtypes. It is important to note that direct IC50 values for the agonist [Lys3]-Bombesin are not typically reported in the context of growth inhibition, as it is a receptor activator. Instead, its potency is often described by its binding affinity (Ki) or its effective concentration for receptor activation (EC50).

Antagonist/Analog	Cancer Cell Line/Receptor	IC50 Value (nM)	Reference
(Ψ13,14, Leu14)BN	Small Cell Lung Cancer (SCLC)	15	[7]
(Ψ9,10, Leu14)BN	Small Cell Lung Cancer (SCLC)	90	[7]
(Ψ12,13, Leu14)BN	Small Cell Lung Cancer (SCLC)	600	[7]
RC-3095	Various human cancer lines	Not specified	[8]
RC-3940-II	Tumor cells	Higher binding affinity than RC-3095	[8]
Demobesin 1	GRP receptor-transfected HEK293 cells, PC3 cells	In the nanomolar range	[9]
Bantag-1	Human and rodent BRS-3	2-8	[10]
PD168368	NMB-R (BB1)	96	[10]
BA1 (BRS-3 agonist)	NCI-H1299-BRS-3	1.1	[11][12]
BA2 (BRS-3 agonist)	NCI-H1299-BRS-3	21	[11][12]
BA3 (BRS-3 agonist)	NCI-H1299-BRS-3	15	[11][12]
BRS-3 antagonist	NCI-H1299-BRS-3	750	[11][12]

Experimental Protocol: Determining IC50 via MTT Assay

The following is a detailed protocol for a common method used to determine the IC50 value of a compound in adherent cancer cells, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[13] This assay measures cell viability by assessing the metabolic activity of the cells.

Materials:

• Adherent cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA solution

• 96-well microplates

• Test compound ([Lys3]-Bombesin analog or antagonist)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the selected cancer cells in a T75 flask to about 80-90% confluency.

  • Wash the cells with PBS and detach them using trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and perform a cell count.

  • Dilute the cell suspension to a final concentration of 5 x 104 cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well) and incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in an appropriate solvent (e.g., DMSO or sterile water).

  • Create a series of dilutions of the compound in complete culture medium. A common approach is to use a 10-point dilution series.

  • Remove the medium from the wells of the 96-well plate and add 100 µL of the different compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent as the highest compound concentration) and a no-treatment control.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C. During this time, viable cells will metabolize the MTT into formazan crystals.

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 490 nm using a microplate reader.

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of the compound that results in a 50% reduction in cell viability.

Visualizing Key Processes

To better understand the experimental and biological context, the following diagrams illustrate the experimental workflow for IC50 determination and the signaling pathway of bombesin receptors.

Caption: Experimental workflow for determining the IC50 value using the MTT assay.

Caption: Simplified signaling pathway of bombesin receptors in cancer cells.

References

• 1. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bombesin related peptides/receptors and their promising therapeutic roles in cancer imaging, targeting and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insights into Bombesin receptors and ligands: highlighting recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biochemistry, Bombesin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Small cell lung cancer bombesin receptors are antagonized by reduced peptide bond analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antagonists of Bombesin and Gastrin-Releasing Peptide - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Bombesin receptor antagonists may be preferable to agonists for tumor targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bombesin Receptor (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 11. Bombesin receptor subtype-3 agonists stimulate the growth of lung cancer cells and increase EGF receptor tyrosine phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Bombesin receptor subtype-3 agonists stimulate the growth of lung cancer cells and increase EGF receptor tyrosine phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

A Comparative Guide to the Biodistribution of [Lys3]-Bombesin and a Novel Bombesin Analog for Targeted Cancer Imaging

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of the biodistribution data for [Lys3]-Bombesin, a well-established gastrin-releasing peptide receptor (GRPR) agonist, and compares its performance with a promising GRPR antagonist, Demobesin-1, as well as another widely studied agonist, AMBA. The data presented is intended to assist researchers and drug development professionals in making informed decisions regarding the selection of bombesin analogs for targeted cancer imaging and therapy.

Comparative Biodistribution Analysis

The following tables summarize the biodistribution data of three prominent bombesin analogs radiolabeled with Technetium-99m (99mTc) or Gallium-68 (68Ga). The data is presented as the percentage of injected dose per gram of tissue (%ID/g) in key organs and the tumor at various time points post-injection. The studies were conducted in mouse models bearing human prostate cancer xenografts, which are known to overexpress GRPR.

Table 1: Biodistribution of 99mTc-EDDA/HYNIC-[Lys3]-Bombesin in PC-3 Tumor-Bearing Nude Mice

Organ	1-hour post-injection (%ID/g ± SD)
Blood	0.45 ± 0.12
Heart	0.18 ± 0.05
Lungs	0.25 ± 0.08
Liver	0.31 ± 0.09
Spleen	0.10 ± 0.03
Kidneys	3.58 ± 0.95
Pancreas	15.21 ± 3.80
Stomach	1.15 ± 0.31
Intestines	0.89 ± 0.24
Muscle	0.15 ± 0.04
Bone	0.21 ± 0.06
Tumor	4.52 ± 1.13

Data extracted from a study by Santos-Cuevas et al.[1]

Table 2: Biodistribution of a Bombesin Analog (AMBA) in VCaP Tumor-Bearing Mice

Organ	20-30 minutes post-injection (%ID/g ± SD)
Blood	1.2 ± 0.3
Heart	0.7 ± 0.2
Lungs	1.0 ± 0.3
Liver	1.5 ± 0.4
Spleen	0.5 ± 0.1
Kidneys	5.8 ± 1.5
Pancreas	25.6 ± 6.4
Stomach	2.1 ± 0.5
Intestines	1.8 ± 0.5
Muscle	0.4 ± 0.1
Bone	0.9 ± 0.2
Tumor	9.5 ± 4.8

Data is for 68Ga-AMBA.[2]

Table 3: Biodistribution of a Bombesin Antagonist (Demobesin-1) in PC-3 Tumor-Bearing Mice

Organ	1-hour post-injection (%ID/g ± SD)	4-hours post-injection (%ID/g ± SD)	24-hours post-injection (%ID/g ± SD)
Blood	0.51 ± 0.13	0.15 ± 0.04	0.03 ± 0.01
Heart	0.19 ± 0.05	0.06 ± 0.02	0.02 ± 0.01
Lungs	0.32 ± 0.08	0.11 ± 0.03	0.04 ± 0.01
Liver	0.45 ± 0.11	0.21 ± 0.05	0.08 ± 0.02
Spleen	0.12 ± 0.03	0.05 ± 0.01	0.02 ± 0.01
Kidneys	4.12 ± 1.03	1.89 ± 0.47	0.45 ± 0.11
Pancreas	18.95 ± 4.74	5.68 ± 1.42	0.76 ± 0.19
Stomach	1.58 ± 0.40	0.63 ± 0.16	0.19 ± 0.05
Intestines	1.23 ± 0.31	0.49 ± 0.12	0.15 ± 0.04
Muscle	0.18 ± 0.05	0.07 ± 0.02	0.02 ± 0.01
Bone	0.28 ± 0.07	0.12 ± 0.03	0.04 ± 0.01
Tumor	5.89 ± 1.47	7.23 ± 1.81	4.12 ± 1.03

Data is for 99mTc-Demobesin 1.[3]

Experimental Protocols

The following is a generalized experimental protocol for the biodistribution studies of radiolabeled bombesin analogs in tumor-bearing mice. Specific details may vary between individual studies.

1. Animal Model:

• Species: Athymic nude mice (nu/nu) or other immunocompromised strains.

• Tumor Induction: Subcutaneous injection of human prostate cancer cells (e.g., PC-3 or VCaP) into the flank of the mice. Tumors are allowed to grow to a suitable size (typically 100-500 mm³) before the study.

2. Radiolabeling of Peptides:

• The bombesin analog (e.g., [Lys3]-Bombesin, AMBA, Demobesin-1) is conjugated with a chelator (e.g., HYNIC, DOTA).

• The conjugated peptide is then labeled with a radionuclide (e.g., 99mTc, 68Ga) under sterile and pyrogen-free conditions.

• Radiochemical purity of the final product is determined using methods like radio-HPLC or ITLC.

3. Administration of Radiolabeled Peptide:

• A known amount of the radiolabeled peptide is injected intravenously (i.v.) into the tail vein of the tumor-bearing mice. The injected dose is typically in the range of 1-5 MBq.

4. Biodistribution Study:

• At predetermined time points post-injection (e.g., 1, 4, 24 hours), groups of mice (typically n=3-5 per time point) are euthanized.

• Blood is collected via cardiac puncture.

• Selected organs (e.g., heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone) and the tumor are dissected, weighed, and their radioactivity is measured using a gamma counter.

• The percentage of the injected dose per gram of tissue (%ID/g) is calculated for each organ and the tumor.

5. Data Analysis:

• The mean %ID/g and standard deviation are calculated for each tissue at each time point.

• Tumor-to-organ ratios are often calculated to assess the targeting efficacy of the radiopharmaceutical.

Visualizations

Bombesin Receptor Signaling Pathway

Bombesin and its analogs exert their effects by binding to G protein-coupled receptors (GPCRs), primarily the gastrin-releasing peptide receptor (GRPR), which is overexpressed in various cancers.[4][5][6] This binding initiates a cascade of intracellular signaling events that can influence cell proliferation, survival, and other cellular processes.[7]

Caption: Bombesin receptor signaling pathway.

Experimental Workflow for Biodistribution Studies

The following diagram outlines the key steps involved in a typical in vivo biodistribution study of a radiolabeled bombesin analog.

Caption: Experimental workflow for biodistribution studies.

References

• 1. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Preparation and evaluation of 99mTc-EDDA/HYNIC-[Lys 3]-bombesin for imaging gastrin-releasing peptide receptor-positive tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biochemistry, Bombesin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Insights into Bombesin receptors and ligands: highlighting recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. glpbio.com [glpbio.com]
• 7. Bombesin-Related Peptides and their receptors: recent advances in their role in physiology and disease states - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Bombesin Analog Internalization Rates for Targeted Drug Development

For researchers and scientists engaged in the development of targeted cancer therapies, the internalization rate of bombesin (BBN) analogs is a critical parameter for predicting therapeutic efficacy. This guide provides a comparative analysis of the internalization properties of various bombesin analogs, supported by experimental data, to aid in the selection of promising candidates for further investigation.

The gastrin-releasing peptide receptor (GRPR) is a prime target for cancer diagnostics and therapeutics due to its overexpression in a variety of malignancies, including prostate, breast, and small cell lung cancer. Bombesin analogs, which bind with high affinity to GRPR, can be radiolabeled or conjugated to cytotoxic agents to selectively target these cancer cells. Upon binding to GRPR, these analogs are internalized, delivering their payload directly into the cell. The efficiency of this internalization process can significantly impact the therapeutic outcome.

Comparative Internalization of Bombesin Analogs

The following table summarizes the internalization percentages of several radiolabeled bombesin analogs in the PC-3 human prostate cancer cell line, a commonly used model for studying GRPR-positive tumors.

Bombesin Analog	Radiolabel	Cell Line	Time Point	Internalization (% of total bound)	Reference
64Cu-SarAr-SA-Aoc-bombesin(7-14)	64Cu	PC-3	15 min	54% of 2h value	[1][2]
64Cu-SarAr-SA-Aoc-GSG-bombesin(7-14)	64Cu	PC-3	15 min	43% of 2h value	[1][2]
111In-DOTA-8-Aoc-BBN[7–14]NH2	111In	PC-3	2 h	~12% (of total activity)	[3]
99mTc-HYNIC-BBN	99mTc	PC-3	-	Higher than 99mTcN(PNP6)-BBN	[4]
99mTcN(PNP6)-Cys-BBN	99mTc	PC-3	-	Lower than 99mTc-HYNIC-BBN	[4]
18F-FB-[Lys3]BBN	18F	PC-3	15 min	Rapid washout after peak	[5]
18F-FB-Aca-BBN(7–14)	18F	PC-3	15 min	Rapid washout after peak	[5]

It is important to note that direct comparison of internalization rates between studies can be challenging due to variations in experimental conditions. However, the data indicates that modifications to the chelator, linker, and peptide sequence can significantly influence the internalization kinetics of bombesin analogs. For instance, 64Cu-labeled analogs with a SarAr chelator demonstrated rapid internalization in PC-3 cells.[1][2] In contrast, some 18F-labeled analogs showed a quick washout after reaching a peak internalization at 15 minutes.[5] Furthermore, a comparison between two 99mTc-labeled analogs revealed that 99mTc-HYNIC-BBN had a higher tumor uptake and internalization than 99mTcN(PNP6)-Cys-BBN.[4]

Signaling and Internalization Pathway

The binding of a bombesin analog (agonist) to the G-protein coupled GRPR on the cell surface initiates a signaling cascade and subsequent internalization of the receptor-ligand complex. This process is crucial for the cellular uptake of conjugated therapeutic agents.

Caption: GRPR agonist binding, signaling, and internalization pathway.

Experimental Protocol for Internalization Assay

The following is a generalized protocol for determining the internalization rate of radiolabeled bombesin analogs in cultured cancer cells, based on methodologies described in the literature.[1][3][5]

1. Cell Culture:

• Culture GRPR-expressing cells (e.g., PC-3) in an appropriate medium supplemented with fetal bovine serum and antibiotics.

• Seed the cells in 12-well or 24-well plates and grow to approximately 70-80% confluency.

2. Radioligand Binding and Internalization:

• On the day of the experiment, wash the cells with pre-warmed binding buffer (e.g., serum-free medium).

• Add the radiolabeled bombesin analog to the cells at a specific concentration (e.g., 1 nM).

• For determining non-specific binding, add an excess of unlabeled bombesin or a known GRPR antagonist to a parallel set of wells.

• Incubate the plates at 37°C for various time points (e.g., 15, 30, 60, 120 minutes).

3. Separation of Surface-Bound and Internalized Radioligand:

• At each time point, stop the internalization by placing the plates on ice and aspirating the medium.

• Wash the cells with ice-cold binding buffer.

• To remove the surface-bound radioligand, incubate the cells with an acidic buffer (e.g., 0.2 M glycine, pH 2.5) for a short period (e.g., 5-10 minutes) on ice.

• Collect the acidic buffer, which contains the surface-bound radioactivity.

4. Measurement of Internalized Radioligand:

• Lyse the cells with a lysis buffer (e.g., 1 M NaOH).

• Collect the cell lysate, which contains the internalized radioactivity.

• Measure the radioactivity in both the acid wash (surface-bound) and the cell lysate (internalized) fractions using a gamma counter.

5. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Express the internalized radioactivity as a percentage of the total specific cell-associated radioactivity (surface-bound + internalized).

• Plot the percentage of internalization over time to determine the internalization kinetics.

Caption: General workflow for a bombesin analog internalization assay.

Conclusion

The internalization rate is a key determinant of the efficacy of bombesin analog-based therapeutics. The data presented here highlights the variability in internalization among different analogs, underscoring the importance of careful design and empirical testing. The provided experimental protocol offers a framework for researchers to evaluate and compare the internalization properties of novel bombesin analogs, facilitating the development of more effective targeted cancer therapies.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. In Vitro and In Vivo Evaluation of 64Cu-Labeled SarAr-Bombesin Analogs in Gastrin-Releasing Peptide Receptor–Expressing Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. Radiolabeled bombesin analogs for prostate cancer diagnosis: preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]

Validating [Lys3]-Bombesin: A Comparative Guide to Experimental Blocking Studies

For researchers and drug development professionals investigating the therapeutic and diagnostic potential of bombesin analogs, rigorous validation of experimental results is paramount. This guide provides a comparative overview of the validation of [Lys3]-Bombesin's activity, with a focus on the use of blocking agents to confirm its specificity for the Gastrin-Releasing Peptide Receptor (GRPR).

[Lys3]-Bombesin is a synthetic analog of the amphibian tetradecapeptide bombesin, which has a high affinity for the GRPR.[1] This receptor is a G-protein coupled receptor (GPCR) that is overexpressed in a variety of human cancers, including prostate, breast, and lung cancer, making it an attractive target for tumor imaging and targeted radionuclide therapy.[1][2][3][4][5] The validation of [Lys3]-Bombesin's experimental results hinges on demonstrating that its binding and downstream effects are specifically mediated by the GRPR. This is typically achieved by using a blocking agent, a receptor antagonist that competes with [Lys3]-Bombesin for the same binding site on the GRPR. A significant reduction in the observed effect in the presence of the blocking agent confirms the specificity of [Lys3]-Bombesin.

Data Presentation: In Vitro and In Vivo Blocking Experiments

The following tables summarize quantitative data from representative experiments demonstrating the blocking of radiolabeled bombesin analog uptake, which includes derivatives of [Lys3]-Bombesin, by a GRPR antagonist. These studies are fundamental in validating the specific binding of these analogs to their target receptor.

Table 1: In Vitro Cell Uptake of 99mTc-labeled Bombesin Analogs in PC-3 Cells

Radiotracer	Condition	Maximum Cell Uptake (% of total activity)	Reference
99mTc-EDDA/HYNIC-[Lys3]-BN	Unblocked	17.62 ± 1.86%	[3]
99mTc-EDDA/HYNIC-[Lys3]-BN	Blocked	<3%	[3]
99mTc-Tat-BN	Unblocked	28.10 ± 3.86%	[3]
99mTc-Tat-BN	Blocked	<9%	[3]

PC-3 cells are human prostate cancer cells known to overexpress GRPR. The blocking agent used was cold (non-radiolabeled) [Lys3]-Bombesin.

Table 2: In Vivo Biodistribution of 68Ga- and 177Lu-labeled Bombesin Analogs in PC-3 Tumor Xenografts

Radiotracer	Condition	Average Tumor Uptake (%ID/g)	% Reduction with Blocking	Reference
[68Ga]Ga-LW02060	Unblocked	16.8 ± 2.70	64%	[6]
[68Ga]Ga-LW02060	Blocked	6.11 ± 0.42	[6]
[177Lu]Lu-LW01110	Unblocked	Not specified	73%	[7]
[177Lu]Lu-LW01110	Blocked	Not specified	[7]
[177Lu]Lu-TacsBOMB5	Unblocked	Not specified	71%	[7]
[177Lu]Lu-TacsBOMB5	Blocked	Not specified	[7]

%ID/g = percentage of injected dose per gram of tissue. The blocking agent used was [D-Phe6,Leu-NHEt13,des-Met14]Bombesin(6–14).

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental results. Below are protocols for key experiments used in the validation of [Lys3]-Bombesin.

1. In Vitro Competitive Binding Assay

This assay quantifies the binding affinity of [Lys3]-Bombesin to the GRPR by measuring its ability to compete with a radiolabeled ligand.

• Cell Culture: Human prostate cancer cells (PC-3) are cultured in an appropriate medium (e.g., RPMI 1640) supplemented with fetal bovine serum and antibiotics, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Assay Procedure:

  • PC-3 cells are seeded in 24-well plates.

  • On the day of the experiment, the growth medium is replaced with a binding buffer.

  • Cells are incubated with a constant concentration of a radiolabeled bombesin analog (e.g., 125I-[Tyr4]Bombesin) and varying concentrations of the unlabeled competitor ([Lys3]-Bombesin or a blocking agent).

  • After incubation, the cells are washed with ice-cold buffer to remove unbound radioactivity.

  • The cells are then lysed, and the cell-associated radioactivity is measured using a gamma counter.

• Data Analysis: The data are used to generate a competition curve, from which the half-maximal inhibitory concentration (IC50) is calculated. The IC50 value represents the concentration of the unlabeled peptide required to displace 50% of the radiolabeled ligand.

2. Intracellular Calcium Mobilization Assay

This functional assay measures the ability of [Lys3]-Bombesin to act as an agonist and stimulate the GRPR signaling pathway, leading to an increase in intracellular calcium. The specificity is confirmed by blocking this effect with an antagonist.

• Cell Preparation: PC-3 cells are seeded in a 96-well plate and grown to confluence.

• Fluorescent Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) in a buffer solution.

• Assay Procedure:

  • The baseline fluorescence is measured.

  • For blocking experiments, the cells are pre-incubated with a GRPR antagonist.

  • [Lys3]-Bombesin is added to the wells, and the change in fluorescence is monitored over time using a fluorescence plate reader.

  • A positive control, such as ATP, which also induces calcium release, is typically included.

• Data Analysis: The increase in fluorescence intensity corresponds to the increase in intracellular calcium concentration. The results are often expressed as relative fluorescence units (RFU). A potent antagonist will significantly reduce the calcium influx induced by [Lys3]-Bombesin.[8][9]

3. In Vivo Biodistribution Studies

These studies evaluate the uptake and clearance of radiolabeled [Lys3]-Bombesin in a living organism, typically in tumor-bearing mice, and validate its in vivo targeting specificity.

• Animal Model: Athymic nude mice are subcutaneously inoculated with GRPR-positive cancer cells (e.g., PC-3) to induce tumor growth.

• Radiolabeling: [Lys3]-Bombesin is labeled with a suitable radionuclide (e.g., 99mTc, 64Cu, 68Ga, or 177Lu).

• Injection and Blocking:

  • A cohort of tumor-bearing mice is injected intravenously with the radiolabeled [Lys3]-Bombesin.

  • For the blocking experiment, a separate cohort of mice is co-injected with the radiolabeled [Lys3]-Bombesin and an excess of a non-radiolabeled GRPR antagonist.[6][7]

• Tissue Collection and Measurement: At various time points post-injection, the mice are euthanized, and major organs and the tumor are collected, weighed, and the radioactivity is measured in a gamma counter.

• Data Analysis: The uptake in each tissue is calculated as the percentage of the injected dose per gram of tissue (%ID/g). A significant reduction in tumor uptake in the blocked group compared to the unblocked group indicates specific GRPR-mediated accumulation.

Visualizing Experimental Workflows and Signaling Pathways

[Lys3]-Bombesin Signaling and Blocking Mechanism

Caption: GRPR signaling pathway activated by [Lys3]-Bombesin and inhibited by a blocking agent.

Experimental Workflow for In Vivo Biodistribution and Blocking Study

Caption: Workflow for validating in vivo specificity of [Lys3]-Bombesin using a blocking agent.

References

• 1. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Insights into Bombesin receptors and ligands: highlighting recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Novel 177Lu-Labeled [Thz14]Bombesin(6–14) Derivatives with Low Pancreas Accumulation for Targeting Gastrin-Releasing Peptide Receptor-Expressing Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Evaluation of Novel 68Ga-Labeled [D-Phe6,Leu13ψThz14]bombesin(6-14) Analogs for Cancer Imaging with Positron Emission Tomography [mdpi.com]

Assessing the Reproducibility of [Lys3]-Bombesin Binding Studies: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the reproducibility of binding studies is paramount for the confident advancement of therapeutic and diagnostic agents. This guide provides a comparative analysis of [Lys3]-Bombesin binding studies, focusing on its interaction with the Gastrin-Releasing Peptide Receptor (GRPR), a key target in cancer research. By presenting quantitative data, detailed experimental protocols, and visualizing critical pathways, this guide aims to offer an objective assessment of the consistency and potential sources of variability in [Lys3]-Bombesin binding assays.

[Lys3]-Bombesin, an analog of the amphibian peptide bombesin, demonstrates high affinity for the GRPR, which is overexpressed in various cancers, including prostate, breast, and lung carcinomas. This has positioned [Lys3]-Bombesin and its derivatives as promising candidates for targeted cancer imaging and therapy. However, the reliability of preclinical data hinges on the reproducibility of in vitro binding characteristics. This guide delves into the available literature to compare binding affinity data and methodologies.

Comparative Analysis of Binding Affinities

The binding affinity of [Lys3]-Bombesin and its analogs to the GRPR is a critical parameter for assessing their potential. The following table summarizes quantitative binding data from various studies. It is important to note that direct comparisons can be challenging due to variations in experimental conditions, such as the specific radioligand used, cell line passage number, and subtle differences in assay buffers and incubation times.

Ligand/Analog	Cell Line	Radioligand	Assay Type	Binding Affinity (IC50/Ki)	Reference
99mTc-EDDA/HYNIC-[Lys3]-BN	PC-3	Cold BN (Lys3-BN)	Blocking Study	<3% of total activity in blocked cells	[1]
[Lys3]-Bombesin	-	-	-	High Affinity (not quantified)	[2][3]
Bombesin	PC-3	125I-[Tyr4]-bombesin	Competition	Ki: 0.5 nM
GRP(14-27)	PC-3	125I-[Tyr4]-bombesin	Competition	Ki: 0.4 nM
Demobesin 1	PC-3	-	Competition	IC50: 0.17-0.45 nmol/L (rat), 11-15 fold higher affinity than Z-070 (human)	[4][5]
Positively charged BN analogs	PC-3	-	Competition	IC50: 3.2 ± 0.5 nM	[6]
Negatively charged BN analogs	PC-3	-	Competition	IC50: 26.3 ± 3.5 nM	[6]
Uncharged BN analogs	PC-3	-	Competition	IC50: 41.5 ± 2.5 nM	[6]
Ga-TacsBOMB2	PC-3	[125I-Tyr4]Bombesin	Competition	Ki: 7.08 ± 0.65 nM	[7]
Ga-TacsBOMB5	PC-3	[125I-Tyr4]Bombesin	Competition	Ki: 6.09 ± 0.95 nM	[7]
Lu-LW01110	PC-3	-	Competition	Ki: 3.07 ± 0.15 nM	[8]
Lu-LW01142	PC-3	-	Competition	Ki: 2.37 ± 0.28 nM	[8]

Note: The table highlights the range of reported binding affinities for various bombesin analogs. Direct quantitative data for [Lys3]-Bombesin itself is often reported qualitatively as "high affinity". The variability in IC50 and Ki values for different analogs underscores the importance of standardized protocols for accurate comparison.

Key Experimental Protocols

The reproducibility of binding data is intrinsically linked to the experimental methodology. Below are detailed protocols for common assays used in [Lys3]-Bombesin binding studies.

Radioligand Competition Binding Assay

This assay is fundamental for determining the binding affinity (Ki) of a non-radiolabeled ligand (like [Lys3]-Bombesin) by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

1. Cell Culture and Membrane Preparation:

• Human prostate cancer cells (PC-3), known to overexpress GRPR, are cultured in appropriate media (e.g., RPMI 1640 supplemented with 10% FBS).

• For membrane preparations, cells are harvested, washed, and homogenized in a cold lysis buffer. The homogenate is then centrifuged to pellet the cell membranes, which are subsequently washed and resuspended in an assay buffer.

2. Binding Assay:

• The assay is typically performed in 96-well plates.

• To each well, the following are added in order:

  • Cell membrane preparation (containing a specific amount of protein).

  • A fixed concentration of a suitable radioligand (e.g., 125I-[Tyr4]-bombesin).

  • Varying concentrations of the unlabeled competitor ligand ([Lys3]-Bombesin or other analogs).

• Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand.

• The plate is incubated at a specific temperature (e.g., 37°C) for a defined period (e.g., 60 minutes) to reach binding equilibrium.

3. Separation and Detection:

• The reaction is terminated by rapid filtration through a filter mat (e.g., GF/C) to separate bound from free radioligand.

• The filters are washed with ice-cold buffer to remove non-specifically bound radioligand.

• The radioactivity retained on the filters is measured using a scintillation counter.

4. Data Analysis:

• The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve.

• The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Cellular Uptake and Internalization Assay

This assay measures the ability of a radiolabeled ligand to be internalized by cells, providing insights into the agonist or antagonist nature of the compound and its potential for targeted radionuclide therapy.

1. Cell Culture:

• PC-3 cells are seeded in multi-well plates and allowed to adhere overnight.

2. Uptake Experiment:

• The cell culture medium is replaced with fresh medium containing a known concentration of the radiolabeled [Lys3]-Bombesin analog.

• To determine non-specific uptake, a parallel set of wells is incubated with the radiolabeled ligand in the presence of a large excess of unlabeled bombesin.

• The cells are incubated at 37°C for various time points.

3. Measurement of Internalized and Membrane-Bound Radioactivity:

• At each time point, the incubation is stopped by washing the cells with ice-cold buffer.

• To differentiate between membrane-bound and internalized radioactivity, the cells are treated with an acidic buffer (e.g., glycine buffer, pH 2.5) to strip the surface-bound ligand.

• The radioactivity in the acid-wash fraction (membrane-bound) and the cell lysate (internalized) is measured separately in a gamma counter.

Factors Influencing Reproducibility

Several factors can contribute to the variability observed in [Lys3]-Bombesin binding studies:

• Cell Line Authenticity and Passage Number: The expression level of GRPR can vary between different cell lines and even within the same cell line at different passage numbers.

• Radioligand Quality: The specific activity, purity, and stability of the radiolabeled ligand are critical for consistent results.

• Assay Conditions: Minor variations in buffer composition (pH, ionic strength), incubation temperature, and time can significantly impact binding kinetics.

• Data Analysis Methods: The choice of model for curve fitting and the method for calculating non-specific binding can influence the final affinity values.

• Peptide Stability: Peptides like [Lys3]-Bombesin can be susceptible to degradation by proteases present in cell preparations. The inclusion of protease inhibitors is crucial.[9]

• Species Differences: Binding affinities of bombesin analogs can differ significantly between human and rodent receptors, which is a critical consideration when translating preclinical findings.[4][5][6][10]

Visualizing the Molecular Landscape

To better understand the context of [Lys3]-Bombesin binding, the following diagrams illustrate the experimental workflow and the downstream signaling pathway.

Caption: Workflow for a [Lys3]-Bombesin competitive binding assay.

Caption: GRPR signaling pathway activated by [Lys3]-Bombesin.

Conclusion

The available data consistently indicate that [Lys3]-Bombesin is a high-affinity ligand for the GRPR. However, a direct, quantitative assessment of the reproducibility of binding studies specifically for [Lys3]-Bombesin is hampered by the limited number of studies reporting identical experimental setups and the qualitative nature of some reports. The variability in reported binding affinities for different bombesin analogs highlights the critical need for standardized and well-documented experimental protocols. Researchers should pay close attention to the factors outlined in this guide to ensure the generation of robust and comparable data. The provided protocols and pathway diagrams serve as a foundational resource for designing and interpreting [Lys3]-Bombesin binding studies, ultimately contributing to the development of more effective GRPR-targeted diagnostics and therapeutics.

References

• 1. 99mTc-N2S2-Tat(49-57)-Lys3-bombesin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Lys3-bombesin conjugated to 99mTc-labelled gold nanoparticles for in vivo gastrin releasing peptide-receptor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Species differences of bombesin analog interactions with GRP-R define the choice of animal models in the development of GRP-R-targeting drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. profiles.wustl.edu [profiles.wustl.edu]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. Novel 177Lu-Labeled [Thz14]Bombesin(6–14) Derivatives with Low Pancreas Accumulation for Targeting Gastrin-Releasing Peptide Receptor-Expressing Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of peptide receptor binding assays: methods to avoid false negatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacology and selectivity of various natural and synthetic Bombesin related peptide agonists for human and rat bombesin receptors differs - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for [Lys3]-Bombesin

Researchers and laboratory personnel must handle [Lys3]-Bombesin with care, adhering to established safety protocols and proper disposal methods to ensure a safe laboratory environment and prevent environmental contamination. This guide provides essential, step-by-step procedures for the safe handling and disposal of [Lys3]-Bombesin, a bioactive peptide utilized in scientific research.

I. Safety and Handling

Before handling [Lys3]-Bombesin, it is crucial to consult the Safety Data Sheet (SDS) for the specific product. While the toxicological properties of many research peptides, including [Lys3]-Bombesin, have not been thoroughly investigated, it is prudent to treat them as potentially hazardous substances.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling [Lys3]-Bombesin in its lyophilized (powder) form or in solution.[1] This includes:

• Gloves: Use chemical-resistant gloves.[3]

• Lab Coat: A lab coat should be worn to protect clothing and skin.

• Eye Protection: Safety glasses or goggles are necessary to prevent eye contact.[3]

• Respiratory Protection: When handling the powder form where dust may be generated, a dust mask or a respirator should be used to avoid inhalation.[1][3]

Handling Procedures:

• Work in a well-ventilated area, such as a chemical fume hood, especially when handling the solid form to minimize inhalation risk.[1]

• Avoid direct contact with the skin, eyes, and clothing.[5]

• Do not eat, drink, or smoke in the area where [Lys3]-Bombesin is handled.[1]

• After handling, wash hands thoroughly.[3]

II. Storage of [Lys3]-Bombesin

Proper storage is critical to maintain the integrity and stability of the peptide.

• Lyophilized Powder: Store in a tightly sealed container in a cool, dry, and dark place.[6][7] Recommended storage temperature is typically -20°C or colder for long-term stability.[4]

• Solutions: The shelf life of peptides in solution is limited.[4] For longer-term storage of solutions, it is advisable to aliquot the peptide into single-use volumes and store them at -20°C or colder to avoid repeated freeze-thaw cycles, which can degrade the peptide.[4]

III. Disposal of [Lys3]-Bombesin Waste

Proper disposal of unused or expired [Lys3]-Bombesin and contaminated materials is essential to protect personnel and the environment.[6][7]

General Principles:

• Do not dispose of [Lys3]-Bombesin down the drain or in the regular trash.[6][7]

• Treat all [Lys3]-Bombesin waste as chemical waste.[7]

• Follow all institutional, local, and national regulations for hazardous waste disposal.[3][8]

Step-by-Step Disposal Procedure:

• Segregation and Collection:

  • Collect all waste materials containing [Lys3]-Bombesin, including unused solutions, contaminated vials, pipette tips, and gloves, in a designated and clearly labeled hazardous waste container.[1][7]

  • The container should be made of a compatible material, such as high-density polyethylene, and have a secure lid to prevent leaks.

• Labeling:

  • Label the waste container clearly with "Hazardous Waste," the name of the chemical ([Lys3]-Bombesin), and any other identifiers required by your institution's Environmental Health & Safety (EHS) office.[7]

• Storage of Waste:

  • Store the hazardous waste container in a designated, secure area away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed professional waste disposal company to arrange for the pickup and disposal of the hazardous waste.[2]

IV. Spill and Exposure Procedures

In the event of a spill or accidental exposure, immediate action is necessary.

• Spills:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection if the spill involves the powder form.

  • For small spills, carefully sweep up the solid material or absorb the liquid with an inert material and place it in the hazardous waste container.[2]

  • Clean the spill area with an appropriate decontaminating solution.

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][3]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1]

• Inhalation: Move the individual to fresh air.[1][2]

• Ingestion: Rinse the mouth with water.[2][3]

Seek medical attention in all cases of exposure.[1]

Data Presentation

Waste Stream	Container Type	Labeling Requirements	Disposal Method
Solid [Lys3]-Bombesin Waste (e.g., expired powder, contaminated vials)	Securely sealed, compatible solid waste container	"Hazardous Waste", "[Lys3]-Bombesin Solid Waste", Date	Collection by licensed hazardous waste disposal service.
Liquid [Lys3]-Bombesin Waste (e.g., unused solutions)	Leak-proof, compatible liquid waste container	"Hazardous Waste", "[Lys3]-Bombesin Liquid Waste", Concentration, Date	Collection by licensed hazardous waste disposal service.
Contaminated Labware (e.g., pipette tips, gloves)	Puncture-resistant, sealed container	"Hazardous Waste", "Contaminated Labware with [Lys3]-Bombesin", Date	Collection by licensed hazardous waste disposal service.

Experimental Protocols

Specific experimental protocols for the chemical inactivation of [Lys3]-Bombesin for disposal are not detailed in the provided search results. The standard and recommended procedure is to treat it as chemical waste and have it disposed of by a professional service. Any in-lab inactivation or neutralization should only be performed by trained personnel following a validated and approved protocol from their institution's EHS department.

Mandatory Visualization

The following diagram illustrates the general workflow for the proper disposal of [Lys3]-Bombesin waste.

Caption: Workflow for the proper disposal of [Lys3]-Bombesin waste.

References

• 1. eurogentec.com [eurogentec.com]
• 2. s3.amazonaws.com [s3.amazonaws.com]
• 3. peptide.com [peptide.com]
• 4. NIBSC - Peptide Storage [nibsc.org]
• 5. fishersci.com [fishersci.com]
• 6. Best Practices for Storing and Handling Research-Grade Peptides - IntelligentHQ [intelligenthq.com]
• 7. cosmicpeptides.com [cosmicpeptides.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]